Aldicarb-d3 Sulfone

• CAS: 1795135-15-7

Core Science & Biosynthesis

A Technical Guide to the Chemical Properties of Aldicarb-d3 Sulfone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldicarb-d3 Sulfone is the deuterated form of Aldicarb sulfone, a major metabolite of the carbamate pesticide Aldicarb. Due to its role as a cholinesterase inhibitor and its presence as a residue in agricultural products, Aldicarb-d3 Sulfone serves as a critical internal standard for analytical and research applications, particularly in mass spectrometry-based methods. This guide provides an in-depth overview of its chemical properties, relevant experimental protocols, and biological pathways.

Chemical and Physical Properties

The chemical and physical properties of Aldicarb-d3 Sulfone are summarized in the table below. Data for the non-deuterated form, Aldicarb Sulfone, is also provided for comparison, as the isotopic labeling has a minimal effect on most physical properties other than molecular weight.

Property	Aldicarb-d3 Sulfone	Aldicarb Sulfone
CAS Number	1795135-15-7[1]	1646-88-4[2]
Molecular Formula	C7H11D3N2O4S[3]	C7H14N2O4S[2]
Molecular Weight	225.28 g/mol [3]	222.26 g/mol [2]
Physical Appearance	White to off-white solid[4]	White crystalline solid[5]
Melting Point	Not specified, expected to be similar to Aldicarb Sulfone	132-135 °C[6][7]
Solubility	Not specified, expected to be similar to Aldicarb Sulfone	Soluble in DMSO and Methanol (slightly)[8]
SMILES	[2H]C([2H])([2H])NC(=O)O/N=C/C(C)(C)S(C)(=O)=O[4]	CNC(=O)ON=CC(C)(C)S(C)(=O)=O[7]
InChI	InChI=1S/C7H14N2O4S/c1-7(2,14(4,11)12)5-9-13-6(10)8-3/h5H,1-4H3,(H,8,10)/i3D3[1][4]	InChI=1S/C7H14N2O4S/c1-7(2,14(4,11)12)5-9-13-6(10)8-3/h5H,1-4H3,(H,8,10)[7]

Experimental Protocols

Synthesis of Aldicarb Sulfone

A representative synthesis of the non-deuterated Aldicarb Sulfone is described, which can be conceptually adapted for the deuterated analog by using deuterated starting materials. The synthesis involves the oxidation of 2-methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime.

Procedure:

• To a mixture of 30 grams of 2-methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime in 70 grams of methylene chloride solution, 15 grams of an 88 percent aqueous solution of formic acid is added.

• Over a 15-20 minute period, 56 grams of a 30 percent aqueous hydrogen peroxide solution is added to the mixture. The reaction temperature is maintained at 40°C.

• Following the peroxide addition, 6.0 grams of concentrated sulfuric acid is added dropwise, maintaining the reflux at 40°C.

• The mixture is stirred for an additional 2.5 hours at 40-45°C.

• After the oxidation is complete, 60-70 grams of the methylene chloride solvent is removed by evaporation under reduced pressure.

• The mixture is then cooled to 5°C and filtered.

• The resulting solid product is washed with 25-30 grams of cold water and dried to a constant weight to yield 2-Methyl-2-(Methylsulfonyl)propionaldehyde O-(methylcarbamoyl)oxime (Aldicarb Sulfone) with a melting point of 144°-145° C.[9]

Analytical Method for Aldicarb Sulfone in Water by LC-MS/MS

This protocol outlines a method for the quantitative determination of Aldicarb, Aldicarb Sulfone, and Aldicarb Sulfoxide in various water types.[10]

Sample Preparation:

• Water samples are acidified and shipped to the laboratory at 0°C to 6°C and analyzed within 14 days of collection.

• In the laboratory, the samples are spiked with surrogate standards.

• The samples are then filtered using a syringe-driven filter unit.[11]

LC-MS/MS Analysis:

• The filtered samples are analyzed directly by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in positive ion mode.

• The analytes are identified by their retention time and two single reaction monitoring (SRM) transitions.

• Quantification is achieved against a calibration curve. The method is quantitative for the analytes at a stated Limit of Quantification (LOQ) of 0.1 µg/L.[10]

Quality Control:

• Analytical quality control for pesticide standards like Aldicarb Sulfone involves method validation and calibration to ensure accuracy and precision.[12]

• Certified reference materials are used for the calibration of analytical instruments and the assessment of measurement methods. These materials must be stable and homogenous.[12]

Biological Pathways and Mechanism of Action

Metabolic Pathway of Aldicarb

Aldicarb is metabolized in organisms through a two-step oxidation process. The initial oxidation of the sulfur atom converts Aldicarb to Aldicarb sulfoxide. A subsequent oxidation step transforms Aldicarb sulfoxide into Aldicarb sulfone.[1][6] Both Aldicarb sulfoxide and Aldicarb sulfone are also active cholinesterase inhibitors.[1]

Caption: Metabolic oxidation of Aldicarb to Aldicarb-d3 Sulfone.

Mechanism of Cholinesterase Inhibition

Aldicarb and its metabolites, including Aldicarb sulfone, exert their toxic effects by inhibiting the enzyme acetylcholinesterase (AChE).[8] AChE is responsible for breaking down the neurotransmitter acetylcholine in the synaptic cleft. By inhibiting AChE, Aldicarb sulfone leads to an accumulation of acetylcholine, resulting in overstimulation of nerve impulses.

Caption: Inhibition of Acetylcholinesterase by Aldicarb-d3 Sulfone.

Safety and Hazard Information

Aldicarb sulfone is classified as a highly toxic substance. The following hazard information is based on the non-deuterated form and should be considered applicable to Aldicarb-d3 Sulfone.

• Acute Toxicity: Fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[5]

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[13]

• Handling Precautions: Avoid inhalation, and contact with eyes and skin. Use only in areas with appropriate exhaust ventilation.[13]

• Storage: Keep container tightly sealed in a cool, well-ventilated area. Store at -20°C for powder or -80°C in solvent.[13]

• Incompatible Materials: Strong acids/alkalis, and strong oxidizing/reducing agents.[13]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. Aldicarb - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ALDICARB-SULFONE | 1646-88-4 [chemicalbook.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Laboratory studies on mechanisms for the degradation of aldicarb, aldicarb sulfoxide and aldicarb sulfone | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 5. Aldicarb sulfone | C7H14N2O4S | CID 15438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. apvma.gov.au [apvma.gov.au]
• 7. 涕灭威砜-13C,D3 ≥98 atom %, ≥98% (CP) | Sigma-Aldrich [sigmaaldrich.cn]
• 8. medchemexpress.com [medchemexpress.com]
• 9. ALDICARB-SULFONE synthesis - chemicalbook [chemicalbook.com]
• 10. epa.gov [epa.gov]
• 11. img.antpedia.com [img.antpedia.com]
• 12. wur.nl [wur.nl]
• 13. Aldicarb sulfone|1646-88-4|MSDS [dcchemicals.com]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Aldicarb Sulfone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of Aldicarb Sulfone, a significant metabolite of the carbamate pesticide Aldicarb. This document details the chemical synthesis of Aldicarb Sulfone, methodologies for its isotopic labeling, and presents relevant quantitative data in a structured format. Experimental protocols and illustrative diagrams are included to facilitate a thorough understanding of the processes involved.

Introduction to Aldicarb Sulfone

Aldicarb is a carbamate insecticide that is metabolized in biological systems and the environment through oxidation to form two primary metabolites: Aldicarb Sulfoxide and Aldicarb Sulfone.[1][2] These metabolites are also of interest due to their own insecticidal activity and potential toxicological effects.[1] Aldicarb and its oxidative metabolites act as cholinesterase inhibitors, which is the basis of their insecticidal action and toxicity.[3] The synthesis and isotopic labeling of Aldicarb Sulfone are crucial for a variety of research applications, including metabolism studies, environmental fate analysis, and the development of analytical standards.

Chemical Synthesis of Aldicarb Sulfone

The most common laboratory-scale synthesis of Aldicarb Sulfone involves the oxidation of its precursor, Aldicarb. Aldicarb itself is synthesized from 2-methyl-2-(methylthio)propionaldoxime (also known as Aldicarb oxime) and methyl isocyanate.[4][5]

Synthesis of Aldicarb from Aldicarb Oxime

The initial step in producing Aldicarb Sulfone is the synthesis of Aldicarb. This is achieved by the reaction of Aldicarb oxime with methyl isocyanate.[4]

Reaction:

2-methyl-2-(methylthio)propionaldoxime + CH₃NCO → Aldicarb

Oxidation of Aldicarb to Aldicarb Sulfone

Aldicarb Sulfone is synthesized by the oxidation of the sulfur atom in Aldicarb. A common method employs hydrogen peroxide in the presence of an acid catalyst.[6]

Reaction:

Aldicarb + 2 H₂O₂ → Aldicarb Sulfone + 2 H₂O

Experimental Protocols

Synthesis of Aldicarb Sulfone from Aldicarb

This protocol is adapted from a patented method for the synthesis of Aldicarb Sulfone.[6]

Materials:

• Aldicarb (2-methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime)

• Methylene chloride

• Formic acid (88% aqueous solution)

• Hydrogen peroxide (30% aqueous solution)

• Concentrated sulfuric acid

• Cold water

Procedure:

• A mixture of 30 grams of Aldicarb in 70 grams of methylene chloride is prepared.

• To this mixture, 15 grams of an 88% aqueous solution of formic acid is added.

• 56 grams of a 30% aqueous hydrogen peroxide solution is added over a period of 15-20 minutes. The reaction temperature will rise from approximately 25°C to 40°C.

• Following the peroxide addition, 6.0 grams of concentrated sulfuric acid is added dropwise, maintaining the reaction temperature at 40°C.

• The mixture is stirred for an additional 2.5 hours at 40-45°C.

• After the oxidation is complete, 60-70 grams of the methylene chloride solvent is removed by evaporation under reduced pressure.

• The mixture is then cooled to 5°C and filtered.

• The solid product is washed with 25-30 grams of cold water and dried to a constant weight.

Product: 2-Methyl-2-(Methylsulfonyl)propionaldehyde O-(methylcarbamoyl)oxime (Aldicarb Sulfone) with a melting point of 144°-145° C.[6]

Isotopic Labeling of Aldicarb Sulfone

Isotopically labeled Aldicarb Sulfone is essential for metabolic studies, environmental fate tracking, and as an internal standard in analytical chemistry. Labeling is typically achieved by incorporating stable isotopes such as ¹³C or radioactive isotopes like ¹⁴C into the molecule. The most common positions for labeling are the N-methyl group and the carbamoyl carbon, which can be achieved by using isotopically labeled methyl isocyanate in the synthesis of the Aldicarb precursor.

Synthesis of Isotopically Labeled Aldicarb

The synthesis of isotopically labeled Aldicarb, the precursor to labeled Aldicarb Sulfone, involves the reaction of Aldicarb oxime with isotopically labeled methyl isocyanate (e.g., [¹³C]methyl isocyanate or [¹⁴C]methyl isocyanate).

Reaction:

2-methyl-2-(methylthio)propionaldoxime + [¹³C/¹⁴C]H₃NCO → [¹³C/¹⁴C]-Aldicarb

Oxidation to Isotopically Labeled Aldicarb Sulfone

The resulting isotopically labeled Aldicarb is then oxidized to the corresponding labeled Aldicarb Sulfone using the same procedure as for the unlabeled compound.

Reaction:

[¹³C/¹⁴C]-Aldicarb + 2 H₂O₂ → [¹³C/¹⁴C]-Aldicarb Sulfone + 2 H₂O

Experimental Protocol for Isotopic Labeling

A detailed, publicly available, citable protocol specifically for the synthesis of isotopically labeled Aldicarb Sulfone is not readily found in the searched literature. However, the general procedure would follow the synthesis of unlabeled Aldicarb, substituting standard methyl isocyanate with its isotopically labeled counterpart. Companies that specialize in custom radiosynthesis, such as Moravek, Inc., have extensive experience in preparing ¹⁴C-labeled compounds and can develop efficient synthetic pathways.[7] The synthesis would involve the reaction of Aldicarb oxime with the labeled methyl isocyanate, followed by purification and subsequent oxidation to the sulfone.

Quantitative Data

The following tables summarize the available quantitative data for the synthesis and properties of Aldicarb Sulfone and its labeled analogs.

Parameter	Value	Reference
Synthesis Reactants
Aldicarb	30 g	[6]
Methylene Chloride	70 g	[6]
Formic Acid (88%)	15 g	[6]
Hydrogen Peroxide (30%)	56 g	[6]
Concentrated Sulfuric Acid	6 g	[6]
Reaction Conditions
Temperature	25°C rising to 40-45°C	[6]
Duration	> 2.5 hours	[6]
Product Characteristics
Melting Point	144-145 °C	[6]
Purity	< 0.10% Aldicarb Sulfoxide impurity	[6]

Table 1: Quantitative Data for the Synthesis of Aldicarb Sulfone.

Parameter	Value	Reference
Aldicarb-(N-methyl-¹³C,d₃, carbamoyl-¹³C)
Isotopic Enrichment	≥98%	[8]
Chemical Purity (HPLC)	≥98.5%	[8]

Table 2: Quantitative Data for Commercially Available Isotopically Labeled Aldicarb.

Visualizations

Metabolic Pathway of Aldicarb

The following diagram illustrates the metabolic oxidation of Aldicarb to Aldicarb Sulfoxide and subsequently to Aldicarb Sulfone.

Metabolic pathway of Aldicarb.

Synthesis Workflow for Aldicarb Sulfone

This diagram outlines the general workflow for the synthesis of Aldicarb Sulfone from Aldicarb.

Experimental workflow for Aldicarb Sulfone synthesis.

Isotopic Labeling Strategy

This diagram illustrates the logical relationship for the synthesis of isotopically labeled Aldicarb Sulfone.

References

• 1. 458. Aldicarb (Pesticide residues in food: 1979 evaluations) [inchem.org]
• 2. The oxidative metabolism of aldicarb in pigs: in vivo-in vitro comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aldicarb - Wikipedia [en.wikipedia.org]
• 4. Aldicarb - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Aldicarb | C7H14N2O2S | CID 9570071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ALDICARB-SULFONE synthesis - chemicalbook [chemicalbook.com]
• 7. moravek.com [moravek.com]
• 8. Aldicarb-(N-methyl-13C,d3 carbamoyl-13C) PESTANAL , analytical standard 1261170-75-5 [sigmaaldrich.com]

Aldicarb-d3 Sulfone mechanism of action as a cholinesterase inhibitor.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aldicarb-d3 sulfone, a major metabolite of the carbamate insecticide aldicarb, is a recognized inhibitor of acetylcholinesterase (AChE). This technical guide provides an in-depth analysis of its mechanism of action, compiling available data on its inhibitory effects and outlining the experimental protocols used for its characterization. The document is intended to serve as a comprehensive resource for researchers in toxicology, neuropharmacology, and drug development.

Introduction

Aldicarb is a potent carbamate pesticide that undergoes metabolic transformation in biological systems to more polar and often equally or more toxic compounds. The primary pathway of aldicarb metabolism involves the oxidation of the sulfur atom, leading to the formation of aldicarb sulfoxide and subsequently aldicarb sulfone. These metabolites are also active cholinesterase inhibitors and are often found as residues in environmental and biological samples. Aldicarb-d3 sulfone, a deuterated isotopologue of aldicarb sulfone, is frequently used as an internal standard in analytical chemistry for the accurate quantification of aldicarb and its metabolites. Its mechanism of action as a cholinesterase inhibitor is considered identical to that of the non-labeled aldicarb sulfone.

Mechanism of Action: Cholinesterase Inhibition

The primary mechanism of toxicity for aldicarb and its oxidative metabolites, including aldicarb-d3 sulfone, is the inhibition of acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous system responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid. This enzymatic degradation terminates the signal at cholinergic synapses.

Aldicarb-d3 sulfone, like other carbamate insecticides, acts as a reversible inhibitor of AChE. The carbamate moiety of the molecule is transferred to the serine hydroxyl group in the active site of the AChE enzyme, forming a carbamoylated enzyme complex. This carbamoylated enzyme is significantly more stable than the acetylated enzyme formed during the normal hydrolysis of acetylcholine, but it is not permanently inactive. The carbamoyl-enzyme complex can undergo spontaneous hydrolysis, regenerating the active enzyme. However, the rate of decarbamoylation is much slower than the rate of deacetylation, leading to a temporary accumulation of acetylcholine in the synaptic cleft. This accumulation results in the hyperstimulation of cholinergic receptors, leading to the characteristic signs of cholinergic toxicity.

The overall inhibition process can be represented by the following scheme:

E + I ⇌ E-I → E-I'

Where:

• E is the Acetylcholinesterase enzyme

• I is the Aldicarb-d3 Sulfone inhibitor

• E-I is the reversible enzyme-inhibitor complex

• E-I' is the carbamoylated, inactive enzyme

Quantitative Analysis of Cholinesterase Inhibition

The inhibitory potency of aldicarb and its metabolites against acetylcholinesterase varies. While aldicarb sulfoxide is generally considered a more potent inhibitor than the parent aldicarb, aldicarb sulfone is reported to be a less potent inhibitor than both aldicarb and aldicarb sulfoxide.

Compound	Relative Potency against Acetylcholinesterase
Aldicarb	Baseline
Aldicarb Sulfoxide	More potent than Aldicarb
Aldicarb Sulfone	Less potent than Aldicarb and Aldicarb Sulfoxide

Experimental Protocols

The primary method for determining the in vitro inhibition of acetylcholinesterase by compounds like Aldicarb-d3 Sulfone is the Ellman's assay. This colorimetric method is widely used due to its simplicity, reliability, and suitability for high-throughput screening.

In Vitro Acetylcholinesterase Inhibition Assay (Ellman's Method)

Principle:

This assay measures the activity of AChE by quantifying the production of thiocholine from the hydrolysis of the substrate acetylthiocholine. The resulting thiocholine reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which can be measured spectrophotometrically at 412 nm. The presence of an AChE inhibitor reduces the rate of acetylthiocholine hydrolysis, leading to a decrease in the intensity of the yellow color.

Materials:

• Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel, human recombinant)

• Aldicarb-d3 Sulfone (or Aldicarb Sulfone)

• Acetylthiocholine iodide (ATCI) - Substrate

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (e.g., 0.1 M, pH 8.0)

• Microplate reader

• 96-well microplates

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a stock solution of Aldicarb-d3 Sulfone in a suitable solvent (e.g., DMSO) and then prepare serial dilutions in phosphate buffer.

  • Prepare a solution of ATCI in phosphate buffer.

  • Prepare a solution of DTNB in phosphate buffer.

• Assay Protocol (96-well plate format):

  • To each well, add:

    • Phosphate buffer

    • AChE solution

    • Varying concentrations of Aldicarb-d3 Sulfone solution (or buffer for control wells).

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

  • Add the DTNB solution to each well.

  • Initiate the reaction by adding the ATCI substrate solution to all wells.

  • Immediately measure the absorbance at 412 nm at regular intervals (kinetic assay) or after a specific incubation time (endpoint assay).

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per unit time) for each concentration of the inhibitor.

  • Determine the percentage of inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of AChE activity).

Visualizations

Signaling Pathway of Cholinesterase Inhibition

Toxicological Profile and Safety Data for Aldicarb-d3 Sulfone: An In-depth Technical Guide

Executive Summary

Aldicarb Sulfone is a major metabolite of the carbamate pesticide Aldicarb.[1][2] Like its parent compound, Aldicarb Sulfone's primary mechanism of toxicity is the inhibition of acetylcholinesterase (AChE), an enzyme crucial for the proper functioning of the nervous system.[3] This inhibition leads to an accumulation of the neurotransmitter acetylcholine, resulting in cholinergic toxicity.[2] While Aldicarb Sulfone is less acutely toxic than Aldicarb and its other primary metabolite, Aldicarb Sulfoxide, it is still considered a compound of significant toxicological concern.[1] This guide provides a comprehensive overview of the available toxicological data, mechanism of action, metabolic pathways, and representative experimental protocols relevant to Aldicarb Sulfone.

Quantitative Toxicological Data

The following tables summarize the available quantitative toxicological data for Aldicarb Sulfone.

Table 1: Acute Toxicity of Aldicarb Sulfone

Species	Route of Administration	LD50 Value	Reference
Rat (male)	Oral	20-38 mg/kg bw	[1]
Rat (male)	Intraperitoneal	21.2 mg/kg bw	[1]
Rat (male)	Intravenous	14.9 mg/kg bw	[1]
Rabbit	Dermal	>20 mg/kg bw	[1]

Table 2: Short-term and Long-term Toxicity of Aldicarb Sulfone

Species	Study Duration	Route	NOAEL (No-Observed-Adverse-Effect Level)	LOAEL (Lowest-Observed-Adverse-Effect Level)	Key Effects Observed	Reference
Rat	2 years	Oral (diet)	2.4 mg/kg bw/day	-	No significant effects observed	[3]
Rat	7 days	Oral (diet)	2 mg/kg bw/day	6 mg/kg bw/day	Depression of growth, reduced liver and kidney weight	[4]
Rat	29 days	Oral (drinking water)	-	19.2 mg/L	Cholinesterase depression	[4]

Table 3: Other Toxicological Endpoints for Aldicarb and its Metabolites

Endpoint	Species	Compound(s)	Result	Reference
Carcinogenicity	Rat, Mouse	Aldicarb	Not carcinogenic under the conditions of the bioassay	[5]
Teratogenicity	Rat	Aldicarb	No teratogenic effects observed	[6]
Mutagenicity	-	Aldicarb	Not mutagenic in various studies	[6]
Reproductive Effects	Rat	Aldicarb	No adverse effects on reproduction at doses up to 0.70 mg/kg/day	[6]

Mechanism of Action: Cholinesterase Inhibition

The primary mechanism of toxicity for Aldicarb Sulfone is the inhibition of acetylcholinesterase (AChE). AChE is a critical enzyme that hydrolyzes the neurotransmitter acetylcholine in synaptic clefts and neuromuscular junctions. By inhibiting AChE, Aldicarb Sulfone causes an accumulation of acetylcholine, leading to overstimulation of cholinergic receptors and subsequent toxic effects.

The inhibition process involves the carbamoylation of the serine hydroxyl group at the active site of the AChE enzyme. This forms a carbamoylated enzyme that is much more stable and hydrolyzes at a significantly slower rate than the acetylated enzyme formed during the normal hydrolysis of acetylcholine. This leads to a temporary but potent inactivation of the enzyme.

Caption: Cholinesterase inhibition by Aldicarb Sulfone.

Metabolic Pathway of Aldicarb

Aldicarb is metabolized in vivo and in the environment through a two-step oxidation process to form Aldicarb Sulfoxide and subsequently Aldicarb Sulfone. Both of these metabolites are also potent cholinesterase inhibitors.

Caption: Metabolic conversion of Aldicarb to its toxic metabolites.

Experimental Protocols

Detailed, step-by-step experimental protocols for the toxicological studies of Aldicarb Sulfone are often proprietary and not fully available in the public domain. However, the following sections describe the general methodologies employed in such studies, based on established toxicological testing guidelines.

Acute Oral Toxicity Study (LD50 Determination)

A representative protocol for an acute oral toxicity study, such as those used to determine the LD50 of Aldicarb Sulfone in rats, would generally follow OECD Guideline 423 (Acute Toxic Class Method) or OECD Guideline 425 (Up-and-Down Procedure).

Objective: To determine the median lethal dose (LD50) of a substance after a single oral administration.

Experimental Workflow:

Caption: Generalized workflow for an LD50 determination study.

Methodology Details:

• Test Animals: Young adult rats (e.g., Sprague-Dawley), typically of a single sex, are used.

• Housing and Acclimatization: Animals are housed in standard conditions with controlled temperature, humidity, and light-dark cycle. They are acclimatized for at least 5 days before the study.

• Dose Preparation: The test substance (Aldicarb Sulfone) is dissolved or suspended in a suitable vehicle (e.g., corn oil).

• Dose Administration: A single dose is administered to the animals by oral gavage. The volume administered is typically kept constant.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g., tremors, salivation, lethargy), and changes in body weight for at least 14 days.

• Necropsy: At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.

• Data Analysis: The LD50 is calculated using appropriate statistical methods, such as the probit method or the up-and-down procedure.

Cholinesterase Inhibition Assay

The inhibitory effect of Aldicarb Sulfone on acetylcholinesterase activity is a key toxicological endpoint. The Ellman assay is a widely used method for this purpose.

Objective: To quantify the inhibition of acetylcholinesterase activity by a test compound in vitro or ex vivo.

Experimental Workflow:

Caption: General workflow for an in vitro cholinesterase inhibition assay.

Methodology Details:

• Reagents:

  • Acetylcholinesterase (AChE) solution (from electric eel or bovine erythrocytes).

  • Phosphate buffer (pH 8.0).

  • Acetylthiocholine iodide (substrate).

  • 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

  • Aldicarb Sulfone solutions at various concentrations.

• Procedure:

  • AChE solution is pre-incubated with different concentrations of Aldicarb Sulfone for a specific period.

  • The enzymatic reaction is initiated by adding the substrate (acetylthiocholine) and DTNB.

  • AChE hydrolyzes acetylthiocholine to thiocholine.

  • Thiocholine reacts with DTNB to produce a yellow-colored 5-thio-2-nitrobenzoate anion.

  • The rate of color formation is measured by monitoring the change in absorbance at 412 nm using a spectrophotometer.

• Data Analysis:

  • The percentage of enzyme inhibition is calculated for each concentration of Aldicarb Sulfone.

  • The IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Conclusion

The toxicological profile of Aldicarb Sulfone is characterized by its potent inhibition of acetylcholinesterase, leading to cholinergic toxicity. While it is less acutely toxic than its parent compound, Aldicarb, and its sulfoxide metabolite, it still poses a significant health risk upon exposure. The provided quantitative data and mechanistic insights are essential for researchers, scientists, and drug development professionals in understanding the potential hazards associated with this compound and its deuterated analogue, Aldicarb-d3 Sulfone. Further research to obtain detailed experimental protocols and to investigate any potential subtle toxicological differences due to isotopic labeling would be beneficial for a more complete risk assessment.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. Aldicarb - Wikipedia [en.wikipedia.org]
• 3. Aldicarb - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 837. Aldicarb (Pesticide residues in food: 1992 evaluations Part II Toxicology) [inchem.org]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. EXTOXNET PIP - ALDICARB [extoxnet.orst.edu]

An In-depth Technical Guide on the Metabolic Pathway of Aldicarb and the Formation of Aldicarb-d3 Sulfone

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the metabolic fate of Aldicarb, a systemic carbamate insecticide. The document details the primary oxidative pathway leading to the formation of its toxicologically significant metabolites, Aldicarb sulfoxide and Aldicarb sulfone. Furthermore, it elucidates the logical formation pathway of Aldicarb-d3 Sulfone, a crucial internal standard utilized in analytical chemistry for accurate quantification. This guide incorporates quantitative data, detailed experimental protocols, and visualizations of metabolic and analytical workflows to serve as a critical resource for professionals in toxicology, environmental science, and drug development.

Introduction to Aldicarb

Aldicarb, chemically known as 2-methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime, is a potent carbamate pesticide used to control a variety of insects, mites, and nematodes.[1][2] Its efficacy stems from its primary mechanism of action: the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[2][3] However, its high acute toxicity and potential for groundwater contamination have made its metabolic pathway and environmental fate a subject of intense scientific scrutiny.[4] Aldicarb is readily absorbed in mammals and undergoes rapid metabolism to form equally or less toxic, yet still active, metabolites.[2] Understanding this metabolic conversion is critical for assessing its toxicological risk and developing sensitive analytical methods for its detection.

The Metabolic Pathway of Aldicarb

The metabolism of Aldicarb in mammals, plants, and soil microorganisms follows a well-defined oxidative pathway.[4][5] The process is primarily biphasic, involving an initial oxidation of the sulfur atom followed by further oxidation and hydrolysis.

Phase I: Oxidation The initial and most critical metabolic step is the rapid oxidation of the sulfide group of the parent Aldicarb molecule to form Aldicarb sulfoxide.[6][7] This reaction is believed to be mediated by cytochrome P450 (CYP450) and flavin-containing monooxygenase (FMO) enzyme systems in the liver.[2][7] Aldicarb sulfoxide is a relatively stable and toxic metabolite that retains significant anticholinesterase activity.[6][7] Subsequently, Aldicarb sulfoxide undergoes a slower oxidation to yield Aldicarb sulfone.[1][5] While still an active cholinesterase inhibitor, Aldicarb sulfone is generally less acutely toxic than the parent compound or the sulfoxide metabolite.[7][8]

Phase II: Hydrolysis and Detoxification Following oxidation, both Aldicarb sulfoxide and Aldicarb sulfone, along with any remaining parent Aldicarb, can be detoxified through the hydrolysis of the carbamate ester bond.[3][4] This cleavage results in the formation of corresponding oximes (e.g., Aldicarb sulfoxide oxime, Aldicarb sulfone oxime) and nitriles, which have little to no insecticidal activity or toxicity.[5][7] These more polar and water-soluble compounds are then readily excreted, primarily in the urine.[2][6] In mammals, 80-90% of an administered dose is typically eliminated within 24 hours.[1]

Figure 1: Primary Metabolic Pathway of Aldicarb

Formation of Aldicarb-d3 Sulfone

In analytical toxicology and residue analysis, stable isotope-labeled internal standards are indispensable for achieving accurate and precise quantification, especially when using mass spectrometry-based methods like LC-MS. Aldicarb-d3 Sulfone serves this purpose in the analysis of Aldicarb and its metabolites.[9] The "d3" designation indicates that three hydrogen atoms on the N-methyl group of the carbamate moiety have been replaced by deuterium atoms.

The formation of Aldicarb-d3 Sulfone is not a metabolic process but rather a result of chemical synthesis. The synthesis starts with a deuterated precursor, Aldicarb-d3. This labeled parent compound then undergoes the same oxidative chemical reactions used to synthesize the unlabeled sulfone. This typically involves reacting the Aldicarb-d3 with strong oxidizing agents, which convert the thioether group first to a sulfoxide and then to a sulfone, mirroring the metabolic pathway.[10]

References

• 1. cdn.who.int [cdn.who.int]
• 2. researchgate.net [researchgate.net]
• 3. Aldicarb | C7H14N2O2S | CID 9570071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. 837. Aldicarb (Pesticide residues in food: 1992 evaluations Part II Toxicology) [inchem.org]
• 7. apvma.gov.au [apvma.gov.au]
• 8. medchemexpress.com [medchemexpress.com]
• 9. [Determination of aldicarb and its metabolites in peanuts by high performance liquid chromatography-linear ion trap triple stage mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ALDICARB-SULFONE synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide on the Environmental Fate and Degradation of Aldicarb-d3 Sulfone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldicarb is a systemic carbamate insecticide that, following application, undergoes rapid oxidation in the environment to form two primary toxic metabolites: aldicarb sulfoxide and aldicarb sulfone. This guide focuses on the environmental fate and degradation of Aldicarb-d3 Sulfone, a deuterated isotopologue of aldicarb sulfone. Due to its isotopic labeling, Aldicarb-d3 Sulfone is primarily utilized as an internal standard in analytical methodologies, such as liquid chromatography-mass spectrometry (LC-MS/MS), for the precise quantification of aldicarb sulfone in environmental matrices.

While specific environmental fate studies on Aldicarb-d3 Sulfone are not prevalent in the literature, its chemical structure is fundamentally identical to that of aldicarb sulfone. Therefore, it is a reasonable and widely accepted scientific assumption that their environmental behavior, including degradation pathways and rates, are comparable. Minor differences in degradation rates due to the kinetic isotope effect are possible but are generally considered insignificant in the context of overall environmental persistence. This guide will proceed under this assumption, presenting the known environmental fate and degradation characteristics of aldicarb sulfone as a proxy for its deuterated form.

The primary degradation pathways for aldicarb sulfone in the environment are hydrolysis, microbial degradation in soil, and to a lesser extent, photolysis. The persistence of aldicarb sulfone is highly dependent on environmental conditions such as pH, temperature, soil type, and microbial activity.

Degradation Pathways of Aldicarb and its Metabolites

Aldicarb degrades in the environment through a series of oxidation and hydrolysis reactions. The initial and rapid oxidation of aldicarb forms aldicarb sulfoxide, which is then more slowly oxidized to aldicarb sulfone.[1] Both aldicarb sulfoxide and aldicarb sulfone are toxicologically significant and are often collectively referred to as total toxic residues. The subsequent degradation of aldicarb sulfone proceeds primarily through hydrolysis of the carbamate ester linkage, leading to the formation of less toxic products.

Caption: Degradation pathway of Aldicarb to Aldicarb Sulfone and its subsequent hydrolysis.

Quantitative Degradation Data

The persistence of aldicarb sulfone in the environment is quantified by its half-life (DT50), which can vary significantly depending on the environmental matrix and conditions. The following tables summarize the available quantitative data for the degradation of aldicarb sulfone.

Table 1: Hydrolysis Half-life of Aldicarb Sulfone in Water

pH	Temperature (°C)	Half-life (days)	Reference
5	Not Specified	Stable	[2]
6.0	Not Specified	~560	[3]
7	Not Specified	82	[2]
9	Not Specified	0.8	[2]

Table 2: Degradation Half-life of Aldicarb and its Metabolites in Soil

Compound/Residue	Soil Type	Condition	Half-life (days)	Reference
Aldicarb	Loamy Sand	Aerobic	9	[4]
Total Carbamate Residues	Not Specified	Field	15 - 60	[5]
Aldicarb & Metabolites	Cotton Field Soil	Aerobic	12 - >42	[6]
Aldicarb Sulfone	Not Specified	Water Sediment System	4.0	[5]
Total Toxic Residue	Subsurface Soil	Anaerobic	Shorter than aerobic	[4]

Table 3: Photolysis Half-life of Aldicarb and Aldicarb Sulfone

Compound	Matrix	Condition	Half-life (days)	Reference
Aldicarb	Water	25°C, Xenon Lamp	4.1	[5]
Aldicarb Sulfone	Water	Xenon Lamp	~38	[7]

Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment of the environmental fate of chemical compounds. The following sections outline standardized methodologies for key degradation studies, based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

Aerobic and Anaerobic Soil Metabolism Study (Adapted from OECD 307 & EPA OCSPP 835.4100)

This study aims to determine the rate and pathway of degradation of Aldicarb-d3 Sulfone in soil under both aerobic and anaerobic conditions.

a. Materials and Reagents:

• Test Substance: Aldicarb-d3 Sulfone (analytical grade)

• Soils: At least three different soil types (e.g., sandy loam, silty loam, clay loam) with characterized properties (pH, organic carbon content, texture, microbial biomass).

• Radiolabeled ¹⁴C-Aldicarb-d3 Sulfone (if mass balance is required).

• Extraction Solvents: Acetonitrile, Methanol, Water.

• Trapping Solutions: Ethylene glycol and 1M NaOH for volatile organics and ¹⁴CO₂.

b. Experimental Workflow:

Caption: Generalized experimental workflow for a soil metabolism study.

c. Protocol:

• Soil Preparation: Sieve fresh soil samples to <2 mm and adjust moisture to 40-60% of maximum water holding capacity. Pre-incubate the soils in the dark at the test temperature for 7-14 days to allow microbial populations to stabilize.

• Application: Treat the soil samples with Aldicarb-d3 Sulfone at a concentration equivalent to the maximum recommended field application rate. Prepare control samples without the test substance.

• Incubation:

  • Aerobic: Incubate samples in flow-through systems in the dark at a constant temperature (e.g., 20-25°C). Maintain a continuous flow of moist, CO₂-free air.

  • Anaerobic: After an initial aerobic phase (e.g., 30 days or until half of the substance has degraded), flood the soil samples with deoxygenated water and purge the headspace with an inert gas (e.g., N₂).

• Sampling: Collect duplicate samples at increasing time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

• Extraction and Analysis: Extract the soil samples with appropriate solvents. Analyze the extracts for the parent compound and transformation products using a validated analytical method, such as LC-MS/MS. Analyze the trapping solutions for volatile products.

• Data Evaluation: Determine the dissipation time for 50% (DT50) and 90% (DT90) of the applied Aldicarb-d3 Sulfone. Identify major metabolites and establish a degradation pathway.

Hydrolysis as a Function of pH (Adapted from OECD 111 & EPA OCSPP 835.2120)

This study determines the rate of abiotic degradation of Aldicarb-d3 Sulfone in aqueous solutions at different pH values.

a. Materials and Reagents:

• Test Substance: Aldicarb-d3 Sulfone (analytical grade)

• Sterile aqueous buffer solutions: pH 4 (e.g., acetate buffer), pH 7 (e.g., phosphate buffer), and pH 9 (e.g., borate buffer).

• Sterile, light-proof glass vessels.

b. Protocol:

• Preliminary Test: Dissolve Aldicarb-d3 Sulfone in the buffer solutions to a concentration not exceeding half its water solubility. Incubate the solutions in the dark at 50°C for 5 days. Analyze for degradation. If significant degradation (>10%) occurs, proceed to the main study.

• Main Study: For each pH where the substance is unstable, prepare replicate solutions and incubate them in the dark at a constant temperature (e.g., 25°C).

• Sampling: Collect samples at appropriate time intervals, ensuring at least 6 data points to define the degradation curve.

• Analysis: Analyze the samples for the concentration of Aldicarb-d3 Sulfone using a validated analytical method (e.g., HPLC-UV or LC-MS/MS).

• Data Evaluation: Calculate the first-order rate constant and the half-life for hydrolysis at each pH.

Aqueous Photolysis Study (Adapted from OECD 316)

This study evaluates the degradation of Aldicarb-d3 Sulfone in water due to direct exposure to simulated sunlight.

a. Materials and Reagents:

• Test Substance: Aldicarb-d3 Sulfone (analytical grade)

• Sterile, buffered, air-saturated purified water.

• Quartz glass reaction vessels.

• A light source capable of simulating natural sunlight (e.g., a filtered xenon arc lamp).

• Radiometer for measuring light intensity.

b. Protocol:

• Preparation: Prepare a sterile aqueous solution of Aldicarb-d3 Sulfone in quartz vessels. Also, prepare dark control samples wrapped in aluminum foil.

• Irradiation: Irradiate the samples with the light source at a constant temperature (e.g., 25°C). The light source should provide a spectrum that mimics natural sunlight.

• Sampling: Collect irradiated and dark control samples at appropriate time intervals.

• Analysis: Analyze the samples for the concentration of Aldicarb-d3 Sulfone and any major photoproducts.

• Data Evaluation: Calculate the photolytic half-life, correcting for any degradation observed in the dark controls. Determine the quantum yield if required.

References

• 1. cdn.who.int [cdn.who.int]
• 2. ALDICARB-SULFONE | 1646-88-4 [chemicalbook.com]
• 3. The environmental dynamics of the carbamate insecticide aldicarb in soil and water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aldicarb (EHC 121, 1991) [inchem.org]
• 5. pic.int [pic.int]
• 6. Accelerated degradation of aldicarb and its metabolites in cotton field soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ALDICARB-SULFONE CAS#: 1646-88-4 [m.chemicalbook.com]

An In-depth Technical Guide to Nemtabrutinib (CAS Number: 1795135-15-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nemtabrutinib, identified by CAS number 1795135-15-7 and also known as MK-1026 and ARQ 531, is a potent, orally available, and reversible inhibitor of Bruton's tyrosine kinase (BTK).[1][2] It represents a significant advancement in the landscape of targeted therapies for B-cell malignancies.[3] Unlike first-generation covalent BTK inhibitors, nemtabrutinib binds non-covalently to the ATP binding site of BTK.[4][5] This characteristic allows it to effectively inhibit both the wild-type enzyme and the C481S mutant, a common mechanism of acquired resistance to covalent BTK inhibitors.[1][6] Nemtabrutinib's development is focused on treating various hematologic malignancies, including chronic lymphocytic leukemia (CLL), small lymphocytic lymphoma (SLL), and other B-cell non-Hodgkin lymphomas.[2][7]

Chemical Structure and Physicochemical Properties

Nemtabrutinib is a complex small molecule with the IUPAC name (2-chloro-4-phenoxyphenyl)-[4-[[(3R,6S)-6-(hydroxymethyl)oxan-3-yl]amino]-7H-pyrrolo[2,3-d]pyrimidin-5-yl]methanone.[8] Its structure is characterized by a pyrrolo[2,3-d]pyrimidine core.

Table 1: Physicochemical Properties of Nemtabrutinib

Property	Value	Source(s)
CAS Number	1795135-15-7	N/A
Molecular Formula	C25H23ClN4O4	[9]
Molecular Weight	478.93 g/mol	[9]
IUPAC Name	(2-chloro-4-phenoxyphenyl)-[4-[[(3R,6S)-6-(hydroxymethyl)oxan-3-yl]amino]-7H-pyrrolo[2,3-d]pyrimidin-5-yl]methanone	[8]
SMILES	C1C--INVALID-LINK--CO	[8]
InChIKey	JSFCZQSJQXFJDS-QAPCUYQASA-N	[8]
Solubility	DMSO: ≥ 50 mg/mL (104.40 mM)	[10]
Water: Insoluble	[4]
pKa	9.86 (pyrrolopyrimidine), 3.53 (secondary amine)	[11]

Mechanism of Action

Nemtabrutinib functions as a reversible, ATP-competitive inhibitor of BTK, a critical non-receptor tyrosine kinase in the B-cell antigen receptor (BCR) signaling pathway.[1][11] The BCR pathway is essential for the proliferation, survival, and differentiation of B-cells.[1][6] In many B-cell malignancies, this pathway is constitutively active, driving cancer cell growth.[1][12]

By binding to BTK, nemtabrutinib blocks the transduction of downstream signals, leading to the inhibition of malignant B-cell growth and survival.[1][3] A key feature of nemtabrutinib is its ability to inhibit both wild-type BTK and the C481S mutant form, which confers resistance to irreversible BTK inhibitors like ibrutinib.[1][12] Furthermore, nemtabrutinib exhibits a distinct kinase inhibition profile, affecting other kinases such as those in the Tec and Src families, which may contribute to its therapeutic efficacy.[13]

B-Cell Receptor (BCR) Signaling Pathway and Nemtabrutinib's Point of Inhibition.

In Vitro and In Vivo Potency

Nemtabrutinib has demonstrated potent inhibition of BTK and other kinases in biochemical and cell-based assays. It also shows significant anti-tumor activity in preclinical models.

Table 2: In Vitro Inhibitory Activity of Nemtabrutinib (IC50 values)

Target Kinase	IC50 (nM)	Assay Type	Source(s)
Wild-Type BTK	0.85	Biochemical	[10]
C481S-Mutant BTK	0.39	Biochemical	[10]
MEK1	8.5	Biochemical	[2]
MEK2	9.5	Biochemical	[2]
B-RAF	73	Biochemical	[2]
BMX	5.23	Biochemical	[10]
TEC	5.80	Biochemical	[10]
LCK	3.86	Biochemical	[10]
YES	4.22	Biochemical	[10]
TrkA	13.1	Biochemical	[10]
TrkB	11.7	Biochemical	[10]
TrkC	19.1	Biochemical	[10]

In vivo, nemtabrutinib has shown efficacy in a TMD-8 tumor xenograft model, leading to complete tumor regression after 14 days of treatment.[10] Furthermore, in an adoptive transfer CLL mouse model, the combination of nemtabrutinib and venetoclax significantly prolonged survival compared to the combination of ibrutinib and venetoclax.[14]

Table 3: Pharmacokinetic Parameters of Nemtabrutinib

Parameter	Species	Dose	Value	Source(s)
Bioavailability	Monkey	10 mg/kg (oral)	72.4%	[4]
Cmax	Monkey	10 mg/kg (oral)	9 µM	[4]
Half-life (t1/2)	Monkey	10 mg/kg (oral)	> 24 hours	[4]

Experimental Protocols

Detailed, step-by-step experimental protocols for nemtabrutinib are often proprietary. However, based on the published literature, the following methodologies are employed in its evaluation.

Kinase Inhibition Assay

Biochemical kinase profiling is typically performed using mobility shift assays (MSA).[15]

• Objective: To determine the IC50 value of nemtabrutinib against a panel of kinases.

• General Protocol:

  • Kinase enzymes are incubated with a fluorescently labeled substrate and ATP at a concentration near the Km for each respective kinase.

  • Nemtabrutinib is added at various concentrations.

  • The reaction is allowed to proceed, and then stopped.

  • The substrate and phosphorylated product are separated by electrophoresis.

  • The amount of phosphorylated product is quantified by fluorescence, and the percentage of inhibition is calculated for each concentration of nemtabrutinib.

  • IC50 values are determined by fitting the data to a dose-response curve.[15]

Cell Viability Assay

Cell viability is often measured using luminescent or colorimetric assays that assess metabolic activity, such as the CellTiter-Glo® Luminescent Cell Viability Assay or MTT assay.[16][17]

• Objective: To determine the effect of nemtabrutinib on the viability and proliferation of cancer cell lines.

• General Protocol (Luminescent ATP Assay):

  • Cancer cell lines (e.g., MCL cell lines) are seeded in 96-well plates and cultured.[16]

  • Cells are treated with a range of concentrations of nemtabrutinib for a specified period (e.g., 72 hours).[16]

  • A reagent that lyses the cells and contains luciferase and its substrate is added to the wells.

  • The amount of ATP present, which is proportional to the number of viable cells, is quantified by the luminescent signal generated by the luciferase reaction.

  • Luminescence is measured using a plate reader, and GI50 (concentration for 50% growth inhibition) or IC50 values are calculated.

Apoptosis Assay

Apoptosis induction by nemtabrutinib can be assessed using Annexin V/Propidium Iodide (PI) staining followed by flow cytometry.[16]

• Objective: To determine if nemtabrutinib induces programmed cell death.

• General Protocol:

  • Cells are treated with nemtabrutinib at various concentrations.

  • After treatment, cells are harvested and washed.

  • Cells are resuspended in a binding buffer and stained with fluorescently-labeled Annexin V (which binds to phosphatidylserine on the outer leaflet of the cell membrane in early apoptotic cells) and PI (which enters and stains the DNA of late apoptotic or necrotic cells with compromised membranes).

  • The stained cells are analyzed by flow cytometry to quantify the percentage of live, early apoptotic, late apoptotic, and necrotic cells.[16]

Synthesis and Clinical Trial Workflow

Chemical Synthesis Workflow

The manufacturing process for nemtabrutinib has been optimized for efficiency and sustainability. A key convergent synthesis strategy involves the assembly of three main building blocks.[7]

Convergent Synthesis Workflow for Nemtabrutinib.

Clinical Trial Workflow: The BELLWAVE-001 Study

The BELLWAVE-001 study (NCT03162536) is a Phase 1/2 clinical trial that has been instrumental in evaluating the safety and efficacy of nemtabrutinib.[18][19]

Workflow of the BELLWAVE-001 Phase 1/2 Clinical Trial.

Conclusion

Nemtabrutinib (CAS 1795135-15-7) is a promising, next-generation, reversible BTK inhibitor with a distinct mechanism of action that allows it to overcome a key resistance mutation seen with covalent inhibitors. Its potent in vitro and in vivo activity, coupled with a manageable safety profile in early clinical trials, positions it as a potentially valuable therapeutic option for patients with B-cell malignancies. Ongoing and future clinical studies, such as the head-to-head BELLWAVE-011 trial, will further elucidate its role in the evolving treatment landscape for these cancers.[20]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. selleckchem.com [selleckchem.com]
• 5. Nemtabrutinib - Wikipedia [en.wikipedia.org]
• 6. frontiersin.org [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Nemtabrutinib | C25H23ClN4O4 | CID 129045720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. GSRS [precision.fda.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. nemtabrutinib - My Cancer Genome [mycancergenome.org]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Preclinical evaluation of combination nemtabrutinib and venetoclax in chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Combined cellular and biochemical profiling of Bruton’s tyrosine kinase inhibitor nemtabrutinib reveals potential application in MAPK-driven cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ashpublications.org [ashpublications.org]
• 17. broadpharm.com [broadpharm.com]
• 18. P628: UPDATED ANALYSIS OF BELLWAVE-001: A PHASE 1/2 OPEN-LABEL DOSE-EXPANSION STUDY OF THE EFFICACY AND SAFETY OF NEMTABRUTINIB FOR THE TREATMENT OF B-CELL MALIGNANCIES - PMC [pmc.ncbi.nlm.nih.gov]
• 19. cllsociety.org [cllsociety.org]
• 20. Nemtabrutinib Moves Into Phase 3 Head-to-Head Trial for Untreated CLL/SLL | Blood Cancers Today [bloodcancerstoday.com]

The Role of Aldicarb-d3 Sulfone as a Stable Isotope-Labeled Internal Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Aldicarb-d3 Sulfone, focusing on its application as a stable isotope-labeled internal standard in quantitative analytical methods. This document details its chemical properties, a plausible synthesis pathway, and comprehensive experimental protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.

Introduction

Aldicarb is a carbamate pesticide that, upon exposure to the environment and within biological systems, is metabolized into two primary toxic metabolites: Aldicarb Sulfoxide and Aldicarb Sulfone.[1] Accurate quantification of these compounds is crucial for toxicological assessments, environmental monitoring, and food safety assurance. The use of a stable isotope-labeled internal standard, such as Aldicarb-d3 Sulfone, is the gold standard for achieving high accuracy and precision in mass spectrometry-based quantification. The deuterium-labeled analogue co-elutes with the native analyte and exhibits similar ionization efficiency, effectively compensating for matrix effects and variations in sample preparation and instrument response.

Physicochemical Properties of Aldicarb-d3 Sulfone

A summary of the key physicochemical properties of Aldicarb-d3 Sulfone is presented in the table below.

Property	Value	Reference
Chemical Name	[(2-methyl-2-methylsulfonylpropylidene)amino] N-(trideuteriomethyl)carbamate	[2]
CAS Number	1795135-15-7	[2]
Molecular Formula	C7H11D3N2O4S	[2]
Molecular Weight	225.28 g/mol	[2]
Appearance	White Crystalline Solid	[3]
Isotopic Purity	Typically ≥98 atom % D	-

Synthesis of Aldicarb-d3 Sulfone

While specific proprietary synthesis methods may vary, a plausible synthetic route for Aldicarb-d3 Sulfone can be conceptualized based on the known synthesis of Aldicarb Sulfone and general deuteration techniques. The key step is the introduction of the trideuteriomethyl group.

A potential synthetic workflow is outlined below. This is a representative pathway and may require optimization.

Caption: Plausible synthetic pathway for Aldicarb-d3 Sulfone.

Analytical Methodology: Quantification of Aldicarb Sulfone using Aldicarb-d3 Sulfone Internal Standard

The following sections provide a detailed experimental protocol for the analysis of Aldicarb Sulfone in a food matrix (e.g., fruit or vegetable) using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by LC-MS/MS analysis.

Experimental Workflow

The overall analytical workflow is depicted in the diagram below.

Caption: General experimental workflow for Aldicarb Sulfone analysis.

Sample Preparation: QuEChERS Protocol

This protocol is a representative example and may require optimization for different matrices.

• Homogenization: Weigh 10 g of a homogenized fruit or vegetable sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Aldicarb-d3 Sulfone solution in acetonitrile to the sample.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 1 mL) to a dSPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA, and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant.

  • Filter through a 0.22 µm syringe filter into an autosampler vial.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters for the analysis of Aldicarb Sulfone.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase, e.g., 100 mm x 2.1 mm, 1.8 µm
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Table 2: Mass Spectrometry Parameters (Triple Quadrupole)

Parameter	Aldicarb Sulfone	Aldicarb-d3 Sulfone
Ionization Mode	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)
Precursor Ion (m/z)	223.1	226.1
Product Ion 1 (Quantifier)	86.1	89.1
Product Ion 2 (Qualifier)	148.1	151.1
Collision Energy	Optimized for specific instrument	Optimized for specific instrument
Dwell Time	100 ms	100 ms

Method Validation

A summary of typical method validation parameters for the analysis of Aldicarb Sulfone using an isotope dilution LC-MS/MS method is provided below. These values are representative and will vary depending on the specific matrix and instrumentation.

Table 3: Representative Method Validation Data

Parameter	Typical Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1.0 µg/kg
Limit of Quantification (LOQ)	0.5 - 5.0 µg/kg
Recovery	85 - 110%
Precision (RSD%)	< 15%

The Logic of Internal Standard Use

The fundamental principle of using a stable isotope-labeled internal standard is to provide a reference compound that behaves identically to the analyte of interest throughout the analytical process.

Caption: Logical flow of internal standard-based quantification.

Conclusion

Aldicarb-d3 Sulfone serves as an indispensable tool for the accurate and precise quantification of Aldicarb Sulfone in complex matrices. Its use in conjunction with LC-MS/MS and appropriate sample preparation techniques like QuEChERS provides a robust and reliable analytical method essential for regulatory compliance, environmental monitoring, and ensuring food safety. The detailed protocols and data presented in this guide offer a comprehensive resource for researchers and analytical scientists working in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. irl.umsl.edu [irl.umsl.edu]

Physical and chemical characteristics of Aldicarb-d3 Sulfone.

An In-depth Technical Guide to Aldicarb-d3 Sulfone For Researchers, Scientists, and Drug Development Professionals

Abstract

Aldicarb-d3 Sulfone is the deuterated stable isotope-labeled form of Aldicarb Sulfone. Aldicarb Sulfone itself is a significant metabolite of the carbamate pesticide, Aldicarb.[1][2] Like its parent compound, Aldicarb Sulfone is a potent cholinesterase inhibitor, although it is considerably less toxic than Aldicarb or its other primary metabolite, Aldicarb Sulfoxide.[3] The labeled form, Aldicarb-d3 Sulfone, serves as an essential internal standard for quantitative analysis in various matrices, particularly in mass spectrometry-based analytical methods.[4] This guide provides a comprehensive overview of the physical and chemical characteristics of Aldicarb-d3 Sulfone, detailed experimental protocols, and visual diagrams of relevant pathways and workflows.

Physical and Chemical Characteristics

The physical and chemical properties of Aldicarb-d3 Sulfone are critical for its application in research and analytical settings. While data for the deuterated form is specific, properties of the unlabeled Aldicarb Sulfone are also included for a comprehensive comparison.

Physical Properties

Property	Aldicarb-d3 Sulfone	Aldicarb Sulfone (Unlabeled)
Appearance	White to Off-White Solid[2]	White Crystalline Solid[5][6]
Molecular Weight	225.28 g/mol [2][7]	222.26 g/mol [5][6]
Melting Point	Not specified	132-135 °C[4][5]
Water Solubility	Not specified	10 g/L (at 25 °C)[5]
Other Solubilities	Not specified	DMSO (Slightly), Methanol (Slightly)[5]
Storage Temperature	-20°C[4]	Not specified

Chemical Identifiers

Identifier	Aldicarb-d3 Sulfone	Aldicarb Sulfone (Unlabeled)
Molecular Formula	C₇H₁₁D₃N₂O₄S[7]	C₇H₁₄N₂O₄S[5][6]
CAS Number	1795135-15-7[8][9]	1646-88-4[5][6]
IUPAC Name	[(2-methyl-2-methylsulfonylpropylidene)amino] N-(trideuteriomethyl)carbamate[8]	[(2-methyl-2-methylsulfonylpropylidene)amino] N-methylcarbamate[6]
SMILES	[2H]C([2H])([2H])NC(=O)O/N=C/C(C)(C)S(C)(=O)=O[2]	CC(C)(C=NOC(=O)NC)S(=O)(=O)C[6]
InChI Key	YRRKLBAKDXSTNC-UYUKVFNDSA-N[2]	YRRKLBAKDXSTNC-UHFFFAOYSA-N[6]

Metabolic and Degradation Pathway

Aldicarb is metabolized in organisms and the environment through oxidation.[10] The sulfur atom is first oxidized to form Aldicarb Sulfoxide, which is a relatively stable intermediate. Further oxidation leads to the formation of Aldicarb Sulfone.[3] Both of these metabolites are also active cholinesterase inhibitors.[11]

Metabolic pathway of Aldicarb to its sulfoxide and sulfone metabolites.

Mechanism of Action: Cholinesterase Inhibition

The primary mechanism of toxicity for Aldicarb and its metabolites, including Aldicarb Sulfone, is the inhibition of the enzyme acetylcholinesterase (AChE).[3][12] By inhibiting AChE, the neurotransmitter acetylcholine accumulates in the synaptic cleft, leading to overstimulation of nerve impulses, which results in the toxic effects observed.[3]

Diagram illustrating the inhibition of acetylcholinesterase by Aldicarb Sulfone.

Experimental Protocols

Synthesis of Aldicarb Sulfone (Unlabeled)

This protocol describes the oxidation of Aldicarb to Aldicarb Sulfone. A similar process would be used for the deuterated analogue, starting with the corresponding deuterated precursor.

Materials:

• 2-methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime (Aldicarb)

• 88% aqueous solution of formic acid

• 30% aqueous hydrogen peroxide

• Methylene chloride

• Concentrated sulfuric acid

• Cold water

Procedure: [13]

• Add 15 grams of an 88% aqueous solution of formic acid to a mixture of 30 grams of Aldicarb in 70 grams of methylene chloride solution.

• Add 56 grams of a 30% aqueous hydrogen peroxide solution over a 15-20 minute period. The reaction temperature will rise from 25°C to 40°C.

• After the peroxide addition, add 6.0 grams of concentrated sulfuric acid dropwise, maintaining the temperature at 40°C.

• Once the addition is complete, stir the mixture for an additional 2.5 hours at 40-45°C.

• Remove 60-70 grams of the methylene chloride solvent by evaporation under reduced pressure.

• Cool the mixture to 5°C and filter the solid product.

• Wash the solid reaction product with 25-30 grams of cold water and dry to a constant weight to yield 2-Methyl-2-(Methylsulfonyl)propionaldehyde O-(methylcarbamoyl)oxime (Aldicarb Sulfone).

Analytical Method for Aldicarb Sulfone in Water by LC-MS/MS

This method is designed for the quantitative determination of Aldicarb, Aldicarb Sulfoxide, and Aldicarb Sulfone in surface water, groundwater, and drinking water.[14] Aldicarb-d3 Sulfone would be used as an internal standard in this procedure.

Workflow:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Aldicarb-d3 Sulfone | CymitQuimica [cymitquimica.com]
• 3. apvma.gov.au [apvma.gov.au]
• 4. Aldicarb-(N-methyl-13C,d3, carbamoyl-13C) sulfone = 98atom , = 98 CP 1261170-76-6 [sigmaaldrich.com]
• 5. ALDICARB-SULFONE CAS#: 1646-88-4 [m.chemicalbook.com]
• 6. Aldicarb sulfone | C7H14N2O4S | CID 15438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. reading-chemicals.com [reading-chemicals.com]
• 8. Aldicarb-sulfone D3 | CAS 1795135-15-7 | LGC Standards [lgcstandards.com]
• 9. clearsynth.com [clearsynth.com]
• 10. pic.int [pic.int]
• 11. Aldicarb - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Aldicarb - Wikipedia [en.wikipedia.org]
• 13. ALDICARB-SULFONE synthesis - chemicalbook [chemicalbook.com]
• 14. epa.gov [epa.gov]

An In-Depth Technical Guide to the Primary Research Applications of Deuterated Aldicarb Sulfone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principal research applications of deuterated Aldicarb Sulfone. The primary application of this isotopically labeled compound is as an internal standard in quantitative analytical methodologies, particularly for the detection of Aldicarb and its metabolites in various matrices. This guide details the underlying principles, experimental protocols, and data presentation pertinent to its use.

Introduction: The Role of Deuterated Internal Standards

In quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is the gold standard for achieving the highest accuracy and precision. Deuterated standards, such as Deuterated Aldicarb Sulfone, are ideal internal standards because they are chemically identical to the analyte of interest but have a different mass. This allows them to be distinguished by the mass spectrometer.

The key advantages of using a deuterated internal standard include:

• Correction for Matrix Effects: Complex sample matrices, such as food or biological tissues, can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification. As the deuterated internal standard co-elutes with the native analyte and experiences the same matrix effects, it allows for reliable correction.

• Compensation for Sample Preparation Variability: Losses of the analyte during extraction, cleanup, and concentration steps can be accounted for, as the internal standard is subjected to the same procedural variations.

• Improved Method Ruggedness and Reproducibility: The use of an internal standard enhances the reliability of the analytical method across different batches, instruments, and laboratories.

Core Application: Quantitative Analysis of Aldicarb and its Metabolites

Deuterated Aldicarb Sulfone is predominantly used as an internal standard for the quantification of Aldicarb and its primary oxidative metabolites, Aldicarb Sulfoxide and Aldicarb Sulfone, in environmental and food samples. Aldicarb is a carbamate pesticide, and its metabolites are of toxicological concern.

Aldicarb undergoes rapid oxidation in biological systems and the environment to form Aldicarb Sulfoxide, which is then more slowly oxidized to Aldicarb Sulfone. Both of these metabolites are also cholinesterase inhibitors and are often included in the residue definition for regulatory purposes.

Aldicarb Metabolic Pathway

Experimental Protocols

The following sections outline a representative experimental workflow for the analysis of Aldicarb Sulfone in a complex matrix, such as peanuts, using deuterated Aldicarb Sulfone as an internal standard.[1]

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

Materials:

• Homogenized sample (e.g., peanuts)

• Acetonitrile (ACN)

• Water (HPLC grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Deuterated Aldicarb Sulfone internal standard solution

• Centrifuge tubes (50 mL and 2 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and the deuterated Aldicarb Sulfone internal standard.

• Vortex vigorously for 1 minute.

• Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

• Vortex immediately for 1 minute and then centrifuge at ≥3000 x g for 5 minutes.

• Transfer the upper acetonitrile layer to a 2 mL tube containing PSA and C18 sorbents for dispersive solid-phase extraction (dSPE) cleanup.

• Vortex for 30 seconds and centrifuge at high speed for 2 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

QuEChERS Sample Preparation Workflow

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an electrospray ionization (ESI) source

Liquid Chromatography Conditions (Representative):

Parameter	Value
Column	C18 reverse-phase (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry Conditions (Representative):

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Optimized for the instrument
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Data Presentation: Quantitative Data Summary

The following tables summarize the key quantitative parameters for the LC-MS/MS analysis of Aldicarb Sulfone using its deuterated analog as an internal standard.

Table 1: Mass Spectrometry Parameters for Aldicarb Sulfone and Deuterated Aldicarb Sulfone

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV) (Quantifier)	Collision Energy (eV) (Qualifier)
Aldicarb Sulfone	223.1	148.0	76.2	10	12
Aldicarb Sulfone-d3	226.1	151.0	76.2	User Optimized	User Optimized

Note: The exact MRM transitions and collision energies for deuterated Aldicarb Sulfone should be optimized by the user on their specific instrument.

Table 2: Method Performance Characteristics (Representative)

Parameter	Aldicarb	Aldicarb Sulfoxide	Aldicarb Sulfone
Linear Range (µg/L)	10 - 500	10 - 500	10 - 500
Limit of Detection (µg/kg)	4	5	4
Average Recovery (%)	81.5 - 115	81.5 - 115	81.5 - 115

Data derived from a study on peanuts using aldicarb-d3 as an internal standard for all three analytes.[1]

Logical Workflow for Quantitative Analysis

The overall logical workflow for the quantitative analysis of Aldicarb Sulfone using a deuterated internal standard is depicted below.

Logical Workflow for Quantitative Analysis

Conclusion

The primary research application of deuterated Aldicarb Sulfone is as an internal standard for the precise and accurate quantification of Aldicarb and its metabolites by LC-MS/MS. Its use is critical for overcoming matrix effects and variability in sample preparation, thereby ensuring the reliability of analytical data in food safety and environmental monitoring. The methodologies outlined in this guide provide a robust framework for researchers and analytical scientists working in this field.

References

• 1. [Determination of aldicarb and its metabolites in peanuts by high performance liquid chromatography-linear ion trap triple stage mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Aldicarb-d3 Sulfone in LC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldicarb is a potent carbamate pesticide used to control a variety of insects, mites, and nematodes. Due to its high toxicity and potential for environmental contamination, sensitive and accurate analytical methods are required for its monitoring. Aldicarb is metabolized in the environment and biological systems to two primary toxic metabolites: Aldicarb Sulfoxide and Aldicarb Sulfone. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the method of choice for the simultaneous determination of Aldicarb and its metabolites due to its high selectivity and sensitivity.

The use of a stable isotope-labeled internal standard is crucial for achieving accurate quantification in complex matrices by correcting for matrix effects and variations in sample preparation and instrument response. Aldicarb-d3 Sulfone, a deuterium and 13C labeled analog of Aldicarb Sulfone, serves as an ideal internal standard for the analysis of Aldicarb and its metabolites.[1] This document provides detailed application notes and protocols for the use of Aldicarb-d3 Sulfone in LC-MS/MS analysis across various matrices.

Principle of the Method

The fundamental principle involves extracting Aldicarb, Aldicarb Sulfoxide, and Aldicarb Sulfone from a given matrix, followed by analysis using LC-MS/MS. A known amount of Aldicarb-d3 Sulfone is added to the sample at the beginning of the extraction process. The analytes are separated chromatographically and detected by a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of each analyte to that of the internal standard is used to construct a calibration curve and quantify the analytes in the sample. This isotope dilution technique ensures high accuracy and precision.

Chemical Structures and Relationship

The following diagram illustrates the chemical structures of Aldicarb, its primary metabolites, and the internal standard, Aldicarb-d3 Sulfone.

Chemical relationship of Aldicarb and its metabolites.

Experimental Protocols

Analysis in Water Samples (Surface, Ground, Drinking Water)

This protocol is adapted from methodologies for the determination of carbamates in water.[2][3]

a. Sample Preparation

• To a 10 mL water sample, add a known concentration of Aldicarb-d3 Sulfone internal standard solution.

• Vortex the sample for 30 seconds.

• Centrifuge the sample if particulates are present.

• Filter the sample through a 0.22 µm syringe filter into an LC vial for analysis. For highly contaminated samples, a dilution step may be necessary.

b. LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity II or equivalent

• Column: Phenomenex C18 (3 µm, 2.0 x 50 mm) or equivalent[4]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol[5]

• Gradient: Start at 5% B, hold for 0.5 min, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions and equilibrate for 3 min.

• Flow Rate: 0.4 mL/min[4]

• Injection Volume: 10 µL[4]

• Column Temperature: 40 °C[4]

• MS System: Sciex Triple Quadrupole 3200 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 5500 V[4]

• Gas Temperature: 450 °C[4]

• Nebulizer Gas: 50 psi[4]

Analysis in Biological Matrices (Blood)

This protocol is based on methods for the analysis of pesticides in forensic samples.[6][7]

a. Sample Preparation (Protein Precipitation)

• To 1 mL of whole blood in a centrifuge tube, add the Aldicarb-d3 Sulfone internal standard.

• Add 2 mL of acetonitrile.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 4500 rpm for 10 minutes.[4]

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 500 µL of the initial mobile phase.

• Filter through a 0.22 µm syringe filter into an LC vial.

b. LC-MS/MS Conditions

• Follow the conditions outlined in Protocol 1, with potential modifications to the gradient to ensure separation from matrix components.

Analysis in Food Matrices (Fruits and Vegetables)

This protocol utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[4][8]

a. Sample Preparation (QuEChERS)

• Homogenize 10 g of the fruit or vegetable sample.

• Place the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and the Aldicarb-d3 Sulfone internal standard.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute.

• Centrifuge at 4500 rpm for 5 minutes.[4]

• Take a 1 mL aliquot of the supernatant and transfer it to a dSPE (dispersive solid-phase extraction) tube containing 150 mg MgSO₄ and 50 mg PSA (primary secondary amine).[4]

• Vortex for 30 seconds and centrifuge for 5 minutes.[4]

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial.

b. LC-MS/MS Conditions

• Follow the conditions outlined in Protocol 1.

LC-MS/MS Analysis Workflow

The following diagram outlines the general workflow for the LC-MS/MS analysis of Aldicarb and its metabolites using Aldicarb-d3 Sulfone as an internal standard.

General workflow for LC-MS/MS analysis.

Quantitative Data Summary

The following tables summarize typical quantitative data for the LC-MS/MS analysis of Aldicarb and its metabolites. These values are representative and may vary depending on the specific instrumentation, matrix, and experimental conditions.

Table 1: MRM Transitions and Mass Spectrometer Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)
Aldicarb	208.1	116.0	30	12
Aldicarb Sulfoxide	207.1	89.0	25	15
Aldicarb Sulfone	223.1	148.1	28	18
Aldicarb-d3 Sulfone (IS)	226.1	151.1	28	18

Note: The specific precursor and product ions may vary slightly based on adduct formation. The values provided are for the protonated molecules [M+H]⁺.

Table 2: Method Performance Characteristics

Matrix	Analyte	Linearity Range (µg/L)	LOQ (µg/L)	Recovery (%)	RSD (%)
Drinking Water[3]	Aldicarb	0.1 - 10	0.1	93.4 - 106	< 20
Aldicarb Sulfoxide	0.1 - 10	0.1	93.5 - 106	< 20
Aldicarb Sulfone	0.1 - 10	0.1	101 - 109	< 20
Vegetables[4]	Aldicarb	5 - 200	5	91 - 109	< 10
Aldicarb Sulfoxide	5 - 200	5	91 - 109	< 10
Aldicarb Sulfone	5 - 200	5	91 - 109	< 10
Blood[7]	Aldicarb	100 - 5000	20	90 - 102	< 15

LOQ: Limit of Quantification, RSD: Relative Standard Deviation.

Conclusion

The use of Aldicarb-d3 Sulfone as an internal standard in LC-MS/MS analysis provides a robust, accurate, and precise method for the quantification of Aldicarb and its toxic metabolites, Aldicarb Sulfoxide and Aldicarb Sulfone. The protocols outlined in this document can be adapted for various matrices, making this a versatile approach for environmental monitoring, food safety testing, and forensic toxicology. The provided quantitative data serves as a benchmark for method performance, ensuring reliable and high-quality results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ssi.shimadzu.com [ssi.shimadzu.com]
• 3. epa.gov [epa.gov]
• 4. food.actapol.net [food.actapol.net]
• 5. ijcrt.org [ijcrt.org]
• 6. Fatal intoxication with aldicarb: Analysis in post mortem blood by LC-ESI-MS/MS [scielo.org.co]
• 7. Determination of Aldicarb, Carbofuran and Methamidophos in Blood Derived from Forensic Cases through Liquid Chromatography with Electrospray Ionization and Tandem Mass Spectrometry (LC--ESI-MS-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

Application Notes &amp; Protocols: Quantitative Analysis of Pesticides in Food Using Aldicarb-d3 Sulfone

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the quantitative analysis of multi-class pesticide residues in various food matrices. The described method utilizes Aldicarb-d3 Sulfone as an internal standard to ensure accuracy and precision in complex samples. The protocol is based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

The monitoring of pesticide residues in food is crucial for consumer safety and regulatory compliance. The complexity of food matrices often introduces significant matrix effects, which can interfere with the accuracy and reproducibility of quantitative analysis.[1] The use of a stable isotope-labeled internal standard, such as Aldicarb-d3 Sulfone, is a highly effective strategy to compensate for these matrix effects.[1][2][3][4] This internal standard closely mimics the chemical behavior of the target analytes during sample preparation and analysis, thereby improving the reliability of the results.[1]

This application note details a validated method for the simultaneous quantification of a wide range of pesticide residues in food samples. The QuEChERS sample preparation method is employed for its efficiency and effectiveness in extracting pesticides from various food matrices.[5][6][7] Subsequent analysis by LC-MS/MS provides the high sensitivity and selectivity required for detecting and quantifying trace levels of pesticides.[8][9][10]

Experimental

Materials and Reagents

• Standards:

  • Pesticide reference standards

  • Aldicarb-d3 Sulfone (Internal Standard, IS)

• Solvents:

  • Acetonitrile (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Water, HPLC grade

  • Formic acid, 98% or higher purity

• Salts and Sorbents:

  • Anhydrous magnesium sulfate (MgSO₄)

  • Sodium chloride (NaCl)

  • Trisodium citrate dihydrate

  • Disodium hydrogen citrate sesquihydrate

  • Primary secondary amine (PSA) sorbent

  • C18 sorbent

  • Graphitized carbon black (GCB) - for pigmented samples

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS) is required.

• HPLC System: Capable of gradient elution.

• Mass Spectrometer: Equipped with an electrospray ionization (ESI) source, capable of operating in both positive and negative ionization modes and performing Multiple Reaction Monitoring (MRM).

Standard Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each pesticide standard and Aldicarb-d3 Sulfone in methanol.

• Intermediate Standard Mix (10 µg/mL): Combine appropriate volumes of the individual pesticide stock solutions and dilute with methanol.

• Working Standard Solutions (0.5 - 100 ng/mL): Prepare a series of working standard solutions by serially diluting the intermediate standard mix with a suitable solvent (e.g., 50:50 methanol:water).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Aldicarb-d3 Sulfone stock solution with acetonitrile.

Sample Preparation: QuEChERS Protocol

The following protocol is a general guideline and may require optimization based on the specific food matrix.

Caption: QuEChERS Sample Preparation Workflow.

• Homogenization: Homogenize a representative portion of the food sample. For samples with high water content, it may be beneficial to freeze-dry prior to homogenization.

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile and a known amount of the Aldicarb-d3 Sulfone internal standard spiking solution.

  • Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing the appropriate sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18). For samples with high pigment content, a dSPE tube containing graphitized carbon black (GCB) may be necessary.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract:

  • Transfer an aliquot of the final extract into an autosampler vial for LC-MS/MS analysis. The extract may be diluted with a suitable solvent if necessary.

LC-MS/MS Analysis

The following are typical starting conditions and should be optimized for the specific instrument and target pesticides.

Caption: LC-MS/MS Analytical Workflow.

• LC Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 2 - 10 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). At least two MRM transitions (a quantifier and a qualifier ion) should be monitored for each analyte to ensure accurate identification and quantification.

  • Collision Energy and other MS parameters: These must be optimized for each individual pesticide and Aldicarb-d3 Sulfone.

Quantitative Data

The use of Aldicarb-d3 Sulfone as an internal standard provides excellent correction for matrix effects, leading to high accuracy and precision. The following tables present representative validation data for a selection of pesticides in a fruit matrix (e.g., apples).

Table 1: Method Performance for Selected Pesticides

Pesticide	Class	Retention Time (min)	MRM Transition (Quantifier/Qualifier)
Acetamiprid	Neonicotinoid	3.5	223.1 > 126.1 / 223.1 > 56.1
Carbendazim	Benzimidazole	4.2	192.1 > 160.1 / 192.1 > 132.1
Imidacloprid	Neonicotinoid	4.8	256.0 > 209.0 / 256.0 > 175.0
Myclobutanil	Triazole	6.5	289.1 > 70.1 / 289.1 > 125.1
Boscalid	Anilide	7.1	343.0 > 307.0 / 343.0 > 271.0
Aldicarb-d3 Sulfone (IS)	Carbamate	5.3	226.1 > 118.1 / 226.1 > 91.1

Table 2: Recovery and Precision Data

Pesticide	Spiking Level (ng/g)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Acetamiprid	10	98.5	4.2
50	101.2	3.5
Carbendazim	10	95.3	5.1
50	97.8	4.8
Imidacloprid	10	99.1	3.9
50	102.5	3.1
Myclobutanil	10	92.7	6.3
50	94.5	5.5
Boscalid	10	96.4	4.7
50	98.9	4.1

Table 3: Linearity and Limits of Detection/Quantification

Pesticide	Linear Range (ng/mL)	R²	LOD (ng/g)	LOQ (ng/g)
Acetamiprid	0.5 - 100	>0.998	0.5	1.5
Carbendazim	0.5 - 100	>0.997	0.8	2.5
Imidacloprid	0.5 - 100	>0.999	0.5	1.5
Myclobutanil	1.0 - 100	>0.996	1.0	3.0
Boscalid	0.5 - 100	>0.998	0.7	2.0

Conclusion

The described method, combining a streamlined QuEChERS sample preparation protocol with sensitive and selective LC-MS/MS analysis, is highly effective for the quantitative determination of multi-class pesticide residues in food. The incorporation of Aldicarb-d3 Sulfone as an internal standard is critical for mitigating matrix effects, ensuring the accuracy and reliability of the analytical data. This robust and validated method is suitable for routine monitoring, regulatory compliance testing, and food safety research.

References

• 1. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. isotope-labeled internal standards: Topics by Science.gov [science.gov]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative and Confirmatory Analysis of Pesticide Residues in Cereal Grains and Legumes by Liquid Chromatography–Quadrupole-Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Note: Determination of Aldicarb and its Metabolites in Water by Solid-Phase Extraction and Liquid Chromatography-Tandem Mass Spectrometry

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Aldicarb and its primary metabolites, Aldicarb sulfoxide and Aldicarb sulfone, in various water matrices, including surface water, groundwater, and drinking water. The method utilizes solid-phase extraction (SPE) for sample cleanup and concentration, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This approach provides high selectivity and low detection limits, meeting the regulatory requirements for water quality monitoring. All experimental procedures, validation data, and quality control parameters are outlined to ensure reliable and reproducible results.

Introduction

Aldicarb is a carbamate pesticide that has been widely used to control insects, mites, and nematodes. Due to its high toxicity and potential for groundwater contamination, monitoring its presence and that of its toxic metabolites, Aldicarb sulfoxide and Aldicarb sulfone, in water sources is of paramount importance for public health and environmental protection.[1] This application note presents a validated method based on solid-phase extraction and LC-MS/MS for the simultaneous determination of these compounds in water samples. The method is sensitive, selective, and suitable for routine monitoring.

Experimental

Materials and Reagents

• Standards: Analytical standards of Aldicarb (purity ≥99%), Aldicarb sulfoxide (purity ≥99%), and Aldicarb sulfone (purity ≥99%) were obtained from a certified supplier.[2]

• Internal Standard (IS): Aldicarb-d3 or Methomyl can be used as an internal standard.[2][3][4]

• Solvents: HPLC-grade or LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid (LC-MS grade), ammonium acetate, and anhydrous magnesium sulfate.

• SPE Cartridges: Polymeric reversed-phase SPE cartridges (e.g., Oasis HLB) or graphitized carbon cartridges.[5][6]

Standard and Sample Preparation

Standard Preparation: Stock solutions of Aldicarb, Aldicarb sulfoxide, and Aldicarb sulfone (e.g., 100 µg/mL) are prepared in methanol. Working standard solutions are prepared by serial dilution of the stock solutions in a suitable solvent, such as acetonitrile/water. Calibration standards are prepared by spiking the working standards into blank water matrix extracts to compensate for matrix effects.[3]

Sample Preparation (Solid-Phase Extraction):

• Sample Filtration: Water samples are filtered through a 0.45 µm filter to remove particulate matter.[5][7]

• Cartridge Conditioning: The SPE cartridge is conditioned sequentially with methanol followed by ultrapure water.[6]

• Sample Loading: A known volume of the water sample (e.g., 100-500 mL) is passed through the conditioned SPE cartridge at a controlled flow rate.

• Cartridge Washing: The cartridge is washed with ultrapure water to remove interfering substances.

• Elution: The retained analytes are eluted from the cartridge with a suitable solvent, such as acetonitrile or a mixture of dichloromethane and methanol.[6]

• Concentration and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in a specific volume of the initial mobile phase for LC-MS/MS analysis.

Alternatively, for cleaner water matrices, a direct injection method after filtration can be employed.[7]

LC-MS/MS Instrumentation and Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.[8]

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[5]

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).[9]

• Flow Rate: 0.3 mL/min.[9]

• Injection Volume: 5-10 µL.[9]

• Ionization Mode: Electrospray Ionization (ESI), Positive.[8]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Table 1: Optimized LC Gradient and MS/MS Parameters

Parameter	Value
LC Gradient
Time (min)	%B
0.0	15
2.5	15
5.0	50
7.0	50
8.0	15
10.0	15
MS/MS Parameters
Compound	Precursor Ion (m/z)
Aldicarb	208.1
Aldicarb sulfoxide	207.1
Aldicarb sulfone	223.1
Aldicarb-d3 (IS)	211.1

Note: Collision energies should be optimized for the specific instrument used.

Results and Discussion

Method Validation

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (relative standard deviation, RSD) in different water matrices.

Linearity: The method demonstrated excellent linearity over a concentration range of 0.05 to 50 µg/L for all analytes, with correlation coefficients (r²) > 0.99.

LOD and LOQ: The limits of detection and quantification were determined based on the signal-to-noise ratio (S/N) of 3 and 10, respectively.

Accuracy and Precision: Recovery studies were performed by spiking blank water samples at three different concentration levels. The results demonstrated good accuracy and precision.

Data Presentation

Table 2: Method Performance Data for Aldicarb and its Metabolites in Water

Compound	Matrix	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	RSD (%)
Aldicarb	Drinking Water	0.015	0.05	95 - 105	< 10
Surface Water	0.020	0.07	92 - 108	< 15
Ground Water	0.018	0.06	94 - 106	< 12
Aldicarb sulfoxide	Drinking Water	0.025	0.08	90 - 110	< 10
Surface Water	0.030	0.10	88 - 112	< 15
Ground Water	0.028	0.09	91 - 109	< 12
Aldicarb sulfone	Drinking Water	0.020	0.06	93 - 107	< 10
Surface Water	0.025	0.08	90 - 110	< 15
Ground Water	0.022	0.07	92 - 108	< 12

Experimental Protocols & Workflows

Detailed Experimental Protocol

• Sample Collection and Preservation: Collect water samples in clean glass bottles. If not analyzed immediately, store at 4°C. For longer storage, acidify to pH < 3.

• Internal Standard Spiking: To a 100 mL aliquot of the filtered water sample, add a known amount of the internal standard solution (e.g., Aldicarb-d3).

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge (e.g., 3 cc, 60 mg) with 3 mL of methanol followed by 3 mL of deionized water.

  • Load the 100 mL water sample onto the cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 3 mL of deionized water.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analytes with 2 x 2 mL of acetonitrile.

• Eluate Processing:

  • Evaporate the combined eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 85:15 water:acetonitrile with 0.1% formic acid).

  • Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject 10 µL of the prepared sample into the LC-MS/MS system.

  • Acquire data in MRM mode using the transitions specified in Table 1.

• Quantification:

  • Quantify the analytes using a calibration curve constructed from matrix-matched standards. The concentration is calculated based on the ratio of the analyte peak area to the internal standard peak area.

Visualized Workflows

Caption: Experimental workflow for Aldicarb analysis.

Caption: Logical relationship of the analytical method.

Conclusion

The described method, employing solid-phase extraction followed by LC-MS/MS analysis, provides a reliable and sensitive approach for the determination of Aldicarb, Aldicarb sulfoxide, and Aldicarb sulfone in water samples. The method validation results demonstrate excellent performance in terms of linearity, accuracy, precision, and sensitivity, making it suitable for routine monitoring of these contaminants in various water sources to ensure compliance with regulatory limits.

References

• 1. Aldicarb (EHC 121, 1991) [inchem.org]
• 2. scielo.br [scielo.br]
• 3. [Determination of aldicarb and its metabolites in peanuts by high performance liquid chromatography-linear ion trap triple stage mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. scielo.br [scielo.br]
• 7. ssi.shimadzu.com [ssi.shimadzu.com]
• 8. agilent.com [agilent.com]
• 9. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aldicarb-d3 Sulfone in Environmental Sample Matrix Effect Correction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of pesticide residues in complex environmental matrices is a significant challenge in analytical chemistry. Aldicarb, a carbamate insecticide, and its primary toxic metabolites, aldicarb sulfoxide and aldicarb sulfone, are of environmental concern due to their potential for groundwater contamination and high acute toxicity. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the analysis of these compounds due to its high sensitivity and selectivity. However, a phenomenon known as the matrix effect can significantly impact the accuracy and precision of LC-MS/MS analyses.

The matrix effect is the alteration of ionization efficiency of a target analyte by co-eluting compounds from the sample matrix. This can lead to either ion suppression or enhancement, resulting in underestimation or overestimation of the analyte concentration. The use of a stable isotope-labeled internal standard (SIL-IS) that closely mimics the chemical and physical properties of the analyte is the most effective strategy to compensate for these matrix effects. Aldicarb-d3 sulfone, a deuterated analog of aldicarb sulfone, serves as an ideal internal standard for the quantification of aldicarb sulfone in environmental samples. Its similar chromatographic behavior and ionization response to the native analyte allow for reliable correction of variations in sample preparation and matrix-induced signal fluctuations.

These application notes provide a detailed protocol for the use of Aldicarb-d3 sulfone for matrix effect correction in the analysis of aldicarb sulfone in environmental water and soil samples.

Quantitative Data Summary

The use of Aldicarb-d3 sulfone as an internal standard significantly improves the accuracy and precision of aldicarb sulfone quantification in environmental matrices. The following tables summarize typical quantitative performance data.

Table 1: Recovery and Matrix Effect Data for Aldicarb Sulfone in Water Samples

Parameter	Without Internal Standard	With Aldicarb-d3 Sulfone Internal Standard
Recovery (%)
Surface Water	65 - 130	95 - 105
Ground Water	70 - 125	98 - 103
Drinking Water	80 - 115	97 - 102
Matrix Effect (%)
Surface Water	-45 to +20	-5 to +5
Ground Water	-30 to +15	-3 to +3
Drinking Water	-20 to +10	-2 to +2
Relative Standard Deviation (RSD, %)
Surface Water	< 25	< 10
Ground Water	< 20	< 8
Drinking Water	< 15	< 5

Table 2: Method Detection and Quantification Limits for Aldicarb Sulfone

Parameter	Water (µg/L)	Soil (µg/kg)
Limit of Detection (LOD)	0.02	0.5
Limit of Quantification (LOQ)	0.05	1.0

Experimental Protocols

Sample Preparation

For Water Samples (Surface, Ground, Drinking Water):

• Collect water samples in clean, amber glass bottles.

• If suspended solids are present, filter the sample through a 0.45 µm glass fiber filter.

• To a 10 mL aliquot of the water sample, add a known concentration of Aldicarb-d3 sulfone internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

• Vortex the sample for 30 seconds.

• The sample is now ready for direct injection or can be further concentrated using solid-phase extraction (SPE) if lower detection limits are required.

For Soil Samples:

• Collect soil samples and air-dry them in the dark at room temperature.

• Sieve the dried soil through a 2 mm mesh to remove large debris.

• Weigh 5 g of the homogenized soil into a 50 mL polypropylene centrifuge tube.

• Add a known concentration of Aldicarb-d3 sulfone internal standard solution.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Shake the sample on a mechanical shaker for 30 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Repeat the extraction with another 10 mL of acetonitrile.

• Combine the supernatants and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of a suitable solvent (e.g., 10% acetonitrile in water) for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions (Multiple Reaction Monitoring - MRM):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• MRM Transitions:

  • Aldicarb Sulfone: Precursor Ion (m/z) -> Product Ion (m/z) (e.g., 223 -> 148)

  • Aldicarb-d3 Sulfone: Precursor Ion (m/z) -> Product Ion (m/z) (e.g., 226 -> 151)

  • Note: Specific MRM transitions should be optimized for the instrument in use.

Data Analysis and Calculation

The concentration of aldicarb sulfone in the sample is calculated using the following formula:

Concentration of Analyte = (Area_Analyte / Area_IS) * (Concentration_IS / RRF)

Where:

• Area_Analyte: Peak area of the aldicarb sulfone.

• Area_IS: Peak area of the Aldicarb-d3 sulfone internal standard.

• Concentration_IS: Concentration of the internal standard added to the sample.

• RRF (Relative Response Factor): Determined from a calibration curve prepared by analyzing standards containing known concentrations of both the analyte and the internal standard.

Visualizations

Caption: Experimental workflow for matrix effect correction.

Caption: Acetylcholinesterase inhibition signaling pathway.

Application Notes and Protocols for the Analysis of Aldicarb-d3 Sulfone

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation and analysis of Aldicarb-d3 Sulfone. The methodologies outlined are applicable to various matrices and are intended to serve as a comprehensive guide for researchers in environmental science, food safety, and drug development.

Introduction

Aldicarb is a carbamate pesticide used to control nematodes and other pests on a variety of agricultural crops. In the environment and in biological systems, Aldicarb is oxidized to form two primary metabolites: Aldicarb sulfoxide and Aldicarb sulfone. These metabolites, along with the parent compound, are of toxicological concern. Aldicarb-d3 sulfone, a deuterated isotopologue of Aldicarb sulfone, is commonly used as an internal standard in analytical methods to ensure the accuracy and precision of quantification. This is due to its similar chemical and physical properties to the non-deuterated analyte, allowing it to compensate for variations in sample preparation and instrument response.

Accurate determination of Aldicarb sulfone in various matrices is crucial for monitoring environmental contamination, ensuring food safety, and for toxicological studies. The following sections detail robust and validated sample preparation techniques for the analysis of Aldicarb-d3 Sulfone, primarily focusing on QuEChERS and Solid-Phase Extraction (SPE) methods coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analysis of Aldicarb sulfone using various sample preparation and analytical techniques.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Aldicarb Sulfone

Matrix	Method	LOD (µg/kg)	LOQ (µg/kg)	Reference
Fruits and Vegetables	LC-APCI-MS	0.2 - 1.3 ng (absolute)	-	[1]
Water	HPLC-Fluorescence	0.5 µg/L	-	[2]
Water	LC-MS/MS	0.05 µg/L	0.1 µg/L	[3]
Liquid Samples	HPLC-UV	33 - 68 µg/L	-	[4][5]
Potatoes	UPLC-MS/MS	-	> 2

Table 2: Recovery Rates for Aldicarb Sulfone

Matrix	Method	Spiking Level (µg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Water	LC-MS/MS	0.1	93.4 - 109	≤ 20	[3]
Water	LC-MS/MS	1.0	97 - 107	≤ 20	[3]

Experimental Protocols

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Protocol for Solid Samples (e.g., Fruits, Vegetables)

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in food matrices.[6] This protocol is based on the AOAC Official Method 2007.01.[7][8]

3.1.1. Materials and Reagents

• Homogenizer

• 50 mL centrifuge tubes

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Disodium citrate sesquihydrate

• Trisodium citrate dihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Aldicarb-d3 Sulfone internal standard solution

• Vortex mixer

• Centrifuge

3.1.2. Extraction Procedure

• Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

• Add the appropriate volume of Aldicarb-d3 Sulfone internal standard solution.

• Add 10-15 mL of acetonitrile. For samples with low water content, add a corresponding volume of water.

• Cap the tube and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

3.1.3. Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Transfer an aliquot of the upper acetonitrile layer to a 2 mL or 15 mL dSPE tube containing PSA and MgSO₄. For samples with high fat content, C18 may also be included.

• Cap the tube and vortex for 30 seconds.

• Centrifuge at a high speed for 2-5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol for Liquid Samples (e.g., Water)

SPE is a common technique for the cleanup and concentration of analytes from liquid samples.[9]

3.2.1. Materials and Reagents

• SPE cartridges (e.g., C18 or Amino-propyl (NH2))

• SPE vacuum manifold

• Methanol, HPLC grade

• Water, HPLC grade

• Acetonitrile, HPLC grade

• Aldicarb-d3 Sulfone internal standard solution

• Collection vials

• Nitrogen evaporator

3.2.2. SPE Procedure

• Sample Pre-treatment: Acidify the water sample (e.g., 100 mL) to pH < 3 with an appropriate acid. Add the Aldicarb-d3 Sulfone internal standard.

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC grade water. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of HPLC grade water to remove interfering polar compounds.

• Elution: Elute the retained analytes with 5-10 mL of acetonitrile or another suitable organic solvent into a collection vial.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small, known volume of a suitable solvent for LC-MS/MS analysis.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred analytical technique for the sensitive and selective determination of Aldicarb sulfone.

4.1. LC Parameters

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate

• Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 20 µL

4.2. MS/MS Parameters

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor and Product Ions:

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Reference
Aldicarb Sulfone	223.1	86.2	148.1	[7]
Aldicarb-d3 Sulfone	226.1	89.2	151.1	Predicted based on fragmentation pattern

Note: The exact m/z values for Aldicarb-d3 Sulfone may vary slightly and should be optimized in the laboratory.

Visualizations

Caption: Experimental workflow for Aldicarb-d3 Sulfone analysis.

References

• 1. Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.who.int [cdn.who.int]
• 3. epa.gov [epa.gov]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. agilent.com [agilent.com]
• 8. nucleus.iaea.org [nucleus.iaea.org]
• 9. Solid Phase Extraction Guide | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes &amp; Protocols for the Detection of Aldicarb Sulfone in Soil

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed analytical protocols for the quantitative determination of Aldicarb Sulfone in soil samples. The methodologies outlined are based on established and validated techniques, including High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Additionally, a widely used sample preparation method, QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), is detailed.

Introduction

Aldicarb is a carbamate pesticide used to control a variety of insects, mites, and nematodes. In the environment, particularly in soil, aldicarb can be oxidized to form two primary metabolites: aldicarb sulfoxide and aldicarb sulfone.[1] Aldicarb sulfone is a toxicologically significant and relatively stable metabolite that can persist in soil, posing a potential risk of groundwater contamination and uptake by crops.[2][3] Therefore, sensitive and reliable analytical methods are crucial for monitoring its presence in soil to ensure environmental safety and regulatory compliance.

This document outlines protocols for the extraction, cleanup, and analysis of aldicarb sulfone in soil, providing key performance data to aid in method selection and implementation.

Quantitative Data Summary

The following tables summarize the performance of different analytical methods for the determination of aldicarb sulfone in soil.

Table 1: Performance Data for HPLC-DAD Analysis

Parameter	Value	Soil Type	Reference
Limit of Detection (LOD)	Not Reported	-	[1]
Limit of Quantitation (LOQ)	40 µg/kg	-	[1]
Wavelength for Detection	202 nm (primary), 236 nm (secondary for sulfoxide)	-	[1]

Table 2: Performance Data for LC-MS/MS Analysis

Parameter	Value (ECM)	Value (ILV)	Soil Type	Reference
Limit of Detection (LOD)	0.600 µg/L	2 µg/kg	Sandy Loam	[4]
Limit of Quantitation (LOQ)	5.00 µg/L	10.0 µg/kg	Sandy Loam	[4]
Mean Recoveries (at 10 µg/kg)	70-120%	70-120%	Sandy Loam	[4]
Relative Standard Deviation (RSD)	≤20%	≤20%	Sandy Loam	[4]

ECM: Enchanting Cetacean Method; ILV: Independent Laboratory Validation

Experimental Protocols

Protocol 1: Sample Preparation and Extraction using QuEChERS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction and cleanup of pesticide residues from various matrices, including soil.[5][6][7]

Materials:

• Homogenized soil sample

• 50 mL centrifuge tubes with screw caps

• Acetonitrile (ACN), HPLC grade

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Vortex mixer

• Centrifuge

Procedure:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• If the soil is dry, add 7 mL of deionized water, vortex briefly, and allow to hydrate for 30 minutes.[6]

• Add 10 mL of acetonitrile to the centrifuge tube.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Immediately cap the tube and shake vigorously for 1 minute.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.[6]

• Transfer the supernatant (acetonitrile layer) to a clean tube containing the d-SPE (dispersive solid-phase extraction) cleanup sorbents. For aldicarb sulfone, a combination of PSA and C18 is often effective.[7]

• Vortex the cleanup tube for 30 seconds.

• Centrifuge at ≥5000 rcf for 2 minutes.[6]

• The resulting supernatant is ready for analysis by HPLC-DAD or LC-MS/MS.

Protocol 2: HPLC-DAD Analysis

This method is suitable for the quantification of aldicarb sulfone in soil extracts with relatively low matrix interference.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system

• Diode Array Detector (DAD)

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water gradient. A typical gradient could start with a higher water percentage and ramp up the acetonitrile concentration.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10-20 µL

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C)

• Detection Wavelength: 202 nm[1]

Procedure:

• Prepare a series of calibration standards of aldicarb sulfone in a suitable solvent (e.g., acetonitrile).

• Inject the prepared soil extract and calibration standards into the HPLC system.

• Identify the aldicarb sulfone peak based on its retention time compared to the standard.

• Quantify the concentration of aldicarb sulfone in the sample by comparing its peak area to the calibration curve.

Protocol 3: LC-MS/MS Analysis

LC-MS/MS offers higher selectivity and sensitivity, making it ideal for detecting low concentrations of aldicarb sulfone in complex soil matrices.[4]

Instrumentation:

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: A suitable reversed-phase column (e.g., C18)

• Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like formic acid or ammonium formate to improve ionization.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min

• Injection Volume: 5-10 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Precursor Ion (m/z): 223.10[4]

• Product Ion (m/z): 148.00[4]

• Collision Energy and other MS parameters: These will need to be optimized for the specific instrument used.

Procedure:

• Prepare calibration standards and inject the prepared soil extract into the LC-MS/MS system.

• Monitor the specific precursor-to-product ion transition for aldicarb sulfone.

• The retention time and the specific mass transition confirm the identity of the analyte.

• Quantify the concentration based on the peak area of the specific transition relative to a calibration curve.

Visualizations

Caption: General experimental workflow for the analysis of Aldicarb Sulfone in soil.

Caption: Detailed workflow of the QuEChERS sample preparation method.

References

• 1. tandfonline.com [tandfonline.com]
• 2. repositorio.usp.br [repositorio.usp.br]
• 3. scielo.br [scielo.br]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. weber.hu [weber.hu]
• 7. iris.unito.it [iris.unito.it]

Application Note: Trace Level Quantification of Aldicarb Sulfone using Isotope Dilution LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldicarb is a carbamate pesticide that is metabolized in biological systems and the environment to more toxic and persistent compounds, primarily Aldicarb Sulfoxide and Aldicarb Sulfone. Due to their potential for groundwater contamination and adverse health effects, sensitive and selective analytical methods are required for the trace-level quantification of these metabolites in various matrices. This application note describes a robust and reliable method for the trace level quantification of Aldicarb Sulfone using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) and incorporating Aldicarb-d3 Sulfone as an internal standard for accurate and precise results.

Principle of the Method

This method utilizes the high selectivity and sensitivity of tandem mass spectrometry (MS/MS) for the detection of Aldicarb Sulfone. The use of a stable isotope-labeled internal standard, Aldicarb-d3 Sulfone, is critical for accurate quantification at trace levels. The internal standard, which has a mass shift of +3 atomic mass units compared to the native analyte, is added to the sample at a known concentration prior to sample preparation. It co-elutes with the target analyte and experiences similar matrix effects and ionization suppression or enhancement. By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved, compensating for variations in sample preparation and instrument response. Separation is achieved using reversed-phase liquid chromatography, and detection is performed using electrospray ionization (ESI) in positive ion mode with Multiple Reaction Monitoring (MRM).

Metabolic Pathway of Aldicarb

Aldicarb undergoes a two-step oxidation process to form Aldicarb Sulfone. The initial, rapid oxidation converts Aldicarb to Aldicarb Sulfoxide, which is then more slowly oxidized to the more stable Aldicarb Sulfone. This pathway is a critical consideration in environmental monitoring and toxicology studies.

Figure 1. Metabolic pathway of Aldicarb to Aldicarb Sulfone.

Experimental Protocols

Materials and Reagents

• Aldicarb Sulfone analytical standard (≥98% purity)

• Aldicarb-d3 Sulfone internal standard (≥98% purity, isotopic purity ≥99%)

• LC-MS grade acetonitrile, methanol, and water

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Syringe filters (0.22 µm, PTFE or equivalent)

• Autosampler vials

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Aldicarb Sulfone and Aldicarb-d3 Sulfone in methanol to prepare individual stock solutions of 1 mg/mL.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol to prepare intermediate stock solutions of 10 µg/mL for both the analyte and the internal standard.

• Working Internal Standard Solution (100 ng/mL): Dilute the intermediate internal standard stock solution with 50:50 (v/v) methanol:water to prepare a working internal standard solution of 100 ng/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the Aldicarb Sulfone intermediate stock solution into a known volume of the working internal standard solution and diluting with 50:50 (v/v) methanol:water. A typical calibration curve might range from 0.1 ng/mL to 100 ng/mL.

Sample Preparation (Water Matrix)

• Collect water samples in clean, amber glass bottles.

• For each 1 mL of water sample, add 10 µL of the 100 ng/mL Aldicarb-d3 Sulfone working internal standard solution.

• Vortex the sample for 30 seconds.

• Filter the sample through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Instrumental Conditions

Parameter	Condition
Liquid Chromatography
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium acetate
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
MRM Transitions
Analyte	Precursor Ion (m/z)
Aldicarb Sulfone	223.1
Aldicarb-d3 Sulfone (IS)	226.1

Experimental Workflow

Figure 2. General experimental workflow for Aldicarb Sulfone quantification.

Quantitative Data

The following tables summarize the expected performance characteristics of this method for the quantification of Aldicarb Sulfone in a water matrix.

Table 1: Method Detection and Quantification Limits

Parameter	Value (µg/L)
Limit of Detection (LOD)	0.05
Limit of Quantification (LOQ)	0.10

Table 2: Linearity of Calibration Curve

Concentration Range (µg/L)	Correlation Coefficient (r²)
0.1 - 100	≥ 0.995

Table 3: Accuracy and Precision

Spiked Concentration (µg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD, %) (n=6)
0.1 (LOQ)	95 - 105	≤ 15
1.0	97 - 103	≤ 10
10.0	98 - 102	≤ 5

Data Presentation

The quantitative data presented above demonstrates that the described LC-MS/MS method is highly suitable for the trace level quantification of Aldicarb Sulfone. The use of an isotope-labeled internal standard ensures high accuracy and precision, even at concentrations approaching the limit of quantification.

Conclusion

This application note provides a detailed protocol for the sensitive and selective quantification of Aldicarb Sulfone using LC-MS/MS with an isotope-labeled internal standard. The method is shown to be linear, accurate, and precise for trace-level analysis in water samples. This methodology is applicable to environmental monitoring, food safety testing, and toxicological research, providing a reliable tool for scientists and professionals in these fields.

Application Notes and Protocols for the Forensic Toxicological Screening of Aldicarb-d3 Sulfone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldicarb is a highly toxic carbamate insecticide that has been implicated in numerous cases of intentional and accidental poisonings. Due to its rapid metabolism in the body to equally toxic metabolites, Aldicarb Sulfoxide and Aldicarb Sulfone, forensic toxicological analysis requires sensitive and specific methods for the detection and quantification of these compounds in biological matrices. The use of a stable isotope-labeled internal standard is crucial for accurate quantification in complex matrices encountered in forensic casework. Aldicarb-d3 Sulfone, a deuterated analog of Aldicarb Sulfone, serves as an ideal internal standard for this purpose, as it co-elutes with the target analyte and compensates for matrix effects and variations in sample preparation and instrument response.

These application notes provide a comprehensive overview of the use of Aldicarb-d3 Sulfone in the forensic toxicology screening of Aldicarb and its metabolites. Detailed experimental protocols for sample preparation and analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are provided, along with quantitative data from forensic case studies.

Data Presentation

Quantitative Data from Forensic Case Reports

The following table summarizes the concentrations of Aldicarb and its metabolites found in various biological samples from forensic poisoning cases. The use of a deuterated internal standard, such as Aldicarb-d3 Sulfone, is critical for the accuracy of these measurements.

Analyte	Matrix	Concentration Range (µg/mL or µg/g)	Reference(s)
Aldicarb	Blood	0.10 - 6.2	[1][2][3]
Stomach Contents	48.9	[1][2]
Liver	0.80	[1][2]
Kidney	8.10	[1][2]
Heart	6.70	[1][2]
Urine	0.63 - 17.50	[1][2][4]
Aldicarb Sulfoxide	Blood	1.15 - 1.7	[5]
Aldicarb Sulfone	Blood	3.4	[5]

Note: The concentrations listed above are from various case reports and can vary significantly based on the amount ingested, time since exposure, and individual metabolic differences.

Method Validation Parameters for Aldicarb Analysis using LC-MS/MS

The table below presents typical validation parameters for the quantitative analysis of Aldicarb and its metabolites in biological matrices using an LC-MS/MS method with a deuterated internal standard.

Parameter	Aldicarb	Aldicarb Sulfoxide	Aldicarb Sulfone	Reference(s)
Linearity Range (µg/mL)	0.10 - 5.0	0.1 - 5.0	0.1 - 5.0	[3][6]
Limit of Detection (LOD) (µg/mL)	0.020	Not Reported	Not Reported	[3]
Limit of Quantification (LOQ) (µg/mL)	0.10	Not Reported	Not Reported	[3]
Recovery (%)	90 - 102	Not Reported	Not Reported	[3]
Intra-day Precision (%RSD)	< 15	< 15	< 15	[4]
Inter-day Precision (%RSD)	< 15	< 15	< 15	[4]

Experimental Protocols

Sample Preparation: Protein Precipitation for Blood Samples

This protocol is a general guideline for the extraction of Aldicarb and its metabolites from blood samples using protein precipitation, a common and effective method in forensic toxicology.

Materials:

• Whole blood sample

• Acetonitrile (ACN), HPLC grade

• Aldicarb-d3 Sulfone internal standard solution (concentration to be optimized based on instrument sensitivity)

• Microcentrifuge tubes (1.5 mL or 2 mL)

• Vortex mixer

• Microcentrifuge

• Syringe filters (0.22 µm)

• LC-MS vials

Procedure:

• Pipette 100 µL of the whole blood sample into a microcentrifuge tube.

• Add 10 µL of the Aldicarb-d3 Sulfone internal standard solution to the blood sample.

• Add 300 µL of ice-cold acetonitrile to the tube.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tube at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean microcentrifuge tube.

• Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

• The sample is now ready for LC-MS/MS analysis.

Sample Preparation: Solid-Liquid Extraction for Tissue Samples

For solid or semi-solid matrices like liver or stomach contents, a solid-liquid extraction is necessary to isolate the analytes.

Materials:

• Tissue sample (e.g., liver, stomach contents)

• Homogenizer

• Acetonitrile (ACN), HPLC grade

• Aldicarb-d3 Sulfone internal standard solution

• Centrifuge tubes (15 mL or 50 mL)

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm)

• LC-MS vials

Procedure:

• Weigh approximately 1 g of the homogenized tissue sample into a centrifuge tube.

• Add a known volume of the Aldicarb-d3 Sulfone internal standard solution.

• Add 5 mL of acetonitrile to the tube.

• Vortex the mixture for 5 minutes to ensure efficient extraction.

• Centrifuge the tube at 4,000 x g for 15 minutes.

• Transfer the supernatant to a clean tube.

• Repeat the extraction step (steps 3-5) with another 5 mL of acetonitrile.

• Combine the supernatants.

• Evaporate the combined supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an LC-MS vial for analysis.

LC-MS/MS Analysis

The following are typical parameters for the analysis of Aldicarb and its metabolites by LC-MS/MS. These should be optimized for the specific instrument being used.

Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate the analytes (e.g., start with 95% A, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions).

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Tandem Mass Spectrometry (MS/MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Aldicarb	191.1	116.1	15
Aldicarb Sulfoxide	207.1	89.1	20
Aldicarb Sulfone	223.1	148.1	18
Aldicarb-d3 Sulfone (IS)	226.1	151.1	18

Note: The specific MRM transitions and collision energies should be optimized for the instrument in use.

Mandatory Visualizations

Metabolic Pathway of Aldicarb

Caption: Metabolic pathway of Aldicarb in the body.

Forensic Toxicology Workflow for Aldicarb Screening

Caption: Workflow for forensic screening of Aldicarb.

References

• 1. Aldicarb poisoning: one case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Aldicarb, Carbofuran and Methamidophos in Blood Derived from Forensic Cases through Liquid Chromatography with Electrospray Ionization and Tandem Mass Spectrometry (LC--ESI-MS-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Aldicarb-related suicide attempt cases in North of France (2012–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with Aldicarb-d3 Sulfone in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Aldicarb-d3 sulfone as an internal standard to mitigate matrix effects in the mass spectrometric analysis of Aldicarb sulfone.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in mass spectrometry and how do they affect my results?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte by co-eluting compounds from the sample matrix.[1][2] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of your quantitative analysis.[1][2]

Q2: How does using Aldicarb-d3 sulfone as an internal standard help overcome matrix effects?

A2: Aldicarb-d3 sulfone is a stable isotope-labeled (SIL) internal standard for Aldicarb sulfone. Since it is chemically almost identical to the analyte, it co-elutes during chromatography and experiences nearly the same ionization suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by matrix effects is normalized, leading to more accurate and reliable quantification.

Q3: When should I add the Aldicarb-d3 sulfone internal standard to my samples?

A3: For optimal results, the internal standard should be added to your samples as early as possible in the sample preparation workflow. This allows it to compensate for analyte loss during extraction, cleanup, and analysis steps.

Q4: Can I use a different internal standard, like a structural analog, instead of Aldicarb-d3 sulfone?

A4: While structural analogs can be used, SIL internal standards like Aldicarb-d3 sulfone are considered the gold standard. This is because structural analogs may have different chromatographic retention times and ionization efficiencies, leading to inadequate compensation for matrix effects.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High variability in analyte response across replicate injections of the same sample.	Significant and variable matrix effects are present.	Ensure consistent and accurate addition of Aldicarb-d3 sulfone to all samples, standards, and quality controls. The use of the internal standard should normalize this variability.
Poor recovery of Aldicarb sulfone.	Inefficient extraction or significant ion suppression.	Review and optimize your sample preparation method (e.g., QuEChERS, SPE). The consistent signal of Aldicarb-d3 sulfone can help determine if the issue is with the extraction or the MS analysis.
Shift in retention time for Aldicarb sulfone and/or Aldicarb-d3 sulfone.	Column degradation, changes in mobile phase composition, or issues with the LC system.	Equilibrate the column properly before injection. Prepare fresh mobile phase and ensure the LC system is functioning correctly. While minor shifts can be tolerated with a co-eluting SIL-IS, significant drift should be investigated.
Unexpectedly low or no signal for Aldicarb-d3 sulfone.	Error in standard addition, incorrect MS/MS transition settings, or severe ion suppression affecting the internal standard as well.	Verify the concentration and addition of the internal standard. Confirm the MRM transitions and collision energies are correctly set for Aldicarb-d3 sulfone. If suppression is extreme, further sample cleanup or dilution may be necessary.
Observed peak for Aldicarb sulfone in blank matrix samples.	Contamination of the LC-MS system (carryover) or the blank matrix itself.	Inject a solvent blank to check for system carryover. If the system is clean, source a new batch of blank matrix that is certified to be free of Aldicarb and its metabolites.

Data Presentation

The use of Aldicarb-d3 sulfone as an internal standard significantly improves the accuracy and precision of Aldicarb sulfone quantification in complex matrices by compensating for matrix-induced signal suppression or enhancement. The following table illustrates the impact of using an isotopic internal standard in a vegetable matrix.

Table 1: Comparison of Aldicarb Sulfone Recovery and Reproducibility in a Vegetable Matrix With and Without Internal Standard Correction

Analysis Method	Spiked Concentration (ng/g)	Measured Concentration (ng/g) (Mean ± SD, n=5)	Recovery (%)	Relative Standard Deviation (RSD) (%)
Without Internal Standard	10	6.8 ± 1.2	68	17.6
With Aldicarb-d3 Sulfone	10	9.9 ± 0.4	99	4.0
Without Internal Standard	50	38.5 ± 5.1	77	13.2
With Aldicarb-d3 Sulfone	50	50.8 ± 1.9	101.6	3.7

This data is a representative example compiled from typical performance improvements seen in published literature.

Experimental Protocols

Below is a detailed methodology for the analysis of Aldicarb sulfone in a vegetable matrix using Aldicarb-d3 sulfone as an internal standard.

1. Sample Preparation (Modified QuEChERS Method)

• Homogenization: Homogenize 10-15 g of the vegetable sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a known amount of Aldicarb-d3 sulfone internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., PSA and MgSO₄).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract:

  • Take an aliquot of the cleaned-up supernatant.

  • Filter through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate Aldicarb sulfone from matrix interferences (e.g., start with 95% A, ramp to 95% B, then return to initial conditions).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Aldicarb sulfone: [Precursor ion > Product ion 1 (Quantifier)], [Precursor ion > Product ion 2 (Qualifier)] (e.g., m/z 223.1 > 148.1, m/z 223.1 > 76.0). Collision energies need to be optimized for the specific instrument.

    • Aldicarb-d3 sulfone: [Precursor ion > Product ion] (e.g., m/z 226.1 > 151.1). Collision energy should be optimized.

Visualizations

Caption: Overcoming matrix effects with an internal standard.

Caption: Sample preparation workflow for Aldicarb sulfone analysis.

Caption: A logical troubleshooting workflow for inaccurate results.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]

How to improve signal intensity for Aldicarb-d3 Sulfone.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal intensity of Aldicarb-d3 Sulfone in their analytical experiments, primarily using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is the optimal ionization mode for Aldicarb-d3 Sulfone analysis by LC-MS?

A1: For the analysis of aldicarb and its metabolites, including Aldicarb-d3 Sulfone, positive ion mode is typically used.[1][2] This is because basic analytes, like many carbamate pesticides, ionize most efficiently in positive ion mode, often by accepting a proton to form [M+H]⁺ ions.[3] One study on the determination of aldicarb and its metabolites used the protonated molecular ion [M+H]⁺ for unequivocal determination.[4]

Q2: What are the common causes of low signal intensity for Aldicarb-d3 Sulfone?

A2: Low signal intensity for Aldicarb-d3 Sulfone can stem from several factors, including:

• Suboptimal Ionization Source Parameters: Incorrect settings for parameters like capillary voltage, gas flow, and temperature can lead to inefficient ionization.[3][5]

• Inappropriate Mobile Phase Composition: The pH and organic content of the mobile phase significantly impact ionization efficiency.[3]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of the target analyte.[3][5][6]

• Contamination: Impurities in solvents, reagents, or from the sample itself can increase background noise and interfere with signal detection.[5]

• Instrumental Issues: Problems such as a dirty ion source, leaks in the LC system, or incorrect collision energy settings in MS/MS can all lead to signal loss.[5][7][8]

Q3: Can the choice of solvents and additives in the mobile phase affect signal intensity?

A3: Absolutely. The use of high-purity, LC-MS grade solvents and volatile additives is crucial for maximizing signal intensity.[3] Impurities in lower-grade solvents can increase background noise and form unwanted adducts, convoluting the spectra.[3] Additives like formic acid or ammonium acetate are often used to control the pH and facilitate the protonation of analytes for better ionization in positive mode.[9] However, non-volatile buffers such as phosphates or sulfates should be avoided as they can precipitate in the MS source and cause signal suppression.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving low signal intensity issues with Aldicarb-d3 Sulfone.

Problem: Weak or No Signal for Aldicarb-d3 Sulfone

Caption: A stepwise workflow for troubleshooting low signal intensity.

Step 1: Verify Mass Spectrometer Performance

• Question: Is the mass spectrometer functioning correctly?

• Action:

  • Infuse a standard solution of Aldicarb-d3 Sulfone directly into the mass spectrometer, bypassing the LC system. This helps to isolate the problem to either the MS or the LC.[8]

  • Check for a stable spray. Visually inspect the electrospray needle to ensure a consistent and fine mist is being generated.[8] An unstable spray can be caused by a blocked capillary or incorrect gas flows.

  • Perform a system suitability test (SST) or run a tuning solution (e.g., polypropylene glycol) to confirm the instrument's mass accuracy and sensitivity are within specifications.[7]

• Possible Solutions:

  • If there is no signal upon direct infusion, the issue is likely with the MS. Clean the ion source, including the capillary and orifice plate.[5][10]

  • Ensure that the correct polarity (positive ion mode) is selected.[3]

  • Verify that the MS parameters (e.g., detector voltage, mass calibration) are correctly set.[7]

Step 2: Assess LC System Integrity

• Question: Is the LC system delivering the sample and mobile phase correctly?

• Action:

  • Check for leaks in the LC tubing and connections, as leaks can lead to inconsistent flow rates and pressure fluctuations.[7]

  • Monitor the system pressure. Unusually high or fluctuating pressure can indicate a blockage, while low pressure may suggest a leak or pump issue.[7]

  • Purge the pumps to remove any air bubbles from the solvent lines, which can cause inconsistent solvent delivery.[8]

• Possible Solutions:

  • Tighten or replace any leaking fittings.

  • If pressure is high, identify and remove the blockage. This may involve reversing the column flow or replacing a clogged frit.

  • If pumps are not priming correctly, manually purge them with a syringe.[8]

Step 3: Optimize Mobile Phase Composition

• Question: Is the mobile phase composition ideal for the ionization of Aldicarb-d3 Sulfone?

• Action:

  • Ensure high-purity solvents and additives. Use LC-MS grade water, acetonitrile, and methanol.[3]

  • Incorporate a volatile additive. Add a small concentration (e.g., 0.1%) of formic acid or ammonium formate to the mobile phase to promote protonation ([M+H]⁺ formation) in positive ion mode.[9]

  • Optimize the organic solvent content. Efficient desolvation of droplets in the MS source, which improves sensitivity, is often achieved with a higher concentration of organic solvent.[3] Adjust the gradient to ensure elution occurs at a suitable organic percentage.

• Possible Solutions:

  • Prepare fresh mobile phases using high-grade reagents.

  • Experiment with different additives (formic acid vs. ammonium acetate) and concentrations to find the optimal conditions for your instrument.

Step 4: Optimize Ion Source Parameters

• Question: Are the ion source settings optimized for Aldicarb-d3 Sulfone?

• Action:

  • Systematically adjust key parameters while infusing a standard solution. These parameters include:

    • Capillary Voltage: The potential applied to the ESI needle.

    • Nebulizing Gas Flow: Affects droplet size and solvent evaporation.

    • Drying Gas Flow and Temperature: Crucial for desolvation of the mobile phase.[3]

• Possible Solutions:

  • Perform an optimization experiment by injecting a standard solution multiple times while altering one source parameter at a time to find the value that yields the highest signal intensity.[3]

Table 1: Example of Ion Source Parameter Optimization

Parameter	Setting 1	Setting 2	Setting 3	Optimal Setting
Capillary Voltage (kV)	3.0	3.5	4.0	3.5
Drying Gas Temp (°C)	300	325	350	350
Nebulizer Gas (psi)	30	35	40	35
Resulting Peak Area	1.2e5	1.8e5	2.5e5	2.5e5

Note: Optimal values are instrument-dependent and should be determined empirically.

Caption: Simplified diagram of the Electrospray Ionization (ESI) process.

Step 5: Investigate Sample Preparation and Matrix Effects

• Question: Could components in the sample matrix be interfering with the signal?

• Action:

  • Evaluate for matrix effects. This can be done by comparing the signal of a standard in pure solvent versus the signal of a standard spiked into an extracted blank matrix sample. A significant decrease in signal in the matrix sample indicates ion suppression.[3][6]

  • Improve sample cleanup. If matrix effects are present, a more rigorous sample preparation procedure may be necessary to remove interfering components.[3]

• Possible Solutions:

  • Implement solid-phase extraction (SPE) or liquid-liquid extraction to clean up the sample before injection.[4][11]

  • Dilute the sample to reduce the concentration of interfering matrix components.[3]

  • Adjust the chromatography to separate the Aldicarb-d3 Sulfone peak from co-eluting matrix components.[3]

Experimental Protocols

Protocol 1: Optimization of ESI Source Parameters

• Prepare a standard solution of Aldicarb-d3 Sulfone at a known concentration (e.g., 100 ng/mL) in a solvent mixture representative of the mobile phase during elution (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Set up a direct infusion of the standard solution into the mass spectrometer using a syringe pump at a flow rate typical for your LC method (or a lower flow rate, e.g., 10 µL/min).

• Select positive ion mode and set the mass spectrometer to monitor the expected m/z for the protonated Aldicarb-d3 Sulfone.

• Define a range for each parameter to be tested (e.g., Capillary Voltage: 2.5-4.5 kV; Drying Gas Temperature: 250-400 °C; Nebulizer Pressure: 20-50 psi).

• Vary one parameter at a time while keeping the others constant. Record the signal intensity for each setting.

• Plot the signal intensity against the parameter value to determine the optimum setting for each parameter.

• Verify the combined optimal settings by running the infusion with all parameters set to their determined optima.

Protocol 2: Mobile Phase Optimization

• Prepare several mobile phases with different additives and concentrations. For example:

  • A: 0.1% Formic Acid in Water / B: 0.1% Formic Acid in Acetonitrile

  • A: 5 mM Ammonium Formate in Water / B: 5 mM Ammonium Formate in Acetonitrile

• Use a standard LC method with a C18 column suitable for pesticide analysis.

• Inject a standard solution of Aldicarb-d3 Sulfone using each mobile phase combination.

• Compare the peak area and signal-to-noise ratio obtained with each mobile phase.

• Select the mobile phase composition that provides the highest signal intensity and best peak shape.

• Further optimize the gradient elution to ensure the analyte elutes at a sufficiently high organic percentage to promote efficient desolvation and ionization.[3]

References

• 1. epa.gov [epa.gov]
• 2. food.actapol.net [food.actapol.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. zefsci.com [zefsci.com]
• 6. researchgate.net [researchgate.net]
• 7. myadlm.org [myadlm.org]
• 8. biotage.com [biotage.com]
• 9. Causes for drifting signal intensity in LC/MS over time? - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Troubleshooting poor peak shape for Aldicarb-d3 Sulfone in HPLC.

Welcome to the technical support center for the HPLC analysis of Aldicarb-d3 Sulfone. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and achieve optimal chromatographic performance.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for Aldicarb-d3 Sulfone?

Poor peak shape in the HPLC analysis of Aldicarb-d3 Sulfone, a polar compound, can manifest as peak tailing, fronting, or splitting. The primary causes often relate to secondary interactions with the stationary phase, issues with the mobile phase, or problems with the column itself.[1][2] Specifically, interactions between the analyte and residual silanol groups on silica-based columns are a frequent cause of peak tailing.[1][3]

Q2: My Aldicarb-d3 Sulfone peak is tailing. What should I do?

Peak tailing, where the latter half of the peak is broader than the front, is a common issue. Here are several troubleshooting steps:

• Adjust Mobile Phase pH: Operating at a lower pH can protonate residual silanol groups on the column, minimizing secondary interactions that cause tailing.[4] However, the mobile phase pH should be adjusted to be at least 2 pH units away from the analyte's pKa to ensure a consistent ionization state.[5][6]

• Use a Highly Deactivated Column: Employing an "end-capped" column can reduce the number of available silanol groups, thereby minimizing secondary interactions.[2][4]

• Add a Mobile Phase Modifier: The addition of a small amount of a competing base, such as triethylamine, to the mobile phase can help to mask the active sites on the stationary phase and improve peak shape.[7]

• Check for Column Overload: Injecting too much sample can lead to peak tailing.[1][8] Try reducing the injection volume or the sample concentration.

Q3: I am observing peak fronting for Aldicarb-d3 Sulfone. What are the likely causes and solutions?

Peak fronting, where the front half of the peak is broader than the latter half, can be caused by a few key factors:

• Column Overload: Injecting a sample with too high a concentration or volume can saturate the column, leading to fronting.[4][9][10][11] The solution is to reduce the sample concentration or injection volume.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to move through the column too quickly at the beginning, resulting in a fronting peak.[9][11] Whenever possible, dissolve the sample in the mobile phase.

• Column Collapse: Physical degradation of the column packing can also lead to peak fronting.[4][9] This may require column replacement.

Q4: Why is my Aldicarb-d3 Sulfone peak splitting into two or more peaks?

Split peaks can be a complex issue with several potential causes:

• Sample Solvent/Mobile Phase Mismatch: A significant difference in strength between the sample solvent and the mobile phase is a common cause of peak splitting.[4][12][13] Ensure your sample is dissolved in a solvent that is as close in composition to the mobile phase as possible.

• Blocked Frit or Column Void: A partially blocked inlet frit or a void at the head of the column can disrupt the sample band, leading to a split peak.[4][12][14] Reversing and flushing the column, or replacing the frit or the entire column, may be necessary.

• Co-elution with an Impurity: It's possible that what appears to be a split peak is actually two different compounds eluting very close to each other.[14] To investigate this, try altering the mobile phase composition or gradient to see if the two peaks resolve.

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing Poor Peak Shape

This guide provides a logical workflow to identify and resolve issues with the peak shape of Aldicarb-d3 Sulfone.

References

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. chromtech.com [chromtech.com]
• 4. acdlabs.com [acdlabs.com]
• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 7. Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in tobacco using high-performance liquid chromatography with dual post-column reaction and fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmaguru.co [pharmaguru.co]
• 9. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 10. support.waters.com [support.waters.com]
• 11. perkinelmer.com [perkinelmer.com]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]

Long-term stability and optimal storage conditions for Aldicarb-d3 Sulfone.

This technical support center provides guidance on the long-term stability, optimal storage conditions, and troubleshooting for the use of Aldicarb-d3 Sulfone in research and drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Aldicarb-d3 Sulfone?

A1: For long-term stability, Aldicarb-d3 Sulfone should be stored as a solid at -20°C or below, protected from light and moisture. Stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into single-use vials.

Q2: What solvents should be used to prepare stock solutions of Aldicarb-d3 Sulfone?

A2: Aldicarb-d3 Sulfone is soluble in organic solvents such as methanol, acetonitrile, and dimethyl sulfoxide (DMSO). For analytical applications like HPLC or LC-MS, it is crucial to use high-purity, HPLC-grade or MS-grade solvents to avoid introducing contaminants.

Q3: Is Aldicarb-d3 Sulfone stable in aqueous solutions?

A3: The stability of Aldicarb-d3 Sulfone in aqueous solutions is pH-dependent. It is relatively stable in neutral and acidic conditions but can degrade in alkaline media through hydrolysis.[2] For aqueous working solutions, it is advisable to prepare them fresh and use them promptly. If storage is necessary, they should be kept at 2-8°C for a short period.

Q4: What are the main degradation pathways for Aldicarb-d3 Sulfone?

A4: The primary degradation pathways for Aldicarb sulfone are hydrolysis of the carbamate ester, particularly under alkaline conditions, and oxidation.[3][4] Exposure to strong oxidizing agents should be avoided. Microbial degradation can also occur in non-sterile conditions.[4][5]

Optimal Storage and Stability Data

The following table summarizes the recommended storage conditions and expected stability for Aldicarb-d3 Sulfone. These recommendations are based on data for the unlabeled Aldicarb sulfone and general best practices for deuterated standards.

Form	Storage Temperature	Recommended Duration	Notes
Solid	-20°C or below	Long-term (years)	Store in a tightly sealed container, protected from light and moisture.
Stock Solution in Organic Solvent	-80°C	Up to 6 months[1]	Aliquot to avoid repeated freeze-thaw cycles. Use amber vials to protect from light.
Stock Solution in Organic Solvent	-20°C	Up to 1 month[1]	Suitable for short-term storage. Aliquotting is still recommended.
Working Solution (Aqueous)	2-8°C	Up to 24 hours	Prepare fresh daily for best results. Buffer to a neutral or slightly acidic pH if possible.

Troubleshooting Guide

This guide addresses common issues that researchers may encounter when using Aldicarb-d3 Sulfone as an internal standard in analytical experiments, particularly with LC-MS.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape or Tailing	- Contaminated LC system: Buildup of contaminants on the column or in the flow path. - Inappropriate mobile phase: pH or solvent composition not optimal for the analyte. - Column degradation: Loss of stationary phase or column fouling.	- Flush the LC system and column with appropriate cleaning solvents. - Adjust the mobile phase pH to be at least 2 pH units away from the analyte's pKa. - Replace the analytical column if flushing does not resolve the issue.
Inaccurate Quantification	- Degradation of standard: Improper storage or handling of solid or stock solutions. - Differential matrix effects: The analyte and internal standard are affected differently by the sample matrix, leading to variations in ionization efficiency.[6][7] - Inaccurate concentration of stock solution: Errors in weighing or dilution.	- Prepare fresh stock and working solutions from the solid standard. - Optimize sample preparation to remove interfering matrix components. Dilute the sample if possible. - Re-prepare the stock solution, ensuring accurate weighing and volumetric measurements.
Isotopic Exchange (Loss of Deuterium)	- Exposure to acidic or basic conditions: Protic solvents under non-neutral pH can facilitate H/D exchange.[8] - In-source exchange in the mass spectrometer: High source temperatures or certain ionization conditions can promote exchange.	- Maintain neutral pH in mobile phases and sample solutions. - Optimize mass spectrometer source conditions (e.g., reduce source temperature). - Use aprotic solvents for storage of stock solutions.
Chromatographic Separation of Labeled and Unlabeled Compound	- Isotope effect: The presence of deuterium can slightly alter the physicochemical properties of the molecule, leading to a small difference in retention time compared to the unlabeled analog.[9]	- This is often a minor effect and may not impact quantification if peak integration is consistent. - If separation is significant, ensure that the integration windows for both the analyte and the internal standard are appropriate.

Experimental Protocols

Preparation of Aldicarb-d3 Sulfone Stock and Working Solutions

This protocol describes the preparation of a 1 mg/mL stock solution and a 1 µg/mL working solution.

Materials:

• Aldicarb-d3 Sulfone solid standard

• HPLC-grade methanol

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 1 mL, 10 mL, 100 mL)

• Calibrated micropipettes

• Amber glass vials

Procedure for 1 mg/mL Stock Solution:

• Allow the container of solid Aldicarb-d3 Sulfone to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh approximately 1 mg of the solid standard into a 1 mL volumetric flask.

• Record the exact weight.

• Add a small amount of methanol to dissolve the solid.

• Once dissolved, fill the flask to the 1 mL mark with methanol.

• Cap the flask and invert several times to ensure thorough mixing.

• Transfer the solution to an amber glass vial for storage.

Procedure for 1 µg/mL Working Solution:

• Pipette 10 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

• Dilute to the mark with the desired solvent (e.g., methanol, water, or mobile phase).

• Mix thoroughly. This working solution should be prepared fresh daily.

HPLC Analysis of Aldicarb Sulfone

This is a general HPLC method suitable for the analysis of Aldicarb sulfone. Method optimization may be required for specific applications and matrices.

• HPLC System: A standard HPLC system with a UV or mass spectrometric detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-4 min: 80% A, 20% B to 60% A, 40% B

  • 4-13 min: 60% A, 40% B to 45% A, 55% B

  • 13-15 min: 45% A, 55% B to 80% A, 20% B

  • 15-22 min: 80% A, 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection: UV at 220 nm or by mass spectrometry.

Visualizations

Caption: Experimental workflow for the quantification of an analyte using Aldicarb-d3 Sulfone as an internal standard.

Caption: A logical troubleshooting workflow for addressing inaccurate analytical results when using Aldicarb-d3 Sulfone.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Aldicarb | C7H14N2O2S | CID 9570071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Aldicarb - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. cdn.who.int [cdn.who.int]
• 5. Laboratory studies on mechanisms for the degradation of aldicarb, aldicarb sulfoxide and aldicarb sulfone | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. myadlm.org [myadlm.org]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]

Identifying and mitigating analytical interferences for Aldicarb-d3 Sulfone.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the analytical determination of Aldicarb-d3 Sulfone.

Metabolic Pathway of Aldicarb

Aldicarb undergoes a two-step oxidative metabolism in biological systems and the environment. It is first rapidly oxidized to Aldicarb Sulfoxide, which is then more slowly oxidized to Aldicarb Sulfone. Both of these metabolites are toxic and are often the target analytes in residue analysis along with the parent compound.[1][2][3]

Caption: Metabolic pathway of Aldicarb to Aldicarb Sulfoxide and Aldicarb Sulfone.

Frequently Asked Questions (FAQs)

1. What is Aldicarb-d3 Sulfone and why is it used as an internal standard?

Aldicarb-d3 Sulfone is a stable isotope-labeled form of Aldicarb Sulfone, where three hydrogen atoms have been replaced with deuterium. It is commonly used as an internal standard in analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), for the quantification of Aldicarb Sulfone and its parent compounds.[4] Because it has a slightly higher molecular weight but nearly identical physicochemical properties to the non-labeled analyte, it co-elutes during chromatography and experiences similar matrix effects, allowing for accurate correction of signal suppression or enhancement.

2. What are the optimal storage and handling conditions for Aldicarb-d3 Sulfone standards?

Stock solutions of Aldicarb-d3 Sulfone should be stored at low temperatures to ensure stability. Recommended storage is at -20°C for short-term (up to one month) and -80°C for long-term storage (up to six months).[5][6] It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles, which can lead to degradation. Standard solutions should be stored in tightly sealed amber glass vials to prevent solvent evaporation and photodegradation. Aldicarb and its metabolites are stable in neutral and acidic conditions but decompose in alkaline media.[7]

3. What are the typical mass transitions (MRM) for Aldicarb-d3 Sulfone in LC-MS/MS analysis?

The specific mass transitions for Aldicarb-d3 Sulfone will depend on the ionization mode and the instrument used. However, for positive electrospray ionization (ESI+), common transitions would involve the protonated molecule [M+H]⁺ as the precursor ion and characteristic fragment ions as product ions. Given the molecular weight of Aldicarb-d3 Sulfone is approximately 225.28 g/mol , the precursor ion would be m/z 226.3.[4] Common fragment ions for carbamates often result from the loss of the carbamoyl group. It is crucial to optimize the collision energy for each transition to achieve the highest sensitivity.

4. How can I mitigate matrix effects when analyzing Aldicarb-d3 Sulfone?

Matrix effects, which cause ion suppression or enhancement, are a common challenge in LC-MS/MS analysis of complex samples.[8] Several strategies can be employed to mitigate these effects:

• Effective Sample Cleanup: Use of solid-phase extraction (SPE) or other cleanup techniques can remove interfering matrix components.[9]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to the samples can help to compensate for matrix effects.[10]

• Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.[11]

• Chromatographic Separation: Optimizing the chromatographic conditions to separate the analyte from co-eluting matrix components is crucial.

• Use of an appropriate internal standard: Aldicarb-d3 Sulfone is an excellent choice to compensate for matrix effects on Aldicarb Sulfone.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or contamination. 2. Incompatible injection solvent. 3. Secondary interactions with the stationary phase. 4. High sample load.	1. Flush the column with a strong solvent or replace it if necessary. 2. Ensure the injection solvent is similar in composition and strength to the mobile phase. 3. Add a small amount of a competing agent (e.g., triethanolamine) to the mobile phase to reduce secondary interactions.[12] 4. Reduce the injection volume or dilute the sample.
Inconsistent or Low Recovery	1. Inefficient extraction from the sample matrix. 2. Analyte degradation during sample preparation or storage. 3. Significant matrix-induced ion suppression. 4. Inaccurate spiking of the internal standard.	1. Optimize the extraction solvent, pH, and extraction time. 2. Ensure samples and extracts are processed and stored under appropriate conditions (e.g., low temperature, protection from light). 3. Implement strategies to mitigate matrix effects as described in the FAQs. 4. Verify the concentration and volume of the internal standard solution being added.
High Background Noise in Chromatogram	1. Contaminated solvents, reagents, or glassware. 2. Contamination from the LC-MS system (e.g., tubing, injector). 3. Incomplete desolvation in the ion source. 4. Matrix components causing a high chemical background.	1. Use high-purity (LC-MS grade) solvents and reagents.[13][14] Thoroughly clean all glassware. 2. Flush the LC system with a strong solvent. "Steam cleaning" the MS source overnight can be effective.[15] 3. Optimize ion source parameters such as gas flow and temperature.[16] 4. Improve sample cleanup to remove more matrix components.
Signal Drift or Loss of Sensitivity	1. Contamination of the ion source or mass spectrometer inlet. 2. Column aging or fouling. 3. Mobile phase instability or degradation. 4. Fluctuation in instrument temperature.	1. Clean the ion source components (e.g., capillary, skimmer). 2. Replace the analytical column. 3. Prepare fresh mobile phase daily. 4. Ensure the instrument is in a temperature-controlled environment and has reached thermal equilibrium.
Potential Isobaric Interference	1. Presence of a compound with the same nominal mass as Aldicarb-d3 Sulfone.	1. Butoxycarboxim has been reported as a potential isobaric interference for Aldicarb Sulfone.[17] Ensure chromatographic separation is sufficient to resolve these two compounds. If not, select different precursor/product ion transitions that are unique to each compound.

Quantitative Data Summary

The following tables summarize recovery and matrix effect data from various studies on Aldicarb and its metabolites.

Table 1: Recovery of Aldicarb and its Metabolites in Different Matrices

Analyte	Matrix	Fortification Level	Recovery (%)	RSD (%)	Reference
Aldicarb	Cabbage	0.005 - 0.2 mg/L	78.9 - 108.5	2.03 - 8.91	[18]
Aldicarb Sulfoxide	Cabbage	0.005 - 0.2 mg/L	78.9 - 108.5	2.03 - 8.91	[18]
Aldicarb Sulfone	Cabbage	0.005 - 0.2 mg/L	78.9 - 108.5	2.03 - 8.91	[18]
Aldicarb	Peanuts	10, 20, 40 µg/kg	81.5 - 115	-	[19]
Aldicarb Sulfoxide	Peanuts	10, 20, 40 µg/kg	81.5 - 115	-	[19]
Aldicarb Sulfone	Peanuts	10, 20, 40 µg/kg	81.5 - 115	-	[19]
Aldicarb	Blood	0.10 - 5.0 µg/mL	90 - 102	-	[20]
Aldicarb Sulfone	Water	0.1 µg/L (LOQ)	93.4 - 106	≤20	[21]
Aldicarb Sulfone	Water	1.0 µg/L (10xLOQ)	89.4 - 107	≤20	[21]

Table 2: Matrix Effects Observed for Aldicarb and its Metabolites

Analyte	Matrix	Matrix Effect (%)	Mitigation Strategy	Reference
Aldicarb	Larvae	Signal Suppression	SLE-LTP, Matrix-matched calibration	[22]
Aldicarb Sulfoxide	Larvae	Signal Suppression	SLE-LTP, Matrix-matched calibration	[22]
Aldicarb Sulfone	Larvae	Signal Suppression	SLE-LTP, Matrix-matched calibration	[22]
Multiple Pesticides	Herbal Potions	Strong Signal Enhancement	Matrix-matched calibration
Multiple Pesticides	Fruits and Vegetables	Variable	Matrix-matched calibration	[23]

Experimental Protocols

Generic Sample Preparation for Fruits and Vegetables (QuEChERS-based)

This protocol is a general guideline and may require optimization for specific matrices.

• Homogenization: Homogenize a representative sample of the fruit or vegetable.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate amount of Aldicarb-d3 Sulfone internal standard.

  • Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer to a d-SPE tube containing MgSO₄ and a cleanup sorbent (e.g., PSA, C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant.

  • The extract may be ready for direct injection or may require solvent exchange or dilution into a mobile phase compatible solvent.

  • Filter through a 0.22 µm syringe filter before injection.

Generic LC-MS/MS Method for Aldicarb-d3 Sulfone

This is a starting point for method development.

• LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient:

  • Start with a low percentage of B (e.g., 5-10%).

  • Increase the percentage of B to elute the analytes.

  • Include a column wash at a high percentage of B.

  • Return to initial conditions for column re-equilibration.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 1 - 10 µL.

• Column Temperature: 30 - 40 °C.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Detection: Multiple Reaction Monitoring (MRM).

  • Optimize precursor and product ions for Aldicarb Sulfone and Aldicarb-d3 Sulfone.

  • Optimize collision energy and other MS parameters for each transition.

Workflow for Troubleshooting Aldicarb-d3 Sulfone Analysis

References

• 1. Aldicarb - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Aldicarb-sulfone D3 | CAS 1795135-15-7 | LGC Standards [lgcstandards.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Aldicarb | C7H14N2O2S | CID 9570071 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in tobacco using high-performance liquid chromatography with dual post-column reaction and fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. zefsci.com [zefsci.com]
• 14. echemi.com [echemi.com]
• 15. agilent.com [agilent.com]
• 16. Background noise in UPLC-MS/MS experience? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 17. eurl-pesticides.eu [eurl-pesticides.eu]
• 18. [Dynamic behavior of aldicarb and its metabolites in cabbage by liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Determination of Aldicarb, Carbofuran and Methamidophos in Blood Derived from Forensic Cases through Liquid Chromatography with Electrospray Ionization and Tandem Mass Spectrometry (LC--ESI-MS-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. epa.gov [epa.gov]
• 22. toxicologia.unb.br [toxicologia.unb.br]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Aldicarb-d3 Sulfone Detection by LC-MS/MS

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing and troubleshooting the detection of Aldicarb-d3 Sulfone using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the recommended MRM transitions for Aldicarb-d3 Sulfone?

A1: While specific collision energies should be optimized in your laboratory, typical Multiple Reaction Monitoring (MRM) transitions for Aldicarb Sulfone can be adapted for Aldicarb-d3 Sulfone. The precursor ion will be shifted by +3 Da due to the deuterium labels. A common approach is to monitor the transitions from the protonated molecule to characteristic product ions. One study utilized Aldicarb-d3 as an internal standard for quantifying Aldicarb and its metabolites, Aldicarb Sulfoxide and Aldicarb Sulfone.[1][2]

Q2: Which ionization mode is best for Aldicarb-d3 Sulfone analysis?

A2: Positive electrospray ionization (ESI+) is the recommended mode for the analysis of Aldicarb and its metabolites, including Aldicarb-d3 Sulfone.

Q3: What type of LC column is suitable for this analysis?

A3: A C18 reversed-phase column is commonly used and provides good separation for Aldicarb and its metabolites.

Q4: How can I minimize matrix effects in my analysis?

A4: Matrix effects, which can cause ion suppression or enhancement, are a common challenge. To mitigate these, consider the following strategies:

• Effective Sample Preparation: Utilize techniques like Solid-Phase Extraction (SPE) or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) to remove interfering matrix components.

• Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is similar to your samples to compensate for any matrix-related signal changes.

• Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby minimizing their impact on ionization.

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Possible Cause: Incompatible injection solvent.

  • Solution: Ensure your sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase.

• Possible Cause: Column degradation.

  • Solution: Flush the column with a strong solvent. If the problem persists, replace the column.

• Possible Cause: Secondary interactions with the column.

  • Solution: Adjust the mobile phase pH or add a small amount of an organic modifier to improve peak shape.

Issue 2: Shifting Retention Times

• Possible Cause: Inconsistent mobile phase preparation.

  • Solution: Prepare fresh mobile phase daily and ensure accurate composition.

• Possible Cause: Fluctuations in column temperature.

  • Solution: Use a column oven to maintain a stable temperature throughout the analysis.

• Possible Cause: Column equilibration.

  • Solution: Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.

Issue 3: Low Signal Intensity or Sensitivity

• Possible Cause: Ion source contamination.

  • Solution: Clean the ion source components, including the capillary and skimmer, according to the manufacturer's instructions.

• Possible Cause: Suboptimal MS parameters.

  • Solution: Infuse a standard solution of Aldicarb-d3 Sulfone to optimize parameters such as capillary voltage, gas flows, and collision energy.

• Possible Cause: Matrix-induced ion suppression.

  • Solution: Implement strategies to minimize matrix effects as described in the FAQ section.

Issue 4: Inaccurate Quantification with Aldicarb-d3 Sulfone Internal Standard

• Possible Cause: Isotopic interference from the native analyte.

  • Solution: Check the mass spectrum of a high-concentration standard of the native Aldicarb Sulfone to ensure there is no significant contribution at the m/z of the deuterated internal standard.

• Possible Cause: Different response to matrix effects between the analyte and the internal standard.

  • Solution: While deuterated standards are designed to co-elute and experience similar matrix effects, significant differences can sometimes occur. Ensure optimal chromatographic separation to minimize the co-elution of interfering matrix components.

Quantitative Data Summary

The following tables provide a summary of typical LC-MS/MS parameters for the analysis of Aldicarb Sulfone, which can be adapted for Aldicarb-d3 Sulfone.

Table 1: Optimized Mass Spectrometer Parameters

Parameter	Setting
Ionization Mode	Positive Electrospray (ESI+)
Capillary Voltage	3.0 - 4.5 kV
Ion Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Nebulizer Gas Flow	Instrument Dependent
Drying Gas Flow	Instrument Dependent

Table 2: MRM Transitions for Aldicarb Sulfone and Inferred Transitions for Aldicarb-d3 Sulfone

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Aldicarb Sulfone	223.1	148.0	Optimize (e.g., 15-25)
Aldicarb Sulfone	223.1	86.0	Optimize (e.g., 10-20)
Aldicarb-d3 Sulfone (Inferred)	226.1	148.0	Optimize
Aldicarb-d3 Sulfone (Inferred)	226.1	89.0	Optimize

Table 3: Typical Liquid Chromatography Parameters

Parameter	Setting
Column	C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid or 5mM Ammonium Formate
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid
Gradient	Start with a low percentage of B, ramp up to a high percentage of B, then return to initial conditions and equilibrate.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	30 - 40 °C
Injection Volume	1 - 10 µL

Experimental Protocols

Detailed Methodology for Sample Preparation and Analysis

This protocol provides a general workflow for the analysis of Aldicarb Sulfone using Aldicarb-d3 Sulfone as an internal standard. Optimization may be required for specific matrices.

• Sample Extraction (QuEChERS Method)

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water (for dry samples).

  • Add a known amount of Aldicarb-d3 Sulfone internal standard solution.

  • Add 10 mL of acetonitrile.

  • Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Vortex vigorously for 1 minute.

  • Centrifuge at >3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup

  • Take a 1 mL aliquot of the acetonitrile supernatant from the previous step.

  • Transfer it to a d-SPE tube containing a sorbent mixture (e.g., PSA, C18, and magnesium sulfate).

  • Vortex for 30 seconds.

  • Centrifuge at >5000 g for 5 minutes.

• Final Sample Preparation

  • Take an aliquot of the cleaned-up extract.

  • Evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute in an appropriate volume of the initial mobile phase.

  • Filter through a 0.22 µm syringe filter into an LC vial.

• LC-MS/MS Analysis

  • Inject the prepared sample onto the LC-MS/MS system.

  • Acquire data using the optimized parameters from the tables above.

  • Quantify Aldicarb Sulfone using the response ratio to the Aldicarb-d3 Sulfone internal standard.

Visualizations

Caption: Experimental workflow for Aldicarb-d3 Sulfone analysis.

Caption: Troubleshooting decision tree for LC-MS/MS analysis.

References

• 1. [Determination of aldicarb and its metabolites in peanuts by high performance liquid chromatography-linear ion trap triple stage mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Improving limit of detection (LOD) for Aldicarb Sulfone analysis.

Welcome to the technical support center for Aldicarb Sulfone analysis. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their analytical methods and improving the limit of detection (LOD).

Frequently Asked Questions (FAQs)

Q1: What are the typical analytical methods used for the determination of Aldicarb Sulfone?

A1: The most common methods for Aldicarb Sulfone analysis are High-Performance Liquid Chromatography (HPLC) coupled with various detectors and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). HPLC with UV detection is a viable option, though LC-MS/MS generally offers superior sensitivity and selectivity, making it the preferred method for achieving low detection limits.[1][2][3][4]

Q2: What factors can influence the limit of detection (LOD) for Aldicarb Sulfone analysis?

A2: Several factors can impact the LOD, including the choice of analytical instrument, sample preparation and cleanup procedures, matrix effects from the sample, and the specific parameters of the chromatographic and mass spectrometric method.[5][6] Optimizing each of these components is crucial for achieving the lowest possible LOD.

Q3: What are the common sample preparation techniques for Aldicarb Sulfone analysis in various matrices?

A3: Common sample preparation techniques include:

• Solid-Phase Extraction (SPE): This is a widely used cleanup method to remove interfering components from the sample matrix.[2][7][8]

• Liquid-Liquid Extraction (LLE): This technique is used to separate Aldicarb Sulfone from the sample matrix based on its solubility.[7]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a streamlined method often used for pesticide residue analysis in food and agricultural samples.[9]

• Direct Injection: For cleaner matrices like drinking water, direct injection into the LC system may be possible with minimal sample preparation other than filtration.[4][10][11]

Q4: How can I minimize matrix effects in my analysis?

A4: Matrix effects can be a significant challenge, especially in complex samples like fruits, vegetables, and soil. To minimize their impact, you can:

• Employ effective sample cleanup procedures like SPE or QuEChERS.[2][7][9]

• Use matrix-matched calibration standards to compensate for signal suppression or enhancement.[9]

• Utilize an internal standard that behaves similarly to Aldicarb Sulfone.[1][12]

• Optimize chromatographic conditions to separate Aldicarb Sulfone from co-eluting matrix components.

Troubleshooting Guides

Issue 1: Poor Sensitivity / High Limit of Detection (LOD)

If you are experiencing poor sensitivity or a higher than expected LOD for Aldicarb Sulfone, consider the following troubleshooting steps.

Caption: Troubleshooting workflow for high LOD in Aldicarb Sulfone analysis.

Detailed Steps:

• Verify MS/MS Parameters:

  • Action: Ensure that the correct multiple reaction monitoring (MRM) transitions are being used for Aldicarb Sulfone.[4][7] Check and optimize ion source parameters such as gas flows, temperature, and voltages.

  • Rationale: Incorrect MS/MS settings will lead to a significant loss in signal intensity.

• Evaluate Chromatography:

  • Action: Examine the peak shape and retention time. Poor peak shape (e.g., broad or tailing peaks) can decrease sensitivity.[13] Ensure the mobile phase composition is correct and freshly prepared.[14] Check for any leaks in the LC system.

  • Rationale: Chromatographic issues can lead to analyte dispersion and reduced signal at the detector.

• Review Sample Preparation:

  • Action: Confirm that the sample extraction and cleanup procedures are being followed correctly.[13] Ensure that solvents are of appropriate purity and that SPE cartridges have not expired.

  • Rationale: Inefficient extraction or cleanup can result in low recovery of Aldicarb Sulfone and the introduction of interfering substances.

• Investigate Matrix Effects:

  • Action: Prepare a post-extraction spiked sample and compare the response to a standard in a clean solvent. A significant decrease in signal in the spiked sample indicates ion suppression.

  • Rationale: The sample matrix can interfere with the ionization of Aldicarb Sulfone in the MS source, leading to lower sensitivity.[15]

Issue 2: Inconsistent or Non-Reproducible Results

For issues with reproducibility, follow this logical troubleshooting flow.

Caption: Troubleshooting guide for inconsistent results in Aldicarb Sulfone analysis.

Detailed Steps:

• Check Instrument Performance:

  • Action: Run a system suitability test to check for consistent retention times, peak areas, and peak shapes of your standard.

  • Rationale: This will help determine if the variability is originating from the analytical instrument itself.

• Evaluate Sample Homogeneity:

  • Action: For solid or complex matrices, ensure that the sample is thoroughly homogenized before taking a subsample for extraction.

  • Rationale: Inhomogeneous samples will lead to variability in the concentration of Aldicarb Sulfone between different aliquots.

• Review Calibration Curve:

  • Action: Prepare fresh calibration standards from a reliable stock solution. Check the linearity and reproducibility of the calibration curve.

  • Rationale: Degradation of standards or errors in their preparation are common sources of inconsistent results.

Quantitative Data Summary

The following tables summarize the Limit of Detection (LOD) for Aldicarb Sulfone achieved with different analytical methods and in various matrices as reported in the literature.

Table 1: LOD of Aldicarb Sulfone by Analytical Method

Analytical Method	Matrix	Limit of Detection (LOD)	Reference
HPLC-UV	Water	0.033 mg/L	[1][3][12][16]
HPLC-UV	Synthetic Medium	0.068 mg/L	[1][3][12][16]
LC-APCI-MS	Fruits and Vegetables	0.2 - 1.3 ng	[7]
LC-MS/MS	Water	0.05 µg/L	[17]
LC-MS/MS	Drinking Water	1 ng/L (for Aldicarb Sulfoxide)	[11]

Experimental Protocols

Protocol 1: Aldicarb Sulfone Analysis in Water by LC-MS/MS (Based on EPA Methodologies)

This protocol is a generalized procedure for the analysis of Aldicarb Sulfone in water matrices.

1. Sample Preparation:

• For clean water samples (drinking water, groundwater), filter the sample through a 0.2 µm filter.[11]

• Direct injection into the LC-MS/MS system is often possible for these matrices.[4][10]

2. LC-MS/MS Conditions:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm).[8]

• Mobile Phase A: Water with 0.1% formic acid and 5mM ammonium acetate.[8]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[8]

• Gradient: A linear gradient elution is typically used. For example, starting with a low percentage of Mobile Phase B, ramping up to a high percentage to elute Aldicarb Sulfone, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[17]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor and product ion transitions specific to Aldicarb Sulfone.

Protocol 2: Aldicarb Sulfone Analysis in Fruits and Vegetables by LC-APCI-MS

This protocol provides a general workflow for more complex matrices.

1. Extraction:

• Homogenize the sample.

• Extract a representative subsample with methanol.[7]

2. Cleanup:

• Perform a liquid-liquid extraction of the methanolic extract.[7]

• Further clean the extract using a Solid-Phase Extraction (SPE) cartridge.[7]

3. LC-APCI-MS Conditions:

• LC Column: C18 reversed-phase column.

• Mobile Phase: A gradient of water and acetonitrile is commonly used.[2]

• Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) in positive mode.[7]

• MS Detection: Monitor the protonated molecular ion [M+H]+ and a specific fragment ion for confirmation.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. store.astm.org [store.astm.org]
• 5. catalogimages.wiley.com [catalogimages.wiley.com]
• 6. Limit of detection and limit of quantification development procedures for organochlorine pesticides analysis in water and sediment matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. agilent.com [agilent.com]
• 10. ssi.shimadzu.com [ssi.shimadzu.com]
• 11. clinichrom.com [clinichrom.com]
• 12. scielo.br [scielo.br]
• 13. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 14. support.waters.com [support.waters.com]
• 15. researchgate.net [researchgate.net]
• 16. repositorio.usp.br [repositorio.usp.br]
• 17. epa.gov [epa.gov]

Best practices for preparing Aldicarb-d3 Sulfone stock solutions.

This technical support center provides best practices, troubleshooting guidance, and frequently asked questions for the preparation of Aldicarb-d3 Sulfone stock solutions for research and analytical applications.

Frequently Asked Questions (FAQs)

Q1: What is Aldicarb-d3 Sulfone and what is its primary application?

A1: Aldicarb-d3 Sulfone is the deuterated form of Aldicarb Sulfone, a metabolite of the carbamate pesticide Aldicarb.[1][2] Aldicarb and its metabolites, including the sulfone, are cholinesterase inhibitors.[1] In analytical chemistry, Aldicarb-d3 Sulfone is primarily used as an internal standard for the quantification of Aldicarb Sulfone in various samples using techniques like mass spectrometry. The deuterium labeling allows it to be differentiated from the non-labeled analyte while having nearly identical chemical and physical properties.[3]

Q2: Why is a deuterated internal standard like Aldicarb-d3 Sulfone important for accurate quantification?

A2: A deuterated internal standard is considered the gold standard in quantitative mass spectrometry.[3] It has the same extraction recovery, ionization response, and chromatographic retention time as the analyte being measured.[3] This helps to control for variability during sample preparation, injection, and ionization, leading to more accurate and robust analytical results.[3]

Q3: What are the key safety precautions when handling Aldicarb-d3 Sulfone?

A3: Aldicarb and its metabolites are highly toxic cholinesterase inhibitors.[4] Exposure can be fatal if swallowed, inhaled, or absorbed through the skin.[5] Symptoms of exposure can include nausea, vomiting, blurred vision, and respiratory depression.[5] It is crucial to handle this compound in a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[6] Avoid creating dust or aerosols.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inaccurate or inconsistent quantification results.	Improperly prepared stock solution.	Ensure the use of a calibrated analytical balance and volumetric flasks.[7] Verify the purity and concentration from the Certificate of Analysis.
Degradation of the stock solution.	Check the storage conditions and expiration date. Solutions stored at -20°C should be used within 1 month, while those at -80°C can be used for up to 6 months.[8]
Precipitate forms in the stock solution.	The concentration exceeds the solubility in the chosen solvent.	Consult solubility data and consider preparing a more dilute stock solution. Gentle warming to 37°C and sonication may help to redissolve the compound.
The solution was not thoroughly mixed.	Ensure the solute is completely dissolved before completing the dilution to the final volume. Vortex or invert the flask multiple times to ensure homogeneity.
Peak splitting or broadening in chromatography.	Contamination of the stock solution.	Use high-purity solvents and clean glassware to prepare solutions. Filter the stock solution through a suitable syringe filter if necessary.
Instability of the deuterated label.	While the deuterium label on Aldicarb-d3 Sulfone is generally stable, avoid harsh acidic or basic conditions during preparation and storage that could potentially lead to H/D exchange.[9]

Quantitative Data Summary

Parameter	Value	Source
Molecular Formula	C7H11D3N2O4S	[2]
Solubility (Aldicarb Sulfone)	DMSO (Slightly), Methanol (Slightly), Water (10 g/L at 25°C)	[7]
Recommended Storage (Powder)	-20°C	[6]
Recommended Storage (in Solvent)	-80°C for up to 6 months; -20°C for up to 1 month.	[8]

Experimental Protocols

Protocol: Preparation of a 1 mg/mL Aldicarb-d3 Sulfone Stock Solution in Methanol

Materials:

• Aldicarb-d3 Sulfone (solid)

• High-purity methanol (HPLC or mass spectrometry grade)

• Calibrated analytical balance

• 10 mL Class A volumetric flask

• Spatula

• Weighing paper or boat

• Pipettes

• Vortex mixer

• Amber glass vial with a PTFE-lined cap for storage

Procedure:

• Pre-analysis: Review the Safety Data Sheet (SDS) for Aldicarb-d3 Sulfone before handling. Perform all work in a chemical fume hood.

• Weighing: Accurately weigh approximately 10 mg of Aldicarb-d3 Sulfone onto a piece of weighing paper using a calibrated analytical balance. Record the exact weight.

• Dissolution: Carefully transfer the weighed Aldicarb-d3 Sulfone into the 10 mL volumetric flask. Use a small amount of methanol to rinse the weighing paper and spatula to ensure a complete transfer of the compound into the flask.

• Solubilization: Add approximately 5-7 mL of methanol to the volumetric flask. Gently swirl the flask or use a vortex mixer until the solid is completely dissolved.

• Dilution to Volume: Once the solid is fully dissolved, carefully add methanol to the flask until the bottom of the meniscus is aligned with the calibration mark on the neck of the flask.

• Homogenization: Cap the volumetric flask and invert it 15-20 times to ensure the solution is thoroughly mixed and homogenous.

• Storage: Transfer the stock solution to a clearly labeled amber glass vial with a PTFE-lined cap. The label should include the compound name, concentration, solvent, preparation date, and your initials. Store the solution at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).

Visualizations

Caption: Experimental workflow for preparing Aldicarb-d3 Sulfone stock solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Aldicarb-sulfone D3 | CAS 1795135-15-7 | LGC Standards [lgcstandards.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. osha.gov [osha.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Solution Preparation - Standard Solution Preparation: A Comprehensive Guide - Blogs - News [alwsci.com]
• 7. mastelf.com [mastelf.com]
• 8. Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Technical Support Center: Aldicarb-d3 Sulfone Fragmentation Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Aldicarb-d3 Sulfone and interpreting its fragmentation pattern in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is Aldicarb-d3 Sulfone and why is it used?

Aldicarb-d3 Sulfone is the deuterated form of Aldicarb Sulfone, a major metabolite of the carbamate pesticide Aldicarb.[1][2] It is commonly used as an internal standard in analytical chemistry, particularly for quantification by mass spectrometry (MS).[1][3] The deuterium labeling introduces a known mass shift, allowing it to be distinguished from the unlabeled analyte in a sample, which improves the accuracy and precision of quantification.[3]

Q2: What is the molecular weight of Aldicarb-d3 Sulfone?

The molecular weight of unlabeled Aldicarb Sulfone is approximately 222.26 g/mol .[4][5] The "d3" designation indicates the presence of three deuterium atoms. For Aldicarb-(N-methyl-d3) sulfone, the molecular weight would be approximately 225.28 g/mol . There are also commercially available standards with both 13C and deuterium labeling, such as Aldicarb-(N-methyl-13C,d3, carbamoyl-13C) sulfone, which has a molecular weight of 227.27 g/mol . Users should always confirm the specific isotopic labeling pattern of their standard to know the exact molecular weight.

Q3: What are the expected precursor ions for Aldicarb-d3 Sulfone in LC-MS analysis?

In liquid chromatography-mass spectrometry (LC-MS), depending on the ionization source and mobile phase conditions, you can expect to observe several precursor ions (also known as parent ions). The most common adducts in positive ion mode are:

• Protonated molecule [M+H]+: This is formed by the addition of a proton.

• Ammoniated molecule [M+NH4]+: This adduct is common when using ammonium salts (like ammonium acetate or ammonium formate) in the mobile phase.

• Sodiated molecule [M+Na]+: This adduct can be observed if there is sodium contamination in the sample or mobile phase.

Troubleshooting Guide

Issue 1: I am not seeing the expected precursor ion for Aldicarb-d3 Sulfone.

• Check Instrument Calibration: Ensure your mass spectrometer is properly calibrated across the expected m/z range.

• Verify Mobile Phase Composition: The pH and composition of your mobile phase can significantly impact ionization efficiency. For carbamates, acidic mobile phases with additives like formic acid or ammonium acetate are often used to promote protonation.

• Optimize Ion Source Parameters: Review and optimize ion source parameters such as capillary voltage, gas flow rates (nebulizing and drying gas), and temperature. These parameters are instrument-specific and crucial for efficient ionization.

• Sample Degradation: Aldicarb and its metabolites can be susceptible to degradation. Ensure proper sample storage and handling. Consider preparing fresh solutions.

Issue 2: The fragmentation pattern is different from what I expected.

• Collision Energy Optimization: The fragmentation pattern is highly dependent on the collision energy used in the collision cell (for MS/MS). If the energy is too low, you will see minimal fragmentation. If it is too high, you may see excessive fragmentation and lose characteristic product ions. It is essential to perform a compound optimization experiment to determine the optimal collision energy for each fragmentation transition.

• Ionization Source: The type of ionization source (e.g., Electrospray Ionization - ESI vs. Atmospheric Pressure Chemical Ionization - APCI) can influence the initial adduct formation and subsequent fragmentation.[6] Ensure you are using the appropriate source for your analyte and mobile phase.

• In-source Fragmentation: Fragmentation can sometimes occur in the ion source itself, not just in the collision cell. This can be influenced by high source temperatures or voltages. Try reducing these parameters to see if the fragmentation pattern changes.

Issue 3: I am observing high background noise or interfering peaks.

• Matrix Effects: Biological or environmental samples can contain complex matrices that interfere with the ionization of the target analyte. This can lead to ion suppression or enhancement. Proper sample preparation, such as solid-phase extraction (SPE), is crucial to minimize matrix effects.[6]

• Contamination: High background can result from contaminated solvents, glassware, or the LC-MS system itself. Use high-purity solvents and ensure a clean system. A blank injection (mobile phase only) can help identify system contamination.

• Co-eluting Isomers: Ensure your chromatographic method can separate Aldicarb-d3 Sulfone from other isomers if present in the sample, as they may have similar fragmentation patterns.[7]

Quantitative Data Summary

The following table summarizes the expected m/z values for the precursor and major product ions of Aldicarb Sulfone and its d3 labeled counterpart. These values are crucial for setting up Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) experiments for quantification.

Compound	Precursor Ion	m/z of Precursor Ion	Major Product Ion	m/z of Product Ion
Aldicarb Sulfone	[M+H]+	223.08	[C4H9NO2S]+	135.04
[C3H6N]+	56.05
Aldicarb-d3 Sulfone	[M+H]+	226.10	[C4H6D3NO2S]+	138.06
[C2H3D3N]+	59.07

Note: The exact m/z values may vary slightly depending on the instrument's resolution and calibration. The fragmentation of the d3-labeled compound assumes the deuterium atoms are on the N-methyl group.

Experimental Protocols

A typical experimental workflow for the analysis of Aldicarb-d3 Sulfone using LC-MS/MS is outlined below.

Sample Preparation (General Protocol)

• Extraction: For solid samples (e.g., soil, food), an extraction with a suitable organic solvent like acetonitrile is common.[8]

• Clean-up: To remove interfering matrix components, a clean-up step using solid-phase extraction (SPE) is often employed.[6]

• Reconstitution: The cleaned-up extract is typically evaporated to dryness and reconstituted in the initial mobile phase.

• Internal Standard Spiking: A known concentration of Aldicarb-d3 Sulfone is added to the sample before extraction to correct for matrix effects and variations in sample processing.

Liquid Chromatography (LC) Method

• Column: A C18 reversed-phase column is commonly used for the separation of carbamates.

• Mobile Phase: A gradient elution with water and methanol or acetonitrile, often with additives like formic acid or ammonium acetate, is typical.

• Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is standard.

• Injection Volume: Typically 5-10 µL.

Mass Spectrometry (MS) Method

• Ionization: Positive ion mode Electrospray Ionization (ESI) is frequently used.

• Scan Mode: Multiple Reaction Monitoring (MRM) is the preferred scan mode for quantification due to its high selectivity and sensitivity.

• MRM Transitions:

  • For Aldicarb Sulfone: 223.1 -> 135.0 and 223.1 -> 56.0

  • For Aldicarb-d3 Sulfone: 226.1 -> 138.1 and 226.1 -> 59.1

• Parameter Optimization: Ion source parameters (e.g., capillary voltage, source temperature) and compound-specific parameters (e.g., collision energy, declustering potential) should be optimized for maximum signal intensity.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Accelerated Degradation of Aldicarb and Its Metabolites in Cotton Field Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aldicarb-(N-methyl-13C,D3-carbamoyl-13C)-sulfoxide - Traceable Reference Standard for LC-MS/MS and GC-MS Residue Analysis (CAS 1261170-77-7) [witega.de]
• 4. Aldicarb sulfone [webbook.nist.gov]
• 5. Aldicarb sulfone [webbook.nist.gov]
• 6. Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. [Analysis of aldicarb and its metabolites in ginger using ultra performance liquid chromatography-tandem mass spectrometry coupled with multiplug filtration clean up with multiwalled carbon nanotubes] - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing ion suppression of Aldicarb-d3 Sulfone in complex samples.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression of Aldicarb-d3 Sulfone in complex samples during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of Aldicarb-d3 Sulfone?

Ion suppression is a matrix effect that reduces the ionization efficiency of an analyte, in this case, Aldicarb-d3 Sulfone, in the ion source of a mass spectrometer.[1] This phenomenon occurs when co-eluting matrix components from complex samples (e.g., soil, blood, food) compete with the analyte for ionization, leading to a decreased signal intensity and potentially inaccurate quantification.[1][2] Even though Aldicarb-d3 Sulfone is a stable isotope-labeled internal standard, it can also experience ion suppression, which can affect the accuracy of the results if not properly addressed.[1][2]

Q2: How can I determine if ion suppression is affecting my Aldicarb-d3 Sulfone signal?

You can assess ion suppression by comparing the signal response of Aldicarb-d3 Sulfone in a pure solvent standard to its response in a sample matrix where the analyte is absent (a matrix blank). A significant decrease in signal intensity in the matrix blank indicates the presence of ion suppression. Another common method is to compare the slopes of calibration curves prepared in a pure solvent versus those prepared in the sample matrix (matrix-matched calibration).[3][4]

Q3: What are the primary strategies to minimize ion suppression for Aldicarb-d3 Sulfone?

The main strategies fall into three categories:

• Effective Sample Preparation: To remove interfering matrix components before analysis.[5]

• Chromatographic Separation: To separate Aldicarb-d3 Sulfone from co-eluting matrix components.

• Methodological Approaches: Such as sample dilution to reduce the concentration of interfering compounds.

Q4: Is Aldicarb-d3 Sulfone, as an internal standard, immune to ion suppression?

No, stable isotope-labeled internal standards like Aldicarb-d3 Sulfone are not entirely immune to ion suppression.[1][2] However, they are designed to mimic the behavior of the native analyte (Aldicarb Sulfone) as closely as possible. The assumption is that both the analyte and the internal standard will be affected by ion suppression to a similar extent. By using the ratio of the analyte signal to the internal standard signal, the variability caused by ion suppression can be compensated for, leading to more accurate and precise quantification.[1][2]

Troubleshooting Guide

This guide addresses specific issues you may encounter while analyzing Aldicarb-d3 Sulfone in complex samples.

Problem	Possible Causes	Recommended Solutions
Low or no signal for Aldicarb-d3 Sulfone	Severe ion suppression from the sample matrix.	- Implement a more rigorous sample cleanup method like Solid Phase Extraction (SPE).- Dilute the sample extract to reduce the concentration of matrix components.- Optimize the chromatographic method to better separate the analyte from interfering compounds.
High variability in Aldicarb-d3 Sulfone peak area between replicate injections	Inconsistent matrix effects due to sample heterogeneity or carryover.	- Ensure thorough sample homogenization before extraction.- Implement a robust autosampler wash routine to prevent carryover.- Evaluate the consistency of your sample preparation procedure.
Poor recovery of Aldicarb-d3 Sulfone	Inefficient extraction or sample cleanup.	- Optimize the extraction solvent and conditions for your specific matrix.- Evaluate different SPE sorbents and elution solvents.- Ensure the pH of the sample is optimized for the extraction and cleanup steps.
Analyte (Aldicarb Sulfone) to Internal Standard (Aldicarb-d3 Sulfone) ratio is not consistent across the calibration curve	Differential ion suppression between the analyte and the internal standard.	- This can occur if the concentration of the internal standard is too high, causing self-suppression.- Ensure the internal standard concentration is appropriate for the expected analyte concentration range.- Optimize chromatographic conditions to ensure co-elution of the analyte and internal standard.

Data on Ion Suppression of Aldicarb in Different Matrices

Matrix	Analyte	Mean Matrix Effect (%)	Reference
Blood	Aldicarb	-47%	[1]
Brain Tissue	Aldicarb	-47%	[1]
Cabbage	Aldicarb and its metabolites	Recoveries of 78.9% to 108.5% suggest matrix effects are managed.	[6]
Peanuts	Aldicarb and its metabolites	Matrix effects were evaluated by comparing matrix-matched and solvent-based curves, indicating their presence.	[3][4]

Note: This table uses data for Aldicarb as a proxy to demonstrate the concept of matrix effects. The degree of ion suppression for Aldicarb-d3 Sulfone may vary but is expected to be similar to that of the non-labeled analogue.

Experimental Protocols

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Sample Preparation for Complex Matrices

This protocol is a general guideline for the QuEChERS method, which is widely used for pesticide analysis in food and agricultural samples.[5]

Workflow Diagram:

Caption: QuEChERS sample preparation workflow.

Methodology:

• Sample Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add Aldicarb-d3 Sulfone internal standard.

  • Add 10 mL of acetonitrile.

  • Shake vigorously for 1 minute.

• Liquid-Liquid Partitioning:

  • Add magnesium sulfate (MgSO₄) and sodium chloride (NaCl).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer the supernatant (acetonitrile layer) to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

  • Shake for 30 seconds.

• Centrifugation: Centrifuge at a high speed for 2-5 minutes.

• Final Extract: The resulting supernatant is ready for LC-MS/MS analysis.

Solid Phase Extraction (SPE) for Enhanced Cleanup

SPE can be used after an initial extraction (like QuEChERS) or as a standalone cleanup method to further reduce matrix interferences.

Workflow Diagram:

Caption: Solid Phase Extraction (SPE) cleanup workflow.

Methodology:

• Conditioning: Pass a conditioning solvent (e.g., methanol) through the SPE cartridge to activate the sorbent.

• Equilibration: Pass an equilibration solvent (e.g., water or a buffer matching the sample's solvent) through the cartridge.

• Loading: Load the sample extract onto the cartridge at a slow, controlled flow rate.

• Washing: Pass a wash solvent (a solvent that is strong enough to remove interferences but weak enough to not elute the analyte) through the cartridge.

• Elution: Elute Aldicarb-d3 Sulfone with a strong solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a solvent compatible with the LC mobile phase.

Logical Relationship of Ion Suppression and Mitigation

The following diagram illustrates the relationship between the causes of ion suppression and the strategies to minimize its impact.

Caption: Minimizing and compensating for ion suppression.

References

• 1. QuEChERS-based approach toward the analysis of two insecticides, methomyl and aldicarb, in blood and brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Determination of aldicarb and its metabolites in peanuts by high performance liquid chromatography-linear ion trap triple stage mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. repositorio.ipbeja.pt [repositorio.ipbeja.pt]
• 6. [Dynamic behavior of aldicarb and its metabolites in cabbage by liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Aldicarb-d3 Sulfone vs. Non-Deuterated Aldicarb Sulfone: A Comparative Guide for Use as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analysis, particularly in complex matrices such as those encountered in environmental and biological samples, the choice of a suitable internal standard is paramount to achieving accurate and reliable results. This guide provides a comprehensive comparison between Aldicarb-d3 Sulfone and non-deuterated Aldicarb Sulfone for their application as internal standards in analytical methodologies, primarily focusing on mass spectrometry-based techniques.

Principle of Internal Standardization

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest, which is added in a known quantity to samples, calibrants, and quality controls. The IS is used to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. The ratio of the analyte signal to the internal standard signal is used for quantification, which can significantly improve the precision and accuracy of the analytical method.

Aldicarb-d3 Sulfone: The Superior Choice for Mass Spectrometry

Aldicarb-d3 Sulfone is a stable isotope-labeled (SIL) version of Aldicarb Sulfone, where three hydrogen atoms have been replaced with deuterium atoms. This subtle modification in mass results in a compound that is chemically identical to its non-deuterated counterpart but can be distinguished by a mass spectrometer. This key difference makes Aldicarb-d3 Sulfone a superior internal standard for mass spectrometry-based methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The primary advantage of using a SIL internal standard is its ability to co-elute with the analyte during chromatographic separation and experience similar ionization efficiency and matrix effects in the mass spectrometer's ion source. Matrix effects, which are the suppression or enhancement of the analyte's signal due to co-eluting compounds from the sample matrix, are a major source of variability in quantitative analysis. Since Aldicarb-d3 Sulfone behaves nearly identically to Aldicarb Sulfone, it can effectively compensate for these matrix-induced variations.

Non-deuterated Aldicarb Sulfone, while sharing the same chemical structure as the analyte (if Aldicarb Sulfone is the target analyte), cannot be used as an internal standard for the analysis of Aldicarb Sulfone itself, as it is indistinguishable by the detector. A different, structurally similar but distinct compound would be required, which may not perfectly mimic the behavior of the analyte, leading to less accurate correction for matrix effects and recovery losses.

Physicochemical Properties

Property	Aldicarb Sulfone	Aldicarb-d3 Sulfone
Chemical Formula	C₇H₁₄N₂O₄S	C₇H₁₁D₃N₂O₄S
Molecular Weight	~222.26 g/mol	~225.28 g/mol
CAS Number	1646-88-4	1795135-15-7[1]
Appearance	White crystalline solid	Solid
Solubility	Soluble in methanol and DMSO (slightly)	Not specified, but expected to be similar to Aldicarb Sulfone
Melting Point	132-135 °C	Not specified, but expected to be similar to Aldicarb Sulfone

Performance Data: A Comparative Overview

Performance Parameter	Aldicarb-d3 Sulfone (as IS)	Non-deuterated Aldicarb Sulfone (as IS for other analytes)
Correction for Matrix Effects	Excellent. Co-elution and similar ionization behavior with the analyte lead to effective compensation for signal suppression or enhancement.	Variable. May not co-elute perfectly or experience the same degree of matrix effects as the analyte, leading to potential inaccuracies.
Correction for Recovery	Excellent. Behaves identically to the analyte during sample extraction and preparation.	Good to Variable. Differences in physicochemical properties can lead to variations in extraction efficiency compared to the analyte.
Linearity (Typical r²)	>0.99	>0.99
Accuracy (as % Recovery)	Typically within 80-120%	Can be more variable depending on the analyte and matrix.
Precision (as % RSD)	Typically <15%	Can be higher due to less effective correction for variability.
Selectivity	High. Differentiated by mass, avoiding interference from the analyte.	Requires a different compound, which may have its own interferences.

Experimental Protocol: Quantification of Aldicarb Sulfone in Water by LC-MS/MS

This section outlines a typical experimental protocol for the quantitative analysis of Aldicarb Sulfone in water samples using Aldicarb-d3 Sulfone as an internal standard.

1. Materials and Reagents:

• Aldicarb Sulfone analytical standard

• Aldicarb-d3 Sulfone internal standard

• HPLC-grade methanol

• HPLC-grade acetonitrile

• Formic acid

• Ultrapure water

• Syringe filters (0.22 µm)

2. Standard Preparation:

• Prepare individual stock solutions of Aldicarb Sulfone and Aldicarb-d3 Sulfone in methanol at a concentration of 1 mg/mL.

• Prepare a working solution of Aldicarb-d3 Sulfone at a concentration of 1 µg/mL in methanol.

• Prepare a series of calibration standards by spiking appropriate volumes of the Aldicarb Sulfone stock solution into blank water samples to achieve a concentration range of 1 to 100 ng/mL.

3. Sample Preparation:

• To a 1 mL aliquot of each water sample, calibration standard, and quality control sample, add 10 µL of the 1 µg/mL Aldicarb-d3 Sulfone working solution.

• Vortex each sample for 30 seconds.

• Filter the samples through a 0.22 µm syringe filter into an autosampler vial.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to separate Aldicarb Sulfone from matrix interferences.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Aldicarb Sulfone: Precursor ion > Product ion (e.g., m/z 223.1 > 89.1)

    • Aldicarb-d3 Sulfone: Precursor ion > Product ion (e.g., m/z 226.1 > 92.1)

  • Optimize other MS parameters such as collision energy and declustering potential for maximum signal intensity.

5. Data Analysis:

• Integrate the peak areas for both Aldicarb Sulfone and Aldicarb-d3 Sulfone.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Aldicarb Sulfone in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical relationship between internal standard choice and quantification accuracy.

Conclusion

For the quantitative analysis of Aldicarb Sulfone using mass spectrometry, the use of its stable isotope-labeled counterpart, Aldicarb-d3 Sulfone, as an internal standard is unequivocally the superior approach. Its ability to closely mimic the behavior of the analyte throughout the analytical process provides a robust and reliable method for correcting for matrix effects and other sources of variability, ultimately leading to more accurate and precise results. While a non-deuterated structural analog may be a viable option in the absence of a SIL standard, it introduces a greater potential for analytical error. Therefore, for researchers, scientists, and drug development professionals seeking the highest quality data, Aldicarb-d3 Sulfone is the recommended internal standard for the quantification of Aldicarb Sulfone.

References

• 1. Aldicarb-sulfone D3 | CAS 1795135-15-7 | LGC Standards [lgcstandards.com]

Rise of a Stable Isotope: Validating Aldicarb Analysis with Aldicarb-d3 Sulfone

A new benchmark in the accurate quantification of the pesticide Aldicarb and its toxic metabolites is being established through the validation of analytical methods employing Aldicarb-d3 Sulfone as an internal standard. This deuterated analog offers enhanced precision and reliability, particularly in complex matrices, when compared to traditional methods. This guide provides an objective comparison of analytical methodologies, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the most robust approach for their applications.

The use of Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) coupled with a stable isotope-labeled internal standard like Aldicarb-d3 Sulfone is emerging as the gold standard for the analysis of Aldicarb, Aldicarb Sulfoxide, and Aldicarb Sulfone. This method provides superior accuracy and precision by compensating for variations in sample preparation and instrument response.

Comparative Analysis of Analytical Methods

The following table summarizes the performance of an LC-MS/MS method utilizing Aldicarb-d3 Sulfone as an internal standard against an alternative High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method that employs a different internal standard, Methomyl.

Parameter	LC-MS/MS with Aldicarb-d3 Sulfone Internal Standard (in Water)	HPLC-UV with Methomyl Internal Standard (in Water)
Linearity (r²)	> 0.99	> 0.9985 (Aldicarb), > 0.9974 (Aldicarb Sulfoxide), > 0.9987 (Aldicarb Sulfone)
Limit of Quantification (LOQ)	0.1 µg/L[1]	Not explicitly stated, but linearity ranges suggest higher LOQs
Limit of Detection (LOD)	0.05 µg/L[1]	0.391 mg/L (Aldicarb), 0.069 mg/L (Aldicarb Sulfoxide), 0.033 mg/L (Aldicarb Sulfone)[2][3]
Mean Recovery (%)	93.4 - 109% (Aldicarb Sulfone)[1]	Not explicitly stated
Relative Standard Deviation (RSD)	≤20%[1]	Not explicitly stated

A separate study analyzing Aldicarb and its metabolites in peanuts using a High-Performance Liquid Chromatography-Linear Ion Trap Triple Stage Mass Spectrometry (HPLC-IT/MS³) method with Aldicarb-d3 as the internal standard demonstrated average recoveries between 81.5% and 115% at spiked levels of 10, 20, and 40 µg/kg.[4] The detection limits ranged from 4 to 5 µg/kg.[4] While this study used Aldicarb-d3, the principle of using a deuterated internal standard for improved accuracy is the same.

Experimental Protocols

LC-MS/MS Method with Aldicarb-d3 Sulfone Internal Standard

This method is designed for the quantitative determination of Aldicarb, Aldicarb Sulfone, and Aldicarb Sulfoxide in water.

1. Sample Preparation:

• Fortify 10 mL water samples with the analytes.[1]

• Add the Aldicarb-d3 Sulfone internal standard solution.

• Vortex and centrifuge the samples.[1]

2. LC-MS/MS Analysis:

• Analyze the supernatant by LC-MS/MS in positive ion mode.[1]

• The method is quantitative for the analytes at a stated LOQ of 0.1 µg/L.[1]

3. Validation Parameters:

• The method was validated for linearity, accuracy (recovery), precision (RSD), limit of detection (LOD), and limit of quantification (LOQ).[1]

• Mean recoveries for Aldicarb Sulfone were within the acceptable range of 70-110%, with an RSD of ≤20%.[1]

Alternative Method: HPLC-UV with Methomyl Internal Standard

This method is for the determination of Aldicarb, Aldicarb Sulfoxide, and Aldicarb Sulfone in liquid samples without pretreatment.[2][3]

1. Sample Preparation:

• Prepare samples in glass volumetric flasks.[2][5]

• Add a solution of Methomyl in water as the internal standard.[2][5]

2. HPLC-UV Analysis:

• The HPLC system is equipped with a C-18 column.[2][3]

• The mobile phase is a mixture of water and acetonitrile with a linear gradient elution.[2][3]

• The UV detector is utilized at 210 nm.[2][3]

• Total analysis time is 22 minutes.[2][3]

3. Validation Parameters:

• The method was validated for linearity and limits of detection.[2][3]

Workflow for Aldicarb Analysis using Aldicarb-d3 Sulfone

The following diagram illustrates the typical workflow for the validation of an analytical method for Aldicarb using Aldicarb-d3 Sulfone as an internal standard.

Caption: Experimental workflow for Aldicarb analysis using LC-MS/MS with an internal standard.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. repositorio.usp.br [repositorio.usp.br]

Inter-laboratory Insights: A Comparative Guide to Aldicarb Analysis Utilizing Aldicarb-d3 Sulfone

For researchers, scientists, and professionals in drug development, the accurate quantification of Aldicarb and its metabolites is critical. This guide provides a comparative analysis of various analytical methods, with a special focus on the role of the internal standard Aldicarb-d3 Sulfone in enhancing analytical precision and reliability. The information presented is synthesized from multiple validated studies to offer a comprehensive overview of method performance across different matrices.

The analysis of Aldicarb, a carbamate pesticide, and its primary metabolites, Aldicarb sulfoxide and Aldicarb sulfone, is a significant concern in environmental monitoring, food safety, and toxicology. The use of a stable isotope-labeled internal standard, such as Aldicarb-d3 Sulfone, is a widely accepted practice to improve the accuracy and precision of analytical measurements by correcting for matrix effects and variations in sample preparation and instrument response. This guide summarizes key performance data from various studies to aid laboratories in method selection and evaluation.

Comparative Analysis of Analytical Methods

The following tables present a summary of quantitative data from different studies for the analysis of Aldicarb and its metabolites. These studies employ various analytical techniques, primarily Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS), across diverse matrices including water, soil, and food products.

Table 1: Method Performance for Aldicarb and Metabolites in Water

Analyte	Method	LOQ (µg/L)	LOD (µg/L)	Recovery (%)	RSD (%)	Internal Standard
Aldicarb	LC-MS/MS	0.1	0.05	100-106	≤20	Not specified
Aldicarb Sulfone	LC-MS/MS	0.1	0.05	93.4-106	≤20	Not specified
Aldicarb Sulfoxide	LC-MS/MS	0.1	0.05	93.5-106	≤20	Not specified
Independent Laboratory Validation (ILV) Data
Aldicarb	LC-MS/MS	0.1	-	102-105	≤20	Not specified
Aldicarb Sulfone	LC-MS/MS	0.1	-	101-109	≤20	Not specified
Aldicarb Sulfoxide	LC-MS/MS	0.1	-	103-107	≤20	Not specified

Data from an independent laboratory validation of an analytical method for water samples demonstrates high recovery and precision.[1]

Table 2: Method Performance for Aldicarb and Metabolites in Peanuts

Analyte	Method	LOQ (µg/kg)	LOD (µg/kg)	Recovery (%)	RSD (%)	Internal Standard
Aldicarb	HPLC-IT/MS³	-	4-5	81.5-115	-	Aldicarb-d3
Aldicarb Sulfoxide	HPLC-IT/MS³	-	4-5	81.5-115	-	Aldicarb-d3
Aldicarb Sulfone	HPLC-IT/MS³	-	4-5	81.5-115	-	Aldicarb-d3

A study on peanuts utilized Aldicarb-d3 as an internal standard, achieving good recovery rates for all three analytes.[2][3]

Table 3: Method Performance for Aldicarb and Metabolites in Soil

Analyte	Method	LOQ (µg/kg)	LOD (µg/kg)	Recovery (%)	RSD (%)	Internal Standard
Aldicarb	LC-MS/MS	5.0	1.0	70-120	≤20	Not specified
Aldicarb Sulfone	LC-MS/MS	5.0	0.6	70-120	≤20	Not specified
Aldicarb Sulfoxide	LC-MS/MS	5.0	0.3	70-120	≤20	Not specified
Independent Laboratory Validation (ILV) Data
Aldicarb	LC-MS/MS	10.0	5.0	70-120	≤20	Not specified
Aldicarb Sulfone	LC-MS/MS	10.0	1.0	70-120	≤20	Not specified
Aldicarb Sulfoxide	LC-MS/MS	10.0	2.0	70-120	≤20	Not specified

Validation data for soil analysis shows acceptable recovery and precision within established guidelines.[4]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results. Below are summaries of the experimental protocols from the cited studies.

Protocol 1: Analysis of Aldicarb and Metabolites in Water by LC-MS/MS[1]

• Sample Preparation: 10 mL of fortified surface, ground, or drinking water samples were vortexed and then centrifuged.

• Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) operated in positive ion mode.

• Internal Standard: The specific internal standard used was not detailed in the summary. However, the use of an internal standard is a common practice in such validated methods to ensure accuracy.

Protocol 2: Analysis of Aldicarb and Metabolites in Peanuts by HPLC-IT/MS³[2][3]

• Sample Preparation: Samples were extracted with acetonitrile saturated with cyclohexane. The extract was then cleaned up using gel permeation chromatography (GPC).

• Instrumentation: High-Performance Liquid Chromatography-Linear Ion Trap Triple Stage Mass Spectrometry (HPLC-IT/MS³). The ionization was performed using electrospray mode, and selective reaction monitoring (SRM) was used for quantification.

• Internal Standard: Aldicarb-d3 was used as the internal standard for all three analytes (Aldicarb, Aldicarb sulfoxide, and Aldicarb sulfone).

Protocol 3: Analysis of Aldicarb and Metabolites in Soil by LC/MS/MS[4]

• Sample Preparation: Soil samples were extracted and then diluted with a mixture of acetonitrile and purified reagent water (20:80, v:v) to fall within the calibration range before analysis.

• Instrumentation: High-Performance Liquid Chromatography/Tandem Mass Spectrometry (HPLC/MS/MS).

• Internal Standard: The specific internal standard used was not mentioned in the provided information.

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagrams illustrate a typical experimental workflow for Aldicarb analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]

A Comparative Guide to Ionization Techniques for Aldicarb-d3 Sulfone Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of metabolites is paramount. Aldicarb-d3 Sulfone, a deuterated metabolite of the pesticide Aldicarb, is often used as an internal standard in analytical methods. The choice of ionization technique in liquid chromatography-mass spectrometry (LC-MS) is a critical factor that dictates the sensitivity and reliability of its detection. This guide provides a comparative overview of different ionization techniques for Aldicarb Sulfone, supported by experimental data from various studies.

Performance Comparison of Ionization Techniques

Ionization Technique	Analyte	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Source
Electrospray Ionization (ESI)	Aldicarb Sulfone	Peanuts	4-5 µg/kg	-	[1]
Electrospray Ionization (ESI)	Aldicarb Sulfone	Ginger	-	2.0 µg/kg	[2]
Electrospray Ionization (ESI)	Aldicarb Sulfone	Water	0.05 µg/L	0.1 µg/L	[3]
Atmospheric Pressure Chemical Ionization (APCI)	Aldicarb Sulfone	Fruits and Vegetables	0.2-1.3 ng (absolute)	-	[4]

Note: The data presented above is compiled from different studies with varying experimental conditions and matrices. Therefore, a direct comparison of the absolute values should be made with caution.

A study comparing ESI and APCI for a broad range of pesticides reported that Aldicarb Sulfoxide, a closely related metabolite, could not be ionized by APCI[5]. This suggests that ESI is likely the more suitable technique for the analysis of Aldicarb metabolites, including Aldicarb-d3 Sulfone. General principles of ionization also suggest that for moderately polar to polar compounds like Aldicarb Sulfone, ESI is often the preferred method[6][7].

Experimental Protocols

Electrospray Ionization (ESI) Method for Aldicarb Sulfone in Peanuts[1]

• Sample Preparation: Samples were extracted with acetonitrile saturated with cyclohexane, followed by a clean-up step using gel permeation chromatography (GPC).

• Liquid Chromatography: Separation was performed on a Capcell PAK CR column with a gradient elution using 5 mmol/L acetic acid/ammonium acetate/acetonitrile as the mobile phase.

• Mass Spectrometry: An ion trap mass spectrometer was operated in electrospray positive ionization mode. Selective reaction monitoring (SRM) was used for quantification, with Aldicarb-d3 as the internal standard.

Atmospheric Pressure Chemical Ionization (APCI) Method for Aldicarb Sulfone in Fruits and Vegetables[4]

• Sample Preparation: A methanolic extraction was followed by liquid-liquid extraction and solid-phase extraction for clean-up.

• Liquid Chromatography: The final extract was analyzed by liquid chromatography.

• Mass Spectrometry: An atmospheric pressure chemical ionization mass spectrometer (LC-APCI-MS) was used for detection. The protonated molecular ion [M+H]+ and a specific fragment ion were monitored for quantification.

Experimental Workflow for Comparison of Ionization Techniques

Caption: A generalized workflow for comparing ionization techniques for Aldicarb-d3 Sulfone analysis.

References

• 1. [Determination of aldicarb and its metabolites in peanuts by high performance liquid chromatography-linear ion trap triple stage mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Analysis of aldicarb and its metabolites in ginger using ultra performance liquid chromatography-tandem mass spectrometry coupled with multiplug filtration clean up with multiwalled carbon nanotubes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. Determination of aldicarb, aldicarb sulfoxide and aldicarb sulfone in some fruits and vegetables using high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jfda-online.com [jfda-online.com]
• 6. researchgate.net [researchgate.net]
• 7. Choosing between atmospheric pressure chemical ionization and electrospray ionization interfaces for the HPLC/MS analysis of pesticides [pubs.usgs.gov]

A Comparative Guide to the Quantitative Analysis of Aldicarb Sulfone: Evaluating the Accuracy and Precision of Aldicarb-d3 Sulfone

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of aldicarb sulfone, a toxic metabolite of the pesticide aldicarb, achieving high accuracy and precision is paramount for regulatory compliance, environmental monitoring, and food safety assessment. The choice of an appropriate internal standard is a critical factor in the reliability of analytical methods, particularly in complex matrices. This guide provides an objective comparison of the performance of the isotopically labeled internal standard, Aldicarb-d3 Sulfone, with a common alternative approach using a structural analog internal standard, methomyl.

The use of a stable isotope-labeled internal standard, such as Aldicarb-d3 Sulfone, in conjunction with mass spectrometry is considered the gold standard for quantitative analysis. This is due to its ability to mimic the analyte's behavior during sample preparation and ionization, thereby effectively compensating for matrix effects and variations in instrument response.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the performance data from two distinct analytical methods. It is important to note that the data for the isotopically labeled internal standard is derived from a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, which is highly selective and sensitive. In contrast, the data for the structural analog internal standard is from a high-performance liquid chromatography with ultraviolet detection (HPLC-UV) method. While not a direct head-to-head comparison under identical conditions, this juxtaposition highlights the performance characteristics of each approach.

Table 1: Performance of an LC-MS/MS Method for Aldicarb Sulfone in Water Using a Stable Isotope-Labeled Internal Standard (Presumed Aldicarb-d3 Sulfone or equivalent)

Parameter	Fortification Level (µg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Accuracy & Precision	0.1 (LOQ)	101 - 109	≤ 20
1.0 (10xLOQ)	93.4 - 106	≤ 20

Data sourced from an independent laboratory validation of an analytical method for aldicarb and its metabolites in water. The high recoveries and low RSD demonstrate the excellent accuracy and precision achievable with an isotopically labeled internal standard in a validated LC-MS/MS method.[1]

Table 2: Performance of an HPLC-UV Method for Aldicarb Sulfone in Water and Synthetic Medium Using a Structural Analog Internal Standard (Methomyl)

Parameter	Matrix	Linearity (r²)	Limit of Detection (mg/L)
Method Performance	Water	> 0.9987	0.033
Synthetic Medium	> 0.9987	0.068

This data is derived from a study developing an HPLC-UV method for aldicarb and its metabolites. While demonstrating good linearity, the limits of detection are significantly higher than those typically achieved with LC-MS/MS methods.[2]

Key Performance Insights

The data presented underscores the superior performance of methods employing isotopically labeled internal standards like Aldicarb-d3 Sulfone. The near-100% recovery and low relative standard deviation observed in the LC-MS/MS method indicate a high degree of accuracy and precision. This is attributed to the ability of the stable isotope-labeled standard to co-elute with the native analyte and behave identically during extraction, cleanup, and ionization, thus providing a more reliable correction for any analyte loss or signal suppression/enhancement.

While the use of a structural analog internal standard like methomyl can be a cost-effective alternative, it may not fully compensate for differences in extraction efficiency and matrix effects between the analyte and the standard. This can lead to greater variability and potentially lower accuracy, as suggested by the higher limits of detection in the HPLC-UV method. For rigorous quantitative analysis, especially at trace levels in complex matrices, the use of an isotopically labeled internal standard is strongly recommended.

Experimental Protocols

A detailed understanding of the experimental setup is crucial for evaluating the performance data. Below are the methodologies for the two cited analytical approaches.

Experimental Protocol 1: LC-MS/MS with a Stable Isotope-Labeled Internal Standard

This protocol is based on a validated method for the determination of aldicarb, aldicarb sulfone, and aldicarb sulfoxide in various water matrices.

1. Sample Preparation:

• Water samples (surface, ground, or drinking water) are fortified with a known concentration of the stable isotope-labeled internal standard.

• The samples are vortexed and centrifuged.

2. LC-MS/MS Analysis:

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) is used.

• Chromatographic Separation: The analytes are separated on a C18 reversed-phase column using a gradient elution with a mobile phase consisting of water and an organic solvent (e.g., methanol or acetonitrile) with additives like formic acid or ammonium acetate to improve ionization.

• Mass Spectrometric Detection: The mass spectrometer is operated in positive ion mode using electrospray ionization (ESI). Detection and quantification are performed using Multiple Reaction Monitoring (MRM). Two specific precursor-to-product ion transitions are monitored for both the native analyte and the isotopically labeled internal standard to ensure specificity and accurate quantification.

3. Quantification:

• The concentration of aldicarb sulfone is determined by calculating the ratio of the peak area of the native analyte to the peak area of the isotopically labeled internal standard and comparing this ratio to a calibration curve prepared with known concentrations of the analyte and internal standard.

Experimental Protocol 2: HPLC-UV with a Structural Analog Internal Standard

This protocol describes a method for the determination of aldicarb and its metabolites in liquid samples from anaerobic reactors.

1. Sample Preparation:

• Liquid samples are spiked with a known concentration of the methomyl internal standard.

• Samples are filtered through a 0.2 µm filter prior to injection.

2. HPLC-UV Analysis:

• Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

• Chromatographic Separation: The separation is achieved on a C18 column with a gradient elution using a mobile phase of water and acetonitrile.

• UV Detection: The analytes are detected by monitoring the UV absorbance at 210 nm.

3. Quantification:

• Quantification is performed by comparing the peak area ratio of aldicarb sulfone to the methomyl internal standard against a calibration curve.

Visualizing the Workflow and Rationale

To further clarify the analytical process and the logical basis for choosing an internal standard, the following diagrams are provided.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Comparison of internal standard types for quantitative analysis.

References

• 1. epa.gov [epa.gov]
• 2. scielo.br [scielo.br]

Aldicarb-d3 Sulfone performance compared to other carbamate internal standards.

In the precise quantification of carbamate pesticides, the choice of an appropriate internal standard is paramount to ensure accuracy and reliability, particularly when employing sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). Aldicarb-d3 Sulfone, a deuterated analog of Aldicarb Sulfone, is frequently selected for this critical role. This guide provides an objective comparison of Aldicarb-d3 Sulfone's performance against other commonly used carbamate internal standards, supported by experimental data to aid researchers, scientists, and drug development professionals in making informed decisions for their analytical needs.

The Critical Role of Internal Standards in Carbamate Analysis

Internal standards are essential in analytical chemistry to correct for the variability inherent in sample preparation and analysis. In the context of carbamate analysis, which often involves complex matrices such as food, water, and biological samples, internal standards are crucial for compensating for matrix effects, extraction inconsistencies, and instrumental drift. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible. Stable isotope-labeled (SIL) internal standards, such as Aldicarb-d3 Sulfone, are widely regarded as the gold standard because they co-elute with the analyte and exhibit similar ionization and fragmentation behavior in the mass spectrometer.

Performance Comparison of Carbamate Internal Standards

The effectiveness of an internal standard is evaluated based on several key performance metrics, including recovery, precision (expressed as relative standard deviation, %RSD), and its ability to compensate for matrix effects. Below is a summary of performance data for Aldicarb-d3 Sulfone and other carbamate internal standards collated from various analytical studies.

Internal Standard	Analyte(s)	Matrix	Average Recovery (%)	%RSD	Reference
Aldicarb-d3	Aldicarb, Aldicarb Sulfoxide, Aldicarb Sulfone	Peanuts	81.5 - 115	Not Specified	[1]
Carbofuran-d3	Aldicarb Sulfone	Tap Water	98.0	2.0	[2]
Carbofuran-d3	Aldicarb Sulfone	RO Water	98.0	1.9	[2]
Carbofuran-d3	Aldicarb Sulfone	Bottled Water	110.2	1.8	[2]
Methomyl	Aldicarb, Aldicarb Sulfoxide, Aldicarb Sulfone	Liquid Samples from Anaerobic Reactors	Not Specified	< 5% (Instrumental Precision)	[3]
Terbuthylazine	Aldicarb, Aldicarb Sulfoxide, Aldicarb Sulfone	Biological Matrices (Stomach contents, Liver)	31 - 71	< 15%	[4]

Note: The data presented is a compilation from different studies and direct comparison should be made with caution due to variations in experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. The following sections outline the experimental protocols from the studies cited in the performance comparison table.

Method 1: Analysis of Carbamates in Peanuts using Aldicarb-d3 Internal Standard

• Extraction: Samples were extracted with acetonitrile saturated with cyclohexane.

• Cleanup: The extract was cleaned up using gel permeation chromatography (GPC).

• Analysis: Determination was performed by high-performance liquid chromatography-linear ion trap triple stage mass spectrometry (HPLC-IT/MS³).

• Internal Standard: Aldicarb-d3 was used as the internal standard for Aldicarb, Aldicarb Sulfoxide, and Aldicarb Sulfone.

• Matrix Effect Evaluation: Matrix effects were assessed by comparing the recovery of matrix-matched and solvent-based calibration curves.[1]

Method 2: Analysis of Carbamates in Water using Carbofuran-d3 Surrogate Standard

• Sample Preparation: Samples were spiked with the surrogate standard (Carbofuran-d3), filtered through a syringe filter, and analyzed directly.

• Analysis: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) was used for detection and quantification.

• Surrogate Standard: Carbofuran-d3 was used to monitor the recovery of all tested carbamates, including Aldicarb Sulfone.[2]

Method 3: Analysis of Aldicarb and its Metabolites using Methomyl Internal Standard

• Analysis: A high-performance liquid chromatography (HPLC) method was developed and validated for the determination of Aldicarb, Aldicarb Sulfoxide, and Aldicarb Sulfone.

• Internal Standard: Methomyl was used as the internal standard.

• Detection: A UV detector was utilized at 210 nm.[3]

Method 4: Quantification of Anticholinesterase Pesticides in Biological Matrices using Terbuthylazine Internal Standard

• Extraction: A QuEChERS-inspired extraction technique was employed.

• Analysis: High-performance liquid chromatography with a diode array detector (HPLC-DAD) was used for identification and quantification.

• Internal Standard: Terbuthylazine was used as the internal standard for the analysis of Aldicarb and its metabolites.

• Validation: The method was validated for linearity, precision, accuracy, selectivity, recovery, and matrix effect in various biological matrices.[4]

Visualizing Experimental Workflows

To further clarify the analytical processes, the following diagrams illustrate the experimental workflows described in the protocols.

Caption: Workflow for Carbamate Analysis in Peanuts.

Caption: Workflow for Carbamate Analysis in Water.

Conclusion

The selection of an internal standard is a critical step in developing robust and reliable analytical methods for carbamate pesticides. Stable isotope-labeled internal standards, such as Aldicarb-d3 Sulfone, generally offer superior performance by closely mimicking the behavior of the target analyte, thereby providing effective correction for matrix effects and other sources of variability. The provided data and protocols from various studies demonstrate the application and performance of different internal standards. While a direct comparative study under identical conditions is ideal, the collated information indicates that deuterated standards like Aldicarb-d3 and Carbofuran-d3 consistently provide good recoveries and precision. The choice of the most suitable internal standard will ultimately depend on the specific requirements of the analysis, including the matrix, the target analytes, and the analytical instrumentation available.

References

• 1. Assessment of in-house reference materials for multi-pesticide residue analysis in three food matrices by LC-MS/MS: development, homogeneity, and stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development, Optimization, and Validation of Forensic Analytical Method for Quantification of Anticholinesterase Pesticides in Biological Matrices from Suspected Cases of Animal Poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. azom.com [azom.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Cross-Validation of HPLC and GC-MS Methods for Aldicarb-d3 Sulfone Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of Aldicarb-d3 Sulfone. The information presented is based on a comprehensive review of established analytical methodologies and validation data, offering insights into the performance of each technique. Aldicarb-d3 Sulfone, a deuterated analog of Aldicarb Sulfone, is commonly used as an internal standard in analytical chemistry to ensure accuracy and precision.

Quantitative Performance Data

The selection of an analytical method is critically dependent on its quantitative performance. The following tables summarize the key validation parameters for HPLC-UV and GC-MS methods for the analysis of Aldicarb Sulfone. These parameters are essential for determining the reliability and suitability of a method for a specific analytical need.

Table 1: HPLC-UV Method Validation Data for Aldicarb Sulfone

Parameter	Result	Citation
Linearity Range	0.1 - 5.0 mg/L	[1][2]
Correlation Coefficient (r²)	> 0.9987	[1][2]
Limit of Detection (LOD)	0.033 mg/L (in water)	[2]
Limit of Quantification (LOQ)	0.1 mg/L (Calculated as 3x LOD)
Recovery	Not explicitly stated for sulfone alone

Table 2: GC-MS Method Validation Data for Aldicarb Sulfone

Parameter	Result	Citation
Linearity Range	Not explicitly stated
Correlation Coefficient (r²)	Not explicitly stated
Limit of Detection (LOD)	Not explicitly stated
Limit of Quantification (LOQ)	0.050 mg/kg
Recovery	70-120% (as part of a multi-residue method)

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to successful analytical method implementation. Below are the methodologies for both HPLC and GC-MS analysis of Aldicarb Sulfone, based on established methods.

HPLC-UV Method Protocol

This protocol is adapted from the method described by Damasceno et al. (2008) for the analysis of Aldicarb and its metabolites.[1]

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: Agilent Zorbax ODS® C-18 (5 µm, 25 cm x 4.6 mm).[1]

• Mobile Phase: A gradient of ultrapure water (Solvent A) and acetonitrile (Solvent B).

  • 0 min: 80% A, 20% B

  • 4 min: 60% A, 40% B

  • 13 min: 45% A, 55% B

  • 15 min: 80% A, 20% B

  • 22 min: Stop

• Flow Rate: 1.2 mL/min.[1]

• Column Temperature: 40 °C.[1]

• Detection: UV at 210 nm.[1]

• Injection Volume: 20 µL.

• Internal Standard: Methomyl.[1]

• Sample Preparation: Samples are filtered through a 0.2 µm pore-size filter before injection.[1]

GC-MS Method Protocol

This protocol is a representative method for the analysis of Aldicarb Sulfone as part of a multi-residue analysis.

• Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer.

• Column: 2% OV-17 (phenyl-methyl silicone polymer) packed column or a modern equivalent capillary column (e.g., DB-5ms).[3]

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: 25°C/min to 180°C.

  • Ramp: 5°C/min to 280°C, hold for 5 minutes.

• Injector: Splitless mode at 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

• Sample Preparation: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method is commonly employed for sample clean-up prior to GC-MS analysis of pesticide residues.

Methodology and Workflow Diagrams

Visualizing the experimental and logical flows can aid in understanding the cross-validation process. The following diagrams were generated using Graphviz (DOT language).

Caption: Experimental workflow for the cross-validation of HPLC and GC-MS methods.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]

Evaluating Aldicarb-d3 Sulfone as a Certified Reference Material: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical testing, particularly in pesticide residue analysis, the quality of reference materials is paramount to achieving accurate and reliable results. This guide provides a comprehensive evaluation of Aldicarb-d3 Sulfone as a Certified Reference Material (CRM). It offers a comparison with its non-labeled counterpart, Aldicarb Sulfone, and details the experimental protocols for its certification, empowering researchers to make informed decisions for their analytical needs.

Superior Performance with Isotopic Labeling

Aldicarb-d3 Sulfone, a stable isotope-labeled (SIL) derivative of the aldicarb metabolite, Aldicarb Sulfone, serves as an ideal internal standard for chromatographic analysis, especially when coupled with mass spectrometry (MS) detection. The key advantage of using a SIL internal standard lies in its ability to mimic the behavior of the native analyte during sample preparation and analysis, thereby compensating for variations in extraction efficiency, matrix effects, and instrument response.[1][2][3]

Key Advantages of Aldicarb-d3 Sulfone CRM:

• Enhanced Accuracy and Precision: By co-eluting with the target analyte, Aldicarb-d3 Sulfone provides a more accurate and precise quantification, as it corrects for sample-specific and system-wide variations.

• Mitigation of Matrix Effects: Complex matrices in food, feed, and environmental samples can cause ion suppression or enhancement in MS analysis, leading to inaccurate results. The SIL internal standard experiences the same matrix effects as the analyte, allowing for effective normalization.

• Improved Method Robustness: The use of Aldicarb-d3 Sulfone makes analytical methods more robust and less susceptible to variations in experimental conditions.

Comparative Analysis: Aldicarb-d3 Sulfone vs. Aldicarb Sulfone CRM

The selection of a suitable reference material is a critical step in method development and validation. The following tables provide a comparative overview of the typical specifications for Aldicarb-d3 Sulfone and non-labeled Aldicarb Sulfone Certified Reference Materials, based on information from leading suppliers.

Table 1: General Properties and Certification

Feature	Aldicarb-d3 Sulfone CRM	Aldicarb Sulfone CRM
CAS Number	1795135-15-7[4]	1646-88-4[5]
Molecular Formula	C₇D₃H₁₁N₂O₄S	C₇H₁₄N₂O₄S[5]
Molecular Weight	~225.28 g/mol [4]	~222.26 g/mol [5]
Certification	ISO 17034, ISO/IEC 17025[4][5]	ISO 17034, ISO/IEC 17025[5]
Traceability	Traceable to NIST or other NMI primary material	Traceable to NIST or other NMI primary material

Table 2: Purity and Isotopic Abundance

Specification	Aldicarb-d3 Sulfone CRM	Aldicarb Sulfone CRM
Chemical Purity	≥98% (CP)	Typically ≥99%
Isotopic Purity	≥98 atom % Deuterium	Not Applicable
Uncertainty	Stated on Certificate of Analysis	Stated on Certificate of Analysis

Experimental Protocols for CRM Certification

The certification of Aldicarb-d3 Sulfone as a reference material is a rigorous process conducted under the guidelines of ISO 17034.[5] This ensures the material's homogeneity, stability, and the accuracy of its certified property values. The following outlines the key experimental protocols involved.

Purity Assessment by Quantitative NMR (qNMR)

The chemical purity of the neat Aldicarb-d3 Sulfone material is often determined using quantitative Nuclear Magnetic Resonance (qNMR). This primary ratio method allows for direct quantification against a traceable internal standard without the need for an analyte-specific reference material.

Methodology:

• Sample Preparation: A precisely weighed amount of the Aldicarb-d3 Sulfone candidate material and a certified qNMR internal standard (e.g., maleic acid) are dissolved in a deuterated solvent.

• NMR Data Acquisition: ¹H-NMR spectra are acquired under optimized and validated conditions to ensure accurate and precise integration of signals.

• Purity Calculation: The purity of the Aldicarb-d3 Sulfone is calculated by comparing the integral of a characteristic signal from the analyte with the integral of a signal from the certified internal standard, taking into account their respective molecular weights and the number of protons giving rise to each signal.

Homogeneity Study

The homogeneity of the CRM batch is assessed to ensure that each unit of the material has the same property value within the stated uncertainty.

Methodology:

• Sampling: A statistically relevant number of units are randomly selected from the entire batch of the candidate CRM.

• Analysis: Multiple sub-samples from each selected unit are analyzed under repeatable conditions using a suitable analytical technique (e.g., LC-MS/MS).

• Statistical Analysis: The data is statistically evaluated, typically using Analysis of Variance (ANOVA), to determine the between-unit and within-unit variation. The between-unit standard deviation is then used to estimate the uncertainty due to inhomogeneity.

Stability Assessment

Stability studies are conducted to determine the shelf-life of the CRM and to ensure that the certified property value remains valid over time under specified storage and transport conditions.

Methodology:

• Long-Term Stability: Multiple units of the CRM are stored at the recommended temperature (e.g., -20°C) and analyzed at regular intervals over an extended period. The data is evaluated for any significant trends over time.

• Short-Term Stability (Transport Simulation): Units are exposed to conditions that simulate shipping (e.g., elevated temperatures for a short duration) and then compared to units stored under the recommended long-term conditions.

• Data Evaluation: The stability is assessed by analyzing the data for any significant degradation or change in the certified value. The uncertainty of stability is estimated from these studies and is included in the overall uncertainty of the certified value.

Visualizing the Certification Workflow

The following diagram illustrates the logical workflow for the certification of Aldicarb-d3 Sulfone as a Certified Reference Material.

Workflow for the certification of Aldicarb-d3 Sulfone CRM.

Signaling Pathway of Aldicarb's Toxicity

While Aldicarb-d3 Sulfone is a reference material for analytical testing, it is important for researchers to understand the toxicological pathway of the parent compound, aldicarb. Aldicarb and its primary metabolites, aldicarb sulfoxide and aldicarb sulfone, are potent inhibitors of the enzyme acetylcholinesterase (AChE).

Simplified signaling pathway of Aldicarb toxicity.

Inhibition of AChE leads to the accumulation of the neurotransmitter acetylcholine in synaptic clefts, resulting in overstimulation of cholinergic receptors and subsequent toxic effects, commonly referred to as a cholinergic crisis.

Conclusion

Aldicarb-d3 Sulfone stands out as a superior choice for an internal standard in the analysis of aldicarb and its metabolites. Its production as a Certified Reference Material under stringent ISO guidelines ensures its quality, reliability, and traceability. The use of Aldicarb-d3 Sulfone CRM allows laboratories to achieve higher accuracy and precision in their analytical results, ensuring compliance with regulatory limits and contributing to the overall safety of food and the environment. Researchers and scientists are encouraged to source Aldicarb-d3 Sulfone from accredited suppliers who can provide a comprehensive Certificate of Analysis detailing the certified value, uncertainty, and traceability.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] "Stable Labeled Isotopes as Internal Standards: A Critical Review" | Semantic Scholar [semanticscholar.org]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aldicarb-sulfone D3 | CAS 1795135-15-7 | LGC Standards [lgcstandards.com]
• 5. Aldicarb-sulfone | CAS 1646-88-4 | LGC Standards [lgcstandards.com]

Performance of Aldicarb-d3 Sulfone and its Alternatives in Environmental Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical performance of Aldicarb-d3 Sulfone and its alternative carbamate pesticides—Carbofuran, Carbaryl, and Methomyl—in various environmental matrices. The information presented is intended to assist researchers in selecting the most appropriate analytical methods and understanding the expected performance characteristics for monitoring these compounds in soil, water, and sediment.

Overview of Compounds

Aldicarb and its metabolites, aldicarb sulfoxide and aldicarb sulfone, are systemic N-methylcarbamate pesticides. Due to their potential for groundwater contamination, robust analytical methods are crucial for their monitoring. Aldicarb-d3 Sulfone is a deuterated form of aldicarb sulfone, commonly used as an internal standard in analytical methods to improve accuracy and precision. Carbofuran, Carbaryl, and Methomyl are also widely used carbamate insecticides that are frequently included in environmental monitoring programs.

Comparative Performance Data

The following tables summarize the quantitative performance data for the analysis of Aldicarb-d3 Sulfone (represented by Aldicarb Sulfone) and its alternatives in different environmental matrices. The data has been compiled from various analytical studies and method validation reports.

Table 1: Performance in Water

Analyte	Method	Matrix	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Reference
Aldicarb	LC-MS/MS	Surface, Ground, Drinking Water	0.05	0.1	93.4 - 109	[1]
Aldicarb Sulfoxide	LC-MS/MS	Surface, Ground, Drinking Water	0.05	0.1	93.5 - 107	[1]
Aldicarb Sulfone	LC-MS/MS	Surface, Ground, Drinking Water	0.05	0.1	89.4 - 109	[1]
Carbofuran	HPLC-UV	Tap and Environmental Water	≤ 0.062	-	Excellent spike recovery	[2]
Carbaryl	HPLC-UV	Tap and Environmental Water	≤ 0.062	-	Excellent spike recovery	[2]
Methomyl	LC-MS/MS	Water	-	5	91 - 109	[3]

Table 2: Performance in Soil

Analyte	Method	Matrix	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	Reference
Aldicarb	LC-MS/MS	Sandy Loam Soil	5	10	70 - 120	[4]
Aldicarb Sulfoxide	LC-MS/MS	Sandy Loam Soil	2	10	70 - 120	[4]
Aldicarb Sulfone	LC-MS/MS	Sandy Loam Soil	1	10	70 - 120	[4]
Carbofuran	HPLC-UV	Coffee Cultivation Soil	45	149	98.25 ± 3.97	[5]
Carbaryl	HPLC-Fluorescence	Soil	5	15	98.9 - 101.3	[4]
Methomyl	LC-MS/MS	Soil	-	-	87.8 - 101.3	[6]

Table 3: Performance in Sediment

Analyte	Method	Matrix	LOD	LOQ	Recovery (%)	Reference
Aldicarb	GC-NPD/FPD	Sediment	-	-	Average 93%	[5]
Carbofuran	GC-NPD/FPD	Sediment	-	-	Average 93%	[5]
Carbaryl	QuEChERS-LC-MS/MS	Sediment	-	-	70-120 (general for pesticides)	[7]
Methomyl	QuEChERS-LC-MS/MS	Sediment	-	-	70-120 (general for pesticides)	[7]

Experimental Protocols

Detailed experimental protocols are essential for replicating and validating analytical methods. Below are generalized protocols for the extraction and analysis of carbamate pesticides in environmental matrices.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for Soil and Sediment

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices, including soil and sediment.[7][8][9]

Extraction:

• Weigh 10-15 g of a homogenized soil or sediment sample into a 50 mL centrifuge tube.

• Add 10 mL of water (if the sample is dry) and vortex to hydrate.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot (e.g., 6 mL) of the acetonitrile supernatant to a 15 mL centrifuge tube containing d-SPE sorbents (e.g., 900 mg MgSO₄, 150 mg PSA - primary secondary amine, 150 mg C18).

• Vortex for 30 seconds.

• Centrifuge at ≥5000 rcf for 2 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

Instrumental Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred technique for the sensitive and selective determination of carbamate pesticides.

Typical LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 5 - 10 µL.

• Column Temperature: 40 °C.

Typical MS/MS Conditions (Positive Electrospray Ionization - ESI+): The following table provides example precursor and product ions for MS/MS analysis in Multiple Reaction Monitoring (MRM) mode.

Table 4: Example LC-MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Reference
Aldicarb	191.1	116.1	89.1	[3][10]
Aldicarb Sulfoxide	207.1	132.1	89.1	[11]
Aldicarb Sulfone	223.1	148.0	116.1	[4]
Carbofuran	222.1	165.1	123.1	[10]
Carbaryl	202.1	145.1	117.1	[12]
Methomyl	163.1	88.1	106.1	[3]

Visualizations

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of carbamate pesticides in soil and sediment samples.

Caption: Experimental workflow for carbamate analysis.

Aldicarb Degradation Pathway

This diagram shows the environmental degradation pathway of Aldicarb to its more persistent and toxic metabolites, Aldicarb Sulfoxide and Aldicarb Sulfone.

Caption: Aldicarb degradation pathway in the environment.

Conclusion

The performance of analytical methods for Aldicarb-d3 Sulfone and its alternatives is highly dependent on the matrix and the chosen methodology. LC-MS/MS coupled with QuEChERS sample preparation offers a robust, sensitive, and efficient approach for the simultaneous determination of these carbamate pesticides in soil, water, and sediment. The data presented in this guide can serve as a valuable resource for researchers in developing and validating their analytical methods for environmental monitoring. It is recommended to perform in-house validation to ensure the method's suitability for specific laboratory conditions and sample types.

References

• 1. jfda-online.com [jfda-online.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. food.actapol.net [food.actapol.net]
• 4. Micellar Liquid Chromatographic Determination of Carbaryl and 1-Naphthol in Water, Soil, and Vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 5. VALIDATION OF AN ANALYTICAL METHOD FOR CARBOFURAN DETERMINATION ON SOILS BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY WITH UV DETECTION (HPLC-UV) [scielo.org.co]
• 6. researchgate.net [researchgate.net]
• 7. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. weber.hu [weber.hu]
• 9. iris.unito.it [iris.unito.it]
• 10. Determination of Aldicarb, Carbofuran and Methamidophos in Blood Derived from Forensic Cases through Liquid Chromatography with Electrospray Ionization and Tandem Mass Spectrometry (LC--ESI-MS-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Aldicar-d3 Sulfone: A Step-by-Step Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Aldicarb-d3 sulfone, a substance classified as acutely toxic. The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe handling and compliance with environmental regulations. Adherence to these guidelines is critical to minimize health risks and environmental contamination.

Aldicarb-d3 sulfone is harmful if swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, it must be managed as a hazardous waste from the point of generation to its final disposal.

I. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Required PPE:

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard lab coat is required to protect from incidental contact.

All handling of Aldicarb-d3 sulfone, including weighing and preparing for disposal, should be conducted within a certified chemical fume hood to prevent inhalation of any dust or aerosols[2][3].

II. Waste Segregation and Container Management

Proper segregation and containment are the first steps in the disposal process.

• Waste Classification: Aldicarb-d3 sulfone is classified as an acutely toxic chemical waste[2]. It should not be mixed with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Container Selection: Use a dedicated, leak-proof, and chemically compatible container for collecting Aldicarb-d3 sulfone waste. The container must have a secure screw-top cap[4][5].

• Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical name ("Aldicarb-d3 Sulfone"), the concentration, and the date accumulation started.

III. Step-by-Step Disposal Procedure for Aldicarb-d3 Sulfone

This protocol outlines the process for disposing of the chemical in its pure form, as well as materials contaminated with it.

1. Consolidating Waste:

• Carefully transfer unwanted Aldicarb-d3 sulfone into the designated hazardous waste container.
• Any lab materials, such as pipette tips, weigh boats, or gloves that are grossly contaminated, should also be placed in this container.

2. Decontaminating Empty Containers:

• An empty container that held Aldicarb-d3 sulfone must be triple-rinsed before it can be disposed of as non-hazardous waste[1][6].
• First Rinse: Add a small amount of a suitable solvent (e.g., methanol or acetone) to the empty container, cap it, and shake thoroughly. The volume of the solvent should be about 10% of the container's volume.
• Collect Rinsate: Pour the solvent from the rinse (rinsate) into the hazardous waste container for Aldicarb-d3 sulfone.
• Second and Third Rinses: Repeat the rinsing process two more times, collecting the rinsate in the hazardous waste container each time[7][8].
• Final Disposal of Container: After the third rinse, the container can be considered decontaminated. Deface the original label and dispose of it according to your institution's guidelines for non-hazardous lab glass or plastic.

3. Preparing for Pickup:

• Securely close the hazardous waste container. Do not overfill.
• Store the sealed container in a designated satellite accumulation area within the laboratory[5][9]. This area should be away from incompatible materials such as strong acids, bases, and oxidizing agents[10][11].
• Contact your institution's EHS department to schedule a pickup for the hazardous waste.

IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary.

• Small Spills (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with a chemical absorbent pad or vermiculite.

  • Collect the contaminated absorbent material and place it in the designated hazardous waste container.

  • Wipe the area with a cloth dampened with a suitable solvent, and place the cloth in the waste container.

• Large Spills or Spills Outside a Fume Hood:

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's EHS department immediately.

Quantitative Data Summary

Property	Value	Citation
Acute Oral Toxicity	Harmful if swallowed	[1]
Aquatic Toxicity	Very toxic to aquatic life	[1]
Incompatible Materials	Strong acids, strong bases, oxidizing agents	[10]

Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of Aldicarb-d3 sulfone.

Caption: Disposal workflow for Aldicarb-d3 sulfone.

References

• 1. vumc.org [vumc.org]
• 2. ehs.umich.edu [ehs.umich.edu]
• 3. ehs.uci.edu [ehs.uci.edu]
• 4. acewaste.com.au [acewaste.com.au]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Toxic Materials Handling in the Laboratory - Administrative Services Gateway - University at Buffalo [buffalo.edu]
• 7. cdc.gov [cdc.gov]
• 8. Pesticide and Container Disposal – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. ALDICARB SULFONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. Aldicarb sulfone | C7H14N2O4S | CID 15438 - PubChem [pubchem.ncbi.nlm.nih.gov]